Technical Documentation Center

5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid: Synthesis, Properties, and Therapeutic Potential

This technical guide provides a comprehensive overview of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document delves into th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a comprehensive overview of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This document delves into the molecule's chemical architecture, a proposed synthetic pathway, its predicted physicochemical properties, and its potential as a pharmacologically active agent. The insights provided are tailored for researchers, scientists, and professionals engaged in drug development.

The Strategic Importance of the Pyrazole Scaffold and Nitro Functionalization

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is a cornerstone in the design of therapeutic agents.[1] Its metabolic stability and versatile biological activities have led to its incorporation into a multitude of commercially successful drugs.[1] The pyrazole ring system offers a unique combination of hydrogen-bonding capabilities and structural rigidity, making it an ideal scaffold for interacting with biological targets.[2]

The introduction of a nitro group (-NO2) to a pharmacophore can significantly modulate its electronic properties and biological activity. The strong electron-withdrawing nature of the nitro group can enhance the acidity of adjacent protons and influence the molecule's interaction with receptor sites. Furthermore, nitro-containing compounds have a well-documented history of exhibiting a broad spectrum of biological activities, including antimicrobial and anticancer effects.

This guide focuses on the specific substitution pattern of a 1-isopropyl group, a 4-carboxylic acid, and a 5-nitro group on the pyrazole ring, a combination poised for unique chemical and biological properties.

Unveiling the Molecular Architecture

The chemical structure of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is characterized by a central pyrazole ring. An isopropyl group is attached to the nitrogen at position 1 (N1), a carboxylic acid group at carbon 4 (C4), and a nitro group at carbon 5 (C5).

Diagram 1: Chemical Structure of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

A Step 1: Pyrazole Synthesis B Step 2: Nitration A->B Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate C Step 3: Hydrolysis B->C Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate D Final Product C->D 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

A three-step synthetic approach.

Detailed Experimental Protocols

This initial step involves the cyclocondensation reaction between ethyl 2-formyl-3-oxobutanoate and isopropylhydrazine.

Materials:

  • Ethyl 2-formyl-3-oxobutanoate (1.0 eq)

  • Isopropylhydrazine (1.0 eq)

  • Ethanol (solvent)

  • Glacial Acetic Acid (catalytic amount)

Procedure:

  • Dissolve isopropylhydrazine in ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Add a catalytic amount of glacial acetic acid to the solution.

  • Slowly add ethyl 2-formyl-3-oxobutanoate to the stirred solution at room temperature.

  • The reaction mixture is then heated to reflux for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel to yield the desired ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate.

Causality: The Knorr pyrazole synthesis is a classic and efficient method for constructing the pyrazole ring. The use of a catalytic amount of acetic acid facilitates the condensation and subsequent cyclization. Ethanol is a suitable polar protic solvent for this reaction.

The pyrazole ring is activated towards electrophilic substitution, and nitration is a common modification.

Materials:

  • Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate (1.0 eq)

  • Fuming Nitric Acid

  • Concentrated Sulfuric Acid

Procedure:

  • Cool a mixture of fuming nitric acid and concentrated sulfuric acid to 0°C in an ice bath.

  • Slowly add the ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate to the cold acid mixture with vigorous stirring.

  • Maintain the temperature below 10°C during the addition.

  • After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.

  • Carefully pour the reaction mixture onto crushed ice.

  • The precipitated product is collected by filtration, washed with cold water, and dried.

  • Recrystallization from a suitable solvent (e.g., ethanol/water) can be performed for further purification.

Causality: The mixture of nitric and sulfuric acids generates the nitronium ion (NO2+), a powerful electrophile. The pyrazole ring, being electron-rich, undergoes electrophilic aromatic substitution. The directing effects of the substituents will favor nitration at the C5 position.

The final step is the hydrolysis of the ethyl ester to the carboxylic acid.

Materials:

  • Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate (1.0 eq)

  • Sodium Hydroxide or Lithium Hydroxide (2.0 eq)

  • Ethanol/Water mixture (solvent)

  • Hydrochloric Acid (for acidification)

Procedure:

  • Dissolve the ethyl ester in a mixture of ethanol and water.

  • Add a solution of sodium hydroxide or lithium hydroxide.

  • Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Acidify the remaining aqueous solution with hydrochloric acid to a pH of approximately 2-3.

  • The precipitated carboxylic acid is collected by filtration, washed with cold water, and dried.

Causality: Base-catalyzed hydrolysis (saponification) is a standard method for converting esters to carboxylic acids. The subsequent acidification protonates the carboxylate salt to yield the final product.

Physicochemical Properties: Predictions and Comparisons

While specific experimental data for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is not available, we can predict its properties based on its structure and by comparison with its known isomer, 1-isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS RN: 1356543-47-9). [3]

Property Predicted for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Data for 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid [3]
Molecular Formula C7H9N3O4 C7H9N3O4
Molecular Weight 199.16 g/mol 199.16 g/mol
Appearance Likely a solid at room temperature Solid
Purity Dependent on synthesis and purification ≥ 98% (commercially available)
Solubility Expected to have some solubility in polar organic solvents Data not specified

| Acidity | The carboxylic acid proton will be acidic. The nitro group at the 5-position may slightly increase the acidity compared to the 4-nitro isomer due to its proximity to the carboxylic acid. | The carboxylic acid proton is acidic. |

Spectroscopic Characterization (Predicted)

The structural elucidation of the target compound would rely on standard spectroscopic techniques. The following are predicted spectral characteristics:

  • ¹H NMR: The spectrum would be expected to show a singlet for the pyrazole proton (at C3), a septet for the isopropyl CH, a doublet for the isopropyl CH₃ groups, and a broad singlet for the carboxylic acid proton. The chemical shifts will be influenced by the electron-withdrawing nitro group.

  • ¹³C NMR: The spectrum would display seven distinct carbon signals corresponding to the pyrazole ring carbons, the isopropyl carbons, and the carboxylic acid carbonyl carbon.

  • IR Spectroscopy: Characteristic absorption bands would be observed for the O-H stretch of the carboxylic acid, the C=O stretch of the carboxylic acid, and the asymmetric and symmetric stretches of the N-O bonds of the nitro group.

  • Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of 199.16 would be expected.

Potential Biological and Therapeutic Applications

Given the established pharmacological importance of both the pyrazole scaffold and the nitro functional group, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a promising candidate for various therapeutic applications.

  • Antimicrobial Activity: Nitro-heterocyclic compounds are known for their broad-spectrum antimicrobial properties. The presence of the nitro group could imbue this molecule with activity against various bacterial and fungal pathogens. [4]* Anticancer Potential: Many pyrazole derivatives have been investigated as anticancer agents. [5]The specific substitution pattern of this molecule could lead to interactions with key targets in cancer cell proliferation pathways.

  • Anti-inflammatory Effects: Pyrazole-containing compounds are well-known for their anti-inflammatory properties. [5]This molecule could be investigated for its potential to modulate inflammatory responses.

  • Agrochemicals: The isomeric compound is noted for its potential use as a precursor for herbicides and pesticides. [3]This suggests that the target molecule may also have applications in agriculture.

Diagram 3: Potential Therapeutic Areas

A 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid B Antimicrobial A->B C Anticancer A->C D Anti-inflammatory A->D E Agrochemical A->E

A molecule with diverse potential.

Conclusion and Future Directions

This technical guide has outlined the chemical structure, a plausible synthetic route, and the predicted properties of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. While specific experimental data for this compound is limited, the information presented, based on established chemical principles and data from a closely related isomer, provides a strong foundation for future research.

The synthesis of this molecule and the subsequent investigation of its biological activities are warranted. Such studies would confirm the predictions made in this guide and could potentially uncover a novel therapeutic agent with applications in human health or agriculture. The versatility of the pyrazole scaffold, combined with the unique electronic properties of the nitro group, makes 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid a compelling target for further scientific exploration.

References

  • Li, Y., et al. (2022). Pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. International Journal of Nanotechnology and Allied Sciences, 6(2), 48-67.
  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 66846971. Retrieved from [Link].

  • Navaneetha, D., & Harikrishna, E. (2020). Design, synthesis, antibacterial evaluation and molecular docking studies of novel pyrazole/1,2,4-oxadiazole conjugate ester derivatives. ResearchGate. Retrieved from [Link]

  • Chem-Impex International. (n.d.). 1-Isopropyl-1H-pyrazole-4-carboxylic acid. Retrieved from [Link]

  • Naim, M. J., et al. (2016). Current status of pyrazole and its biological activities. Journal of Pharmacy & Bioallied Sciences, 8(1), 2-17.
  • Journal of Chemical Health Risks. (2024).
  • Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76.

Sources

Exploratory

An In-depth Technical Guide to 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic Acid: Synthesis, Properties, and Applications

A Note on the Subject Compound: This technical guide focuses on 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS Registry Number: 1356543-47-9) . The initial request for information on "5-nitro-1-(propan-2-yl)-1H-p...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Note on the Subject Compound: This technical guide focuses on 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid (CAS Registry Number: 1356543-47-9) . The initial request for information on "5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid" did not yield a specific CAS Registry Number or substantial documentation in publicly available chemical databases. Therefore, this guide has been developed for a closely related and documented isomer to provide valuable and verifiable information for researchers, scientists, and drug development professionals.

Introduction: The Significance of the Pyrazole Scaffold

Pyrazoles, five-membered heterocyclic compounds containing two adjacent nitrogen atoms, are a cornerstone in medicinal chemistry and drug discovery.[1][2] The pyrazole nucleus is a versatile scaffold found in a wide array of biologically active compounds, exhibiting properties that include anti-inflammatory, anticancer, antiviral, and antifungal activities.[2][3][4] The ability to readily modify the pyrazole ring at various positions allows for the fine-tuning of a molecule's physicochemical properties and biological targets. This guide provides a comprehensive overview of 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid, a functionalized pyrazole with potential as a key building block in the synthesis of novel therapeutic agents and other industrially important chemicals.

Compound Identification and Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is fundamental to its application in research and development. The key identifiers and properties of 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid are summarized below.

PropertyValueSource
CAS Registry Number 1356543-47-9[5]
Molecular Formula C7H9N3O4[5]
Molecular Weight 199.16 g/mol [5]
IUPAC Name 1-isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid
SMILES CC(C)N1C(=C(C=N1)[O-])C(=O)O[5]
Purity Typically ≥98%[5]
Storage Store in a well-ventilated, dry place at room temperature.[5]

Synthesis and Mechanistic Insights

Step 1: Pyrazole Ring Formation

The core pyrazole structure can be synthesized via the cyclocondensation of a β-dicarbonyl compound with a hydrazine derivative.[6] In this case, the starting materials would be a suitably substituted β-ketoester and isopropylhydrazine.

Step 2: Nitration of the Pyrazole Ring

The introduction of the nitro group at the C4 position of the pyrazole ring is a critical step. This is typically achieved through electrophilic nitration using a mixture of concentrated nitric acid and sulfuric acid.[7] The reaction conditions, particularly temperature, must be carefully controlled to ensure selective nitration and to minimize the formation of byproducts.

Experimental Protocol: A Proposed Synthesis

Caution: This is a proposed protocol and should be adapted and optimized under appropriate laboratory safety conditions by qualified personnel.

Part A: Synthesis of 1-Isopropyl-1H-pyrazole-5-carboxylic acid

  • Reaction Setup: To a solution of a suitable β-ketoester (e.g., ethyl 2-formyl-3-methylbutanoate) in ethanol, add an equimolar amount of isopropylhydrazine.

  • Cyclization: Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Isolation: After completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield the pyrazole ester.

  • Hydrolysis: The ester is then hydrolyzed to the carboxylic acid by heating with an aqueous solution of a base (e.g., sodium hydroxide), followed by acidification with a mineral acid (e.g., hydrochloric acid) to precipitate the carboxylic acid.

Part B: Nitration to 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid

  • Nitrating Mixture Preparation: In a flask cooled in an ice bath, slowly add concentrated nitric acid to an equal volume of concentrated sulfuric acid with constant stirring.

  • Nitration Reaction: Slowly add the 1-Isopropyl-1H-pyrazole-5-carboxylic acid synthesized in Part A to the cold nitrating mixture. Maintain the temperature below 10°C throughout the addition.

  • Reaction Monitoring: Stir the reaction mixture at low temperature for 1-2 hours, monitoring for the disappearance of the starting material by TLC.

  • Quenching and Isolation: Carefully pour the reaction mixture onto crushed ice. The precipitated product is then collected by filtration, washed with cold water until the washings are neutral, and dried to afford the final product.

SynthesisWorkflow cluster_step1 Step 1: Pyrazole Ring Formation cluster_step2 Step 2: Nitration start1 β-ketoester + Isopropylhydrazine process1 Cyclocondensation (Reflux in Ethanol) start1->process1 intermediate1 1-Isopropyl-1H-pyrazole-5-carboxylate ester process1->intermediate1 process2 Hydrolysis (NaOH, then HCl) intermediate1->process2 product1 1-Isopropyl-1H-pyrazole-4-carboxylic acid process2->product1 process3 Electrophilic Nitration (<10°C) product1->process3 start2 Nitrating Mixture (HNO3 + H2SO4) start2->process3 final_product 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid process3->final_product Applications cluster_pharma Pharmaceuticals cluster_agro Agrochemicals center_node 1-Isopropyl-4-nitro-1H- pyrazole-5-carboxylic acid antiviral Antiviral Agents center_node->antiviral Precursor anticancer Anticancer Agents center_node->anticancer Intermediate herbicides Herbicides center_node->herbicides Building Block pesticides Pesticides center_node->pesticides Starting Material

Caption: Potential applications of 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid. Based on safety data for similar nitro-pyrazole compounds, the following guidelines are recommended:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat. [8]* Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood. [9]* Inhalation: Avoid inhaling dust or vapors. [8]* Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water. [10][8]* Ingestion: Do not ingest. If swallowed, seek medical attention immediately. [10]* Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents. [9]

Conclusion

1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid is a functionalized heterocyclic compound with significant potential as a versatile building block in organic synthesis. Its unique combination of a pyrazole core, an isopropyl substituent, and a nitro group makes it a valuable intermediate for the development of new pharmaceuticals and agrochemicals. A thorough understanding of its synthesis, properties, and safe handling is crucial for researchers and scientists looking to utilize this compound in their work. Further research into the biological activities of derivatives of this compound could lead to the discovery of novel therapeutic agents and other valuable chemical products.

References

  • A Versatile Chemical. (n.d.). 1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic Acid. Retrieved from [Link]

  • Mol-Instincts. (n.d.). Synthesis of 5-hydroxy-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester. Retrieved from [Link]

  • Kishida Chemical Co., Ltd. (2022, February 3). Safety Data Sheet. Retrieved from [Link]

  • PubChem. (n.d.). CID 66846971 | C8H8N4O4. Retrieved from [Link]

  • Faria, J. V., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 119. [Link]

  • Pop, R., et al. (2024). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Molecules, 29(23), 5283. [Link]

  • Kumar, V., et al. (2019). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Research Journal of Pharmacy and Technology, 12(11), 5651-5659.
  • IntechOpen. (2022, November 23). Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. Retrieved from [Link]

  • Depa, N., & Erothu, H. (n.d.). Synthesis of pyrazole carboxylic acid intermediate 5.... ResearchGate. Retrieved from [Link]

  • NextSDS. (n.d.). 1-METHYL-4-NITRO-3-PROPYL-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER. Retrieved from [Link]

  • Royalchem. (2024, January 18). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Retrieved from [Link]

  • Appchem. (n.d.). 5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid | 870704-28-2 | C7H10N2O2. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 20). The Chemical Properties and Applications of Ethyl 5-nitro-1H-pyrrole-2-carboxylate (CAS 36131-46-1). Retrieved from [Link]

  • PubChem. (n.d.). 5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid | C7H10N2O2 | CID 776421. Retrieved from [Link]

Sources

Exploratory

Technical Guide: A Framework for the Safety and Toxicity Assessment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Executive Summary The development of novel chemical entities, such as 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, is the cornerstone of therapeutic innovation. However, progress is contingent upon a rigorous a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The development of novel chemical entities, such as 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, is the cornerstone of therapeutic innovation. However, progress is contingent upon a rigorous and scientifically sound evaluation of a compound's safety and toxicity profile. This guide addresses the challenge of assessing a novel molecule for which no public Safety Data Sheet (SDS) or comprehensive toxicological data exists. Instead of a simple data review, this document provides a proactive, expert-driven framework for researchers, scientists, and drug development professionals. It outlines the principles of presumptive hazard identification based on structural chemical features, synthesizes data from analogous compounds, and details a logical, tiered workflow for in vitro toxicological assessment. The protocols herein are designed as self-validating systems to ensure data integrity, providing a robust pathway for establishing a foundational safety profile for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid and guiding its journey through the preclinical development pipeline.

Introduction: The Compound in Context

5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring a pyrazole core, a functional group class prevalent in many pharmacologically active molecules. The molecule's structure is characterized by three key features: the pyrazole ring, a carboxylic acid group, and a nitro (-NO₂) group. While the pyrazole scaffold is a common pharmacophore, the presence of a nitroaromatic moiety immediately raises flags for toxicological concern, demanding a cautious and systematic evaluation.

In the absence of specific data, a toxicological assessment must be built from first principles:

  • Structural Analogy: Evaluating data from similar chemical structures.

  • Structural Activity Relationships (SAR): Identifying specific substructures (structural alerts) known to be associated with toxicity.

  • A Tiered Testing Strategy: Employing a sequence of assays, from computational predictions to definitive in vitro studies, to build a data package efficiently.

This guide provides the strategic and methodological framework for this exact process.

Presumptive Hazard Profile and Risk Mitigation

While no specific SDS for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is available, an analysis of related pyrazole carboxylic acids and nitro-substituted aromatics allows for the construction of a presumptive hazard profile. This profile should be used as a baseline for all laboratory handling procedures until empirical data is generated.

Data from SDS for compounds like 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic Acid and various pyrazole carboxylic acids suggest the following potential hazards[1][2][3][4].

Table 1: Presumptive GHS Hazard Classification

Hazard ClassCategorySignal WordPresumptive Hazard Statement
Skin Corrosion / Irritation2WarningH315: Causes skin irritation[1][2][3][4]
Serious Eye Damage / Eye Irritation2AWarningH319: Causes serious eye irritation[1][2][3][4]
Specific Target Organ Toxicity (Single Exposure)3WarningH335: May cause respiratory irritation[1][2]
Acute Toxicity (Oral)4WarningH302: Harmful if swallowed[5]
Germ Cell Mutagenicity2 (Suspected)WarningH341: Suspected of causing genetic defects (Structural Alert)
Structural Alert Analysis:

The primary driver for the "Suspected" mutagenicity classification is the nitroaromatic group . Nitro-substituted aromatic rings are well-established structural alerts for genotoxicity. The mechanism often involves enzymatic reduction of the nitro group by bacterial nitroreductases (relevant in the Ames test) or mammalian enzymes (like cytochrome P450 reductases) to form reactive nitroso and N-hydroxylamino intermediates, which can form covalent adducts with DNA.

Recommended Safe Handling and PPE:

Based on this presumptive profile, the following minimum precautions are mandated:

  • Engineering Controls: All handling of solid material or stock solutions must be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols[2][6]. An eyewash station and safety shower must be readily accessible[2][6].

  • Personal Protective Equipment (PPE):

    • Hand Protection: Wear nitrile gloves. Inspect gloves prior to use and use proper removal technique[7].

    • Eye Protection: Wear chemical safety goggles or a face shield[1][6].

    • Skin and Body Protection: Wear a lab coat. Ensure no skin is exposed[6].

  • Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents, with the container tightly closed[1][6].

A Tiered Strategy for Toxicological Assessment

A logical, tiered approach is essential to characterize the compound's toxicity profile efficiently. This strategy prioritizes in vitro methods to align with the principles of the 3Rs (Replacement, Reduction, and Refinement) of animal testing.

G cluster_0 Tier 1: In Silico & Physicochemical cluster_1 Tier 2: In Vitro General Toxicity cluster_2 Tier 3: In Vitro Genotoxicity cluster_3 Tier 4: Further Investigation (As Needed) InSilico In Silico Assessment (DEREK, SARAH, etc.) Cytotox Cytotoxicity Assays (e.g., MTT, LDH in HepG2, HEK293) InSilico->Cytotox Predicts toxicity, informs dose selection PhysChem Physicochemical Characterization (Solubility, LogP, pKa) PhysChem->Cytotox Determines vehicle & max concentration Ames Bacterial Reverse Mutation Assay (Ames Test - OECD 471) Cytotox->Ames Sets top concentration for non-cytotoxic dose hERG hERG Channel Assay Cytotox->hERG Micronucleus In Vitro Micronucleus Assay (OECD 487) Ames->Micronucleus Confirms mutagenicity in mammalian cells if positive Micronucleus->hERG Proceed if genotox risk is acceptable MetID Metabolite Identification

Figure 1: A tiered workflow for the toxicological assessment of a novel chemical entity.

This workflow ensures that foundational data on cytotoxicity informs the dose selection for more complex assays like genotoxicity tests, preventing false positives due to overly toxic concentrations and ensuring the scientific validity of the results.

Key Experimental Protocols

The following sections provide detailed, self-validating protocols for foundational toxicity assays.

Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

This protocol determines the concentration of the compound that reduces the viability of a cell culture by 50% (IC₅₀).

Principle: The tetrazolium salt MTT is reduced by metabolically active cells to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Methodology:

  • Cell Culture:

    • Seed HepG2 cells (a human liver carcinoma cell line, relevant for metabolism) into a 96-well plate at a density of 1 x 10⁴ cells/well.

    • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Compound Preparation & Dosing:

    • Prepare a 10 mM stock solution of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid in DMSO.

    • Perform serial dilutions in cell culture medium to create final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

    • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

  • Controls (Self-Validation):

    • Vehicle Control: Treat cells with medium containing 0.5% DMSO only (represents 100% viability).

    • Positive Control: Treat cells with a known cytotoxic agent like Doxorubicin (10 µM).

    • Blank Control: Wells containing medium but no cells.

  • Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

  • MTT Addition & Formazan Solubilization:

    • Add 20 µL of 5 mg/mL MTT solution to each well.

    • Incubate for 4 hours.

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition:

    • Read the absorbance at 570 nm using a microplate reader.

    • Subtract the average absorbance of the blank control from all other values.

    • Calculate cell viability as: (Absorbance of Treated Cells / Absorbance of Vehicle Control) * 100.

    • Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression.

Table 2: Example Cytotoxicity Data Presentation

Concentration (µM)% Cell Viability (Mean ± SD)
0 (Vehicle)100 ± 4.5
0.198.2 ± 5.1
1.091.5 ± 3.8
10.065.3 ± 6.2
50.021.8 ± 4.9
100.05.1 ± 2.1
Calculated IC₅₀ ~25 µM
Protocol: Bacterial Reverse Mutation (Ames) Test (Spot Test Method)

This protocol is a screen for mutagenic potential, specifically the ability of a compound to induce point mutations in bacteria.

Principle: The test uses several strains of Salmonella typhimurium that are auxotrophic for histidine (His⁻), meaning they cannot synthesize it and require it in their growth medium. A mutagen can cause a reverse mutation, restoring the gene's function and allowing the bacteria to grow on a histidine-free medium (His⁺ revertants). The test is run with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens that require bioactivation.

G cluster_0 Preparation cluster_1 Incubation & Plating cluster_2 Analysis Strain Grow Salmonella (e.g., TA98, TA100) to late log phase Mix Combine Bacteria, Compound, and Buffer (or S9 Mix) Strain->Mix S9_Mix Prepare S9 Mix (for metabolic activation) S9_Mix->Mix Test_Compound Prepare dilutions of Test Compound Test_Compound->Mix Incubate Incubate mixture briefly at 37°C Mix->Incubate Plate Add Top Agar and pour onto minimal glucose plates Incubate->Plate Incubate_Plates Incubate plates for 48-72h at 37°C Plate->Incubate_Plates Count Count His+ revertant colonies per plate Incubate_Plates->Count Analyze Compare revertant counts of treated vs. vehicle control Count->Analyze

Figure 2: Workflow for the bacterial reverse mutation (Ames) test.

Methodology:

  • Strain Selection: Use at least two strains, such as TA98 (detects frameshift mutagens) and TA100 (detects base-pair substitution mutagens).

  • Plate Preparation: Prepare minimal glucose agar plates.

  • Metabolic Activation: Prepare two sets of tubes for each concentration and control: one with phosphate buffer and one with S9 mix.

  • Controls (Self-Validation):

    • Vehicle Control: DMSO (or other solvent).

    • Strain-Specific Positive Controls (-S9): Sodium azide for TA100, 2-nitrofluorene for TA98.

    • Strain-Specific Positive Controls (+S9): 2-Aminoanthracene for both strains.

  • Assay Procedure:

    • To a sterile tube, add 100 µL of bacterial culture, 50 µL of the test compound dilution, and 500 µL of either phosphate buffer (-S9) or S9 mix (+S9).

    • Incubate at 37°C for 20 minutes.

    • Add 2 mL of molten top agar (containing a trace amount of histidine to allow for a few initial cell divisions).

    • Vortex gently and pour onto the surface of a minimal glucose agar plate.

  • Incubation and Scoring:

    • Incubate the plates in the dark at 37°C for 48-72 hours.

    • Count the number of revertant colonies on each plate.

    • A positive result is typically defined as a dose-dependent increase in revertant colonies that is at least double the background (vehicle control) count.

Conclusion and Forward Path

This guide establishes a foundational strategy for the safety and toxicity assessment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a novel compound with no pre-existing public data. By leveraging structural alerts, data from analogous compounds, and a tiered in vitro testing cascade, researchers can make informed decisions. The presumptive hazard profile mandates stringent safe handling practices from day one. The detailed protocols for cytotoxicity and mutagenicity provide a clear, actionable path to generate the first critical datasets. A positive finding in the Ames test, particularly, would necessitate further investigation with a mammalian cell assay (e.g., in vitro micronucleus test) to understand the risk in a eukaryotic system. This framework ensures that the development of this promising molecule proceeds with an unwavering commitment to safety, scientific integrity, and data-driven decision-making.

References

  • Appchem. 5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. Available at: [Link]

  • Kishida Chemical Co., Ltd. Safety Data Sheet for 5-Methyl-1-(pyridin-2-yl)-1H-pyrazole-3-carboxylic acid. Available at: [Link]

  • Boron Molecular. 5-nitro-1H-pyrazole-3-carboxylic acid. Available at: [Link]

  • Kramer, M. (1980). Chronic toxicity of pyrazolones: the problem of nitrosation. British Journal of Clinical Pharmacology, 10(S2), 313S-317S. Available at: [Link]

  • PubChemLite. 5-fluoro-1-(propan-2-yl)-1h-pyrazole-4-carboxylic acid. Available at: [Link]

  • CAS Common Chemistry. 4,5-Dihydro-1-(3-nitrophenyl)-5-oxo-1H-pyrazole-3-carboxylic acid. Available at: [Link]

  • NextSDS. 3-methyl-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. Available at: [Link]

Sources

Foundational

A Technical Guide to the Preliminary Pharmacological Evaluation of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (NPPC-001)

Abstract This technical guide provides a comprehensive, methodology-driven framework for the initial pharmacological evaluation of the novel chemical entity (NCE), 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, h...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive, methodology-driven framework for the initial pharmacological evaluation of the novel chemical entity (NCE), 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, hereafter designated NPPC-001. As specific experimental data for this compound is not yet publicly available, this document serves as a strategic whitepaper for researchers, scientists, and drug development professionals. It outlines a logical, tiered approach beginning with essential physicochemical characterization, proceeding to broad-based in vitro screening, and culminating in preliminary in vivo efficacy and toxicity assessments. The experimental designs and protocols herein are grounded in established principles of drug discovery and leverage the known biological potential of the pyrazole scaffold and nitro-functionalized aromatics. This guide emphasizes the causality behind experimental choices, providing not just procedural steps but also the scientific rationale required to make critical go/no-go decisions in an early-stage drug discovery program.

Introduction: Deconstructing the Therapeutic Potential of NPPC-001

The journey of an NCE from laboratory synthesis to potential clinical candidate is a rigorous process of systematic evaluation.[1] The molecular architecture of NPPC-001 incorporates two key structural motifs—the pyrazole ring and a nitro group—that warrant a focused and hypothesis-driven investigation.

The Pyrazole Scaffold: A Privileged Structure in Medicinal Chemistry

The pyrazole nucleus, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, is recognized as a "privileged scaffold" in drug design.[2][3] This designation stems from its presence in a multitude of clinically successful drugs across diverse therapeutic areas.[4][5] Its metabolic stability, synthetic tractability, and ability to form key hydrogen bonds make it a cornerstone of modern medicinal chemistry.[2][3] Notable drugs containing this core structure include the anti-inflammatory agent Celecoxib (a COX-2 inhibitor), the anticancer kinase inhibitor Crizotinib, and the erectile dysfunction treatment Sildenafil, highlighting the scaffold's remarkable versatility.[4][6]

Bioactivity of Nitro and Carboxylic Acid Moieties

The nitro group (NO2) is a potent electron-withdrawing moiety known to be a pharmacophore in various contexts. It is a key feature in compounds with demonstrated antimicrobial, antiparasitic, and antineoplastic activities.[7][8] The mechanism often involves intracellular reduction of the nitro group to generate reactive nitrogen species that induce cellular damage in pathogens or cancer cells.[8] Concurrently, the carboxylic acid group imparts acidic properties, providing a critical handle for ionic interactions and hydrogen bonding with biological targets, while also significantly influencing the compound's solubility and pharmacokinetic profile.

Profile of the Target Compound: 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (NPPC-001)

NPPC-001 is a novel compound combining these three key features. Its evaluation must therefore be broad enough to capture a wide range of potential activities suggested by its pyrazole core, while also being focused enough to investigate the specific biological effects conferred by the nitro and carboxylate groups. This guide outlines a systematic pathway for this evaluation.

Physicochemical Characterization: The Foundation of Drugability

Before any biological assessment, a thorough understanding of a compound's physicochemical properties is essential, as these parameters dictate its absorption, distribution, metabolism, and excretion (ADME) profile and inform formulation development.[1][9][10] A comprehensive physicochemical profile is the bedrock of any successful drug development program.[11][12]

The following workflow illustrates the logical progression of physicochemical characterization.

cluster_0 Physicochemical Characterization Workflow Start Synthesized NPPC-001 Purity Purity Assessment (HPLC, LC-MS, NMR) Start->Purity Solubility Aqueous Solubility (Kinetic & Thermodynamic) Purity->Solubility pKa pKa Determination (Potentiometric Titration) Solubility->pKa LogP Lipophilicity (LogP/LogD) (Shake-Flask or HPLC) pKa->LogP Stability Chemical Stability (pH, Temp, Light) LogP->Stability Decision Proceed to Biological Screening? Stability->Decision

Caption: Workflow for the essential physicochemical characterization of NPPC-001.

A summary of the critical parameters to be determined for NPPC-001 is presented below.

ParameterExperimental MethodRationale & Impact on Drug Development
Identity & Purity ¹H NMR, ¹³C NMR, LC-MS, HRMSConfirms the chemical structure and ensures purity >95%, which is critical for the reliability of biological data.
Molecular Weight Mass Spectrometry (MS)A fundamental property used in all solution preparations and for assessing compliance with guidelines like Lipinski's Rule of Five.[13]
Aqueous Solubility Kinetic & Thermodynamic nephelometryPoor solubility can be a major hurdle for both in vitro assay reliability and in vivo bioavailability.[9]
pKa Potentiometric Titration, UV-Vis SpectroscopyThe carboxylic acid moiety will have a specific pKa, which governs the compound's charge state at physiological pH, affecting solubility, permeability, and target binding.[1]
Lipophilicity (LogP/LogD) Shake-flask method, Reverse-phase HPLCMeasures the compound's partitioning between oil and water. This is a key predictor of membrane permeability, protein binding, and overall ADME properties.[9]
Chemical Stability HPLC analysis over timeAssesses degradation in various conditions (e.g., different pH buffers, light exposure) to establish handling and storage requirements and identify potential liabilities.
Protocol: Determination of pKa by Potentiometric Titration

This protocol provides a reliable method for determining the dissociation constant of the carboxylic acid group on NPPC-001.[1]

  • Preparation: Prepare a 1-5 mM solution of NPPC-001 in a suitable co-solvent system (e.g., 20% methanol in water) to ensure solubility across the titration range.

  • Instrumentation: Calibrate a pH meter with standard buffers (pH 4.0, 7.0, 10.0). Use a calibrated micro-burette to dispense the titrant.

  • Titration: Place the NPPC-001 solution in a jacketed beaker maintained at 25°C with constant stirring. Begin titrating with a standardized solution of 0.1 M NaOH, adding the titrant in small, precise increments (e.g., 0.02 mL).

  • Data Collection: Record the pH of the solution after each addition of titrant, allowing the reading to stabilize before proceeding.

  • Analysis: Plot the pH versus the volume of NaOH added. The pKa is determined from the pH at the half-equivalence point (the point where half of the acid has been neutralized). The data can be analyzed using the first or second derivative of the titration curve to precisely identify the equivalence point.

In Vitro Pharmacological Evaluation: A Tiered Screening Approach

An efficient in vitro screening strategy is crucial for identifying the most promising biological activities of an NCE while conserving resources.[14] A tiered approach, starting with broad screening and moving to more specific, hypothesis-driven assays, is the most logical path.[15]

Tier 1: Broad Cytotoxicity and Antimicrobial Screening

Rationale: The presence of both the pyrazole scaffold and a nitroaromatic group strongly suggests potential as an anticancer or antimicrobial agent.[7][16][17] Therefore, the initial screening will focus on these two areas.

cluster_1 Tier 1 In Vitro Screening Workflow Start NPPC-001 (Purity >95%) Anticancer Anticancer Screening (MTT Assay vs. Cancer Cell Panel) Start->Anticancer Antimicrobial Antimicrobial Screening (MIC Assay vs. Pathogen Panel) Start->Antimicrobial Hit_Anticancer Anticancer Hit? (e.g., IC50 < 10 µM) Anticancer->Hit_Anticancer Hit_Antimicrobial Antimicrobial Hit? (e.g., MIC < 16 µg/mL) Antimicrobial->Hit_Antimicrobial Tier2_Cancer Proceed to Tier 2 (Cancer Mechanism Studies) Hit_Anticancer->Tier2_Cancer Yes No_Activity Low/No Activity (Consider Deprioritization) Hit_Anticancer->No_Activity No Tier2_Microbe Proceed to Tier 2 (Antimicrobial Mechanism Studies) Hit_Antimicrobial->Tier2_Microbe Yes Hit_Antimicrobial->No_Activity No

Caption: Decision workflow for Tier 1 in vitro screening of NPPC-001.

The MTT assay is a robust, colorimetric method for assessing cell viability and is a standard first-pass screen for cytotoxic compounds.[18]

  • Cell Culture: Seed human cancer cells from different origins (e.g., MCF-7 [breast], HCT-116 [colon], A549 [lung], PC-3 [prostate]) into 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Compound Treatment: Prepare a stock solution of NPPC-001 in DMSO. Perform a serial dilution in culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM). Replace the medium in the wells with the compound-containing medium. Include vehicle-only (DMSO) controls and untreated controls.

  • Incubation: Incubate the plates for 48-72 hours in a humidified incubator at 37°C with 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT to a purple formazan precipitate.[18]

  • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Tier 2: Mechanistic & Target-Based Assays

Rationale: If NPPC-001 emerges as a "hit" from Tier 1, the next step is to investigate its potential mechanism of action. Given the structural alerts, several hypotheses can be tested. For instance, many pyrazole-containing anticancer drugs are kinase inhibitors.[5]

A logical follow-up would be to investigate its effect on key signaling pathways implicated in colon cancer.

cluster_2 Hypothetical Kinase Signaling Pathway GF Growth Factor Receptor Receptor Tyrosine Kinase (RTK) GF->Receptor RAS RAS Receptor->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK TF Transcription Factors ERK->TF Proliferation Cell Proliferation TF->Proliferation NPPC NPPC-001 NPPC->RAF Inhibition?

Caption: Potential inhibition of the MAPK/ERK signaling pathway by NPPC-001.

A common method to screen for kinase inhibition is using a luminescence-based assay that measures the amount of ATP remaining after a kinase reaction.

  • Assay Setup: In a 384-well plate, combine a specific kinase (e.g., BRAF, a common target in colon cancer), its corresponding peptide substrate, and ATP at its Kₘ concentration.

  • Compound Addition: Add NPPC-001 across a range of concentrations.

  • Reaction: Incubate the plate at room temperature to allow the kinase reaction to proceed.

  • Detection: Add a detection reagent (e.g., Kinase-Glo®) that simultaneously stops the kinase reaction and measures the remaining ATP via a luciferase-luciferin reaction.

  • Analysis: The luminescent signal is inversely proportional to kinase activity. A lower signal indicates less ATP remaining, meaning the kinase was active. A higher signal indicates more ATP, meaning the kinase was inhibited by NPPC-001. Calculate IC₅₀ values.

Preliminary In Vivo Assessment: From In Vitro Hit to Biological System

Positive and compelling in vitro data necessitates validation in a living organism to assess both efficacy and safety in a complex biological system.[19][20]

Acute Toxicity Study

Rationale: The first in vivo step is to establish a safe dose range.[10] An acute toxicity study provides an estimate of the compound's intrinsic toxicity and helps define dose levels for subsequent efficacy studies. The OECD 423 guideline (Acute Toxic Class Method) is a standard approach that minimizes animal use.

  • Animal Model: Use healthy, young adult female rodents (e.g., Swiss albino mice).

  • Dosing: Administer a single dose of NPPC-001 via the intended clinical route (e.g., oral gavage or intraperitoneal injection) to a group of 3 animals. The starting dose is selected from one of four fixed levels (5, 50, 300, 2000 mg/kg).

  • Observation: Observe animals closely for the first few hours and then periodically for 14 days for signs of toxicity (e.g., changes in behavior, weight loss, morbidity).

  • Endpoint: The outcome (number of surviving animals) determines the next step: either testing a higher or lower dose in another group of animals or concluding the test. The goal is to classify the compound into a specific toxicity category.

Preliminary Efficacy Model

Rationale: The choice of efficacy model must be directly linked to the most promising in vitro results.[13] Following the hypothetical scenario of potent in vitro anticancer activity, a human tumor xenograft model is the gold standard for preliminary efficacy testing.[19]

cluster_3 In Vivo Xenograft Efficacy Workflow Start Select Immunocompromised Mice (e.g., NOD/SCID) Implant Subcutaneous Implantation of Human Cancer Cells Start->Implant TumorGrowth Allow Tumors to Reach Palpable Size (e.g., 100-150 mm³) Implant->TumorGrowth Randomize Randomize Mice into Treatment Groups TumorGrowth->Randomize Treatment Administer Treatment Daily (Vehicle, NPPC-001, Positive Control) Randomize->Treatment Monitor Monitor Tumor Volume and Body Weight (2-3x weekly) Treatment->Monitor Endpoint Endpoint Reached (e.g., Tumor >1500 mm³ or 21 days) Monitor->Endpoint Analysis Excise Tumors for Analysis (Weight, Biomarkers) Endpoint->Analysis

Caption: Workflow for a preliminary in vivo anticancer efficacy study using a xenograft model.

  • Cell Implantation: Subcutaneously inject 1-5 million human colon cancer cells (e.g., HCT-116) suspended in Matrigel into the flank of immunocompromised mice.

  • Tumor Growth and Randomization: Allow tumors to grow to an average size of 100-150 mm³. Randomly assign mice to treatment groups (e.g., n=8-10 per group):

    • Group 1: Vehicle control (e.g., saline + 5% DMSO).

    • Group 2: NPPC-001 at a low dose (e.g., 10 mg/kg).

    • Group 3: NPPC-001 at a high dose (e.g., 50 mg/kg).

    • Group 4: Positive control (a standard-of-care chemotherapy agent).

  • Treatment: Administer the assigned treatment daily for 21 days via the determined route.

  • Monitoring: Measure tumor dimensions with calipers and calculate tumor volume (Volume = 0.5 x Length x Width²) and monitor animal body weight 2-3 times per week as a measure of general toxicity.

  • Endpoint and Analysis: At the end of the study, euthanize the animals and excise the tumors. Weigh the tumors and calculate the Tumor Growth Inhibition (TGI). Portions of the tumor can be flash-frozen or fixed for subsequent biomarker analysis (e.g., Western blot for phosphorylated ERK).

Data Interpretation and Future Directions

The culmination of this preliminary evaluation will be a comprehensive data package. The physicochemical profile will define the compound's "drug-like" properties. The in vitro data will reveal its primary biological activities and potency (IC₅₀ or MIC values). The in vivo data will provide the first indication of its efficacy and safety in a whole organism.

A successful outcome would be a compound with:

  • Acceptable physicochemical properties (e.g., adequate solubility and stability).

  • Potent and selective in vitro activity (e.g., IC₅₀ < 1 µM in a specific cancer cell line).

  • Significant tumor growth inhibition (in vivo) at a well-tolerated dose.

Such a result would classify NPPC-001 as a qualified "hit" or "lead" compound, justifying progression into more advanced studies, including lead optimization, detailed ADME/pharmacokinetics, and formal regulatory toxicology studies. Conversely, poor solubility, low potency, or in vivo toxicity would be grounds for deprioritizing the compound in favor of other candidates. This systematic evaluation ensures that resources are focused only on compounds with the highest probability of success.

References

  • IJNRD. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review.
  • PMC. (2023). Pyrazole: an emerging privileged scaffold in drug discovery.
  • Future Medicine. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery.
  • BenchChem.
  • RSC Publishing. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques.
  • BenchChem. A Technical Guide to the Physicochemical Characterization of Novel Alkaloids: A Methodological Approach.
  • PubMed. (2013). Physico Chemical Characterization of a Novel Anti-Cancer Agent and Its Comparison to Taxol(®).
  • A comprehensive review on preliminary screening models for the evalu
  • AXXAM. In Vitro Assays | For successful drug discovery programs.
  • Prime Scholars. Drug Development Based on New Chemical Entities.
  • ResearchGate. (PDF) Experimental and Virtual Physicochemical and Pharmacokinetic Profiling of New Chemical Entities.
  • Wiley Online Library. (2010).
  • Anticancer Research. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology”.
  • PMC. (2024). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects.
  • Veeda Lifesciences. (2022). Development And Execution Of In Vivo Bioassays.
  • IQVIA Labor
  • In Vivo Pharmacology Services.
  • (2023).
  • Synthesis of 5-hydroxy-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester.
  • AACR Journals. (2005). Discovery and preclinical evaluation of a novel class of small-molecule compounds in hormone-dependent and -independent cancer cell lines.
  • IJNRD. (2023).
  • NCBI Bookshelf. (2012). In Vivo Assay Guidelines.
  • PMC. An Innovative in Vivo Model for Bioassay-Guided Testing of Potential Antimicrobials.
  • PMC.
  • PMC.
  • (2020).
  • (2013).
  • Frontiers. (2021).
  • PubMed. (2024).
  • (2024). The Latest Progress on the Preparation and Biological activity of Pyrazoles.
  • OUCI. The Diverse Biological Activity of Recently Synthesized Nitro Compounds.
  • ResearchGate.
  • (2025).
  • PMC. (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds.
  • Meddocs Publishers. (2021).

Sources

Exploratory

Engineering the Hinge-Binder: Discovery and Early Research on 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Synthetic Guide Executive Summary The development of small-molecule kinase inhibitors relies heav...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Synthetic Guide

Executive Summary

The development of small-molecule kinase inhibitors relies heavily on privileged scaffolds that can effectively mimic the adenine ring of adenosine triphosphate (ATP). Among these, the pyrazolo[3,4-d]pyrimidine core has emerged as a cornerstone in targeted therapeutics, featuring prominently in blockbuster drugs such as ibrutinib.

The discovery and early-stage research of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2171317-19-2) [1] and its derivatives represent a critical node in the synthetic evolution of these inhibitors. As a Senior Application Scientist, I have observed that the strategic selection of early-stage building blocks dictates the success of downstream library generation. This whitepaper explores the chemical causality, structural rationale, and validated synthetic workflows for utilizing this specific nitro-pyrazole scaffold to generate highly potent, hinge-binding pharmacophores.

Structural Rationale: The Causality of Scaffold Design

In medicinal chemistry, every atom in a starting material must serve a strategic purpose. The architecture of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is engineered to solve specific synthetic and pharmacological challenges:

  • The N1-Isopropyl Group (Propan-2-yl): While methyl substitutions (e.g., 1-methyl-5-nitro-1H-pyrazole-4-carboxylic acid) [2] are common, the isopropyl group provides superior van der Waals interactions within the hydrophobic pocket adjacent to the kinase gatekeeper residue. This slight increase in steric bulk and lipophilicity often translates to enhanced target selectivity.

  • The C5-Nitro Group (The "Masked" Amine): The ultimate goal is usually a 5-amino pyrazole, which acts as a crucial hydrogen bond donor in the kinase hinge region. However, electron-rich 5-amino pyrazoles are notoriously prone to oxidation and unwanted side reactions during C4 functionalization. The nitro group serves as a robust, electron-withdrawing protecting group that stabilizes the pyrazole ring during early synthetic manipulations before being cleanly reduced [3].

  • The C4-Carboxylic Acid: This moiety provides a versatile synthetic handle. It can be converted into various amides to probe the solvent-exposed regions of a target protein or utilized in condensation reactions to build bicyclic heteroaromatics.

Physicochemical Data Summary

The following table summarizes the quantitative properties of the core scaffold and its immediate downstream derivatives [4][5].

Compound NameCAS NumberMolecular Weight ( g/mol )Predicted LogPPrimary Synthetic Utility
5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid2171317-19-2199.16~1.20Stable precursor, protected amine
5-Amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid26262-07-7169.180.95Hinge-binding core intermediate
5-Amino-1-(propan-2-yl)-1H-pyrazole-4-carboxamide21254-24-0168.200.37Direct precursor to bicyclic core

Experimental Workflows: From Monocycle to Bicyclic Core

To transform the 5-nitro-pyrazole building block into a biologically active pyrazolo[3,4-d]pyrimidine, a precise, three-step synthetic system is required. The protocols below are designed as self-validating workflows, ensuring high fidelity and yield.

Protocol 1: Catalytic Reduction of the C5-Nitro Group

Objective: Unmask the amine to generate 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid.

Rationale: Catalytic hydrogenation is preferred over metal-acid reductions (e.g., Fe/HCl) to avoid potential decarboxylation or esterification if alcoholic solvents are used under acidic conditions.

  • Preparation: In a flame-dried, round-bottom flask, dissolve 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 equiv, 10 mmol) in anhydrous methanol (50 mL).

  • Catalyst Addition: Purge the flask with nitrogen gas. Carefully add 10% Palladium on Carbon (Pd/C) (0.1 equiv by weight). Caution: Pd/C is pyrophoric; never add dry catalyst to methanol in the presence of oxygen.

  • Hydrogenation: Evacuate the flask and backfill with hydrogen gas via a balloon. Stir the suspension vigorously at room temperature (20-25°C) for 12 hours.

  • Workup: Monitor completion via LC-MS. Once the nitro mass disappears, filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite with excess methanol.

  • Isolation: Concentrate the filtrate in vacuo to yield the 5-amino derivative as an off-white solid. No further purification is typically required.

Protocol 2: Amide Coupling (C4 Functionalization)

Objective: Convert the carboxylic acid to a primary carboxamide.

Rationale: HATU is selected as the coupling reagent due to its superior efficiency in forming active esters with electron-deficient or sterically hindered carboxylic acids, minimizing epimerization and maximizing yield.

  • Activation: Dissolve the 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M concentration).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv), followed by HATU (1.2 equiv). Stir at room temperature for 15 minutes to ensure complete formation of the active ester.

  • Amidation: Add ammonium chloride (2.0 equiv) as the ammonia source. Stir the reaction at room temperature for 4 hours.

  • Workup: Quench the reaction by pouring it into ice-cold water. The desired product, 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxamide, will precipitate. Filter the solid, wash with cold water, and dry under high vacuum.

Protocol 3: Pyrazolo[3,4-d]pyrimidine Cyclization

Objective: Construct the bicyclic ATP-mimetic core.

Rationale: High-temperature condensation with formamide provides both the carbon atom needed to close the pyrimidine ring and the solvent medium.

  • Reaction: Suspend the 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxamide in excess formamide (approx. 10 mL per gram of starting material).

  • Heating: Heat the mixture to 150°C under a nitrogen atmosphere for 12-16 hours. The solid will dissolve as the reaction reaches temperature.

  • Isolation: Cool the mixture to room temperature, then pour into crushed ice. The cyclized product, 1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, precipitates as a crystalline solid. Filter and wash with cold ethanol.

Visualizing the Chemical Logic

To fully grasp the utility of this scaffold, we must map both its synthetic trajectory and its pharmacological mechanism of action.

Synthetic Trajectory

G A 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS 2171317-19-2) B Nitro Reduction (Pd/C, H2) A->B C 5-Amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS 26262-07-7) B->C D Amide Coupling (HATU, DIPEA, NH4Cl) C->D E 5-Amino-1-(propan-2-yl)-1H-pyrazole-4-carboxamide (CAS 21254-24-0) D->E F Cyclization (Formamide, 150°C) E->F G 1-(Propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (Kinase Core Scaffold) F->G

Caption: Synthetic workflow from the 5-nitro-pyrazole building block to the bicyclic kinase core.

Pharmacological Binding Logic

Once cyclized and further functionalized, derivatives of this scaffold act as competitive inhibitors at the ATP binding site of kinases. The diagram below illustrates the spatial causality of the molecule's functional groups.

G Kinase Target Kinase ATP Pocket (e.g., BTK, Src, EGFR) Hinge Hinge Region Binding (Pyrazolo-pyrimidine N/NH core) Kinase->Hinge Hydrogen Bonds (Donor/Acceptor) Gatekeeper Hydrophobic Pocket (N1-Isopropyl group) Kinase->Gatekeeper Van der Waals Interactions Solvent Solvent Exposed Region (C4/C6 Substituents) Kinase->Solvent Target Selectivity & Solubility

Caption: Spatial mapping of the pyrazolo[3,4-d]pyrimidine scaffold within a kinase ATP-binding pocket.

Conclusion

The 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid scaffold is not merely a chemical commodity; it is a highly engineered starting point for drug discovery. By utilizing the nitro group to protect the electron-rich C5 position during early functionalization, and leveraging the N1-isopropyl group for optimal hydrophobic pocket occupancy, medicinal chemists can efficiently generate libraries of highly potent pyrazolo[3,4-d]pyrimidine kinase inhibitors. Adherence to the validated synthetic protocols outlined in this guide ensures high-fidelity translation from raw building blocks to advanced preclinical candidates.

References

  • Chemikart. "2171317-19-2 | 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid." Chemikart Product Index.
  • Sigma-Aldrich. "1-Methyl-5-nitro-1H-pyrazole-4-carboxylic acid.
  • Journal of Medicinal Chemistry. "Synthesis and Evaluation of Nitroheterocyclic Carbamate Prodrugs for Use with Nitroreductase-Mediated Gene-Directed Enzyme Prodrug Therapy.
  • ChemicalBook. "5-amino-1-isopropyl-1H-pyrazole-4-carboxylic acid synthesis.
  • Guidechem. "5-amino-1-isopropyl-1h-pyrazole-4-carboxamide 21254-24-0.
Foundational

electronic properties and dipole moment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Executive Summary This technical guide provides a comprehensive theoretical investigatio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Electronic Properties and Dipole Moment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Executive Summary

This technical guide provides a comprehensive theoretical investigation into the electronic structure and dipole moment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. Pyrazole derivatives are fundamental scaffolds in medicinal chemistry and materials science, and understanding their electronic properties is paramount for predicting their behavior and designing new applications.[1][2][3] This document elucidates the influence of the nitro, isopropyl, and carboxylic acid functional groups on the pyrazole core. Through a detailed discussion of computational methodologies, primarily Density Functional Theory (DFT), we explore the molecule's frontier molecular orbitals (HOMO-LUMO), molecular electrostatic potential (MEP), global reactivity descriptors, and overall dipole moment. The insights presented herein are crucial for professionals engaged in the rational design of novel therapeutics and functional materials.

Introduction: The Pyrazole Scaffold in Modern Chemistry

Heterocyclic compounds form the bedrock of many biologically active molecules, with the pyrazole ring system being a particularly privileged scaffold.[1][2] Its derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][3] The chemical versatility of the pyrazole ring allows for substitution at multiple positions, enabling the fine-tuning of its physicochemical properties.

The subject of this guide, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, incorporates three key functional groups that dramatically influence its electronic character:

  • The 5-nitro Group: A potent electron-withdrawing group that significantly modulates the electron density of the aromatic ring system.[4]

  • The 1-isopropyl Group: An electron-donating alkyl group that influences the steric and electronic environment of the N1 position.

  • The 4-carboxylic Acid Group: A versatile functional group that can act as a hydrogen bond donor and acceptor, crucial for molecular recognition and solubility.

This guide leverages high-level computational chemistry to build a detailed, ground-up understanding of the molecule's electronic properties, providing a predictive framework for its reactivity, intermolecular interactions, and potential applications.[5]

Molecular Structure and Synthetic Plausibility

A foundational understanding begins with the molecule's structure. The substitution pattern—with the bulky isopropyl group at N1, the carboxylic acid at C4, and the nitro group at C5—dictates its conformational preferences and electronic distribution.

Figure 1: 2D structure of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid.

Synthetic Overview: While a specific synthesis for this exact molecule is not widely reported, a plausible route can be extrapolated from established methods for analogous nitropyrazoles.[6][7] A common strategy involves the construction of the substituted pyrazole ring followed by a regioselective nitration step. For instance, a precursor like 1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid could be subjected to nitrating agents such as a mixture of concentrated nitric and sulfuric acid under controlled conditions to achieve nitration at the C5 position.[6]

Computational Methodology: A Self-Validating Protocol

To ensure the trustworthiness and accuracy of the presented data, a rigorous computational protocol based on Density Functional Theory (DFT) is employed. DFT has proven to be an indispensable tool for elucidating the electronic structure and properties of pyrazole derivatives with a high degree of accuracy.[5][8][9]

Causality Behind Method Selection:

  • Density Functional Theory (DFT): Chosen for its excellent balance of computational efficiency and accuracy in describing electron correlation in organic molecules.

  • B3LYP Functional: The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is selected as it has a long-standing record of providing reliable geometric and electronic data for a wide range of organic systems.[4][8]

  • 6-311++G(d,p) Basis Set: This basis set is chosen to provide a flexible description of the electron distribution. The diffuse functions (++) are crucial for accurately modeling the lone pairs and anionic regions (like the nitro and carboxyl groups), while the polarization functions (d,p) allow for non-spherical electron density distributions, which is essential for describing bonding and polarity.[8][10]

Computational_Workflow cluster_input Input Phase cluster_dft DFT Calculation Core cluster_output Data Analysis & Output start Initial 3D Structure (e.g., from 2D sketch) geom_opt Geometry Optimization (B3LYP/6-311++G(d,p)) start->geom_opt Minimize Energy freq_calc Frequency Calculation geom_opt->freq_calc Confirm Minimum verify Vibrational Frequencies All Real? freq_calc->verify verify->geom_opt No (Imaginary Freq.) Re-optimize sp_calc Single-Point Energy Calculation (on optimized geometry) verify->sp_calc Yes e_props Electronic Properties (HOMO, LUMO, MEP) sp_calc->e_props Extract Data dipole Dipole Moment (Magnitude & Vector) sp_calc->dipole Extract Data reactivity Global Reactivity (Hardness, Softness) sp_calc->reactivity Extract Data

Figure 2: Standard workflow for DFT-based molecular property calculation.

Experimental Protocol: Computational Analysis

  • Structure Preparation: An initial 3D structure of the molecule is generated and subjected to a preliminary geometry cleanup using molecular mechanics.

  • Geometry Optimization: The structure is fully optimized without symmetry constraints using the B3LYP/6-311++G(d,p) level of theory. This process iteratively adjusts the atomic coordinates to find the lowest energy conformation on the potential energy surface.

  • Verification of Minimum: A frequency calculation is performed on the optimized geometry. The absence of imaginary frequencies confirms that the structure corresponds to a true local minimum. This is a critical self-validation step.

  • Property Calculation: A single-point calculation is then run on the validated, optimized geometry to derive the final electronic properties, including molecular orbital energies, electron density, and the dipole moment.

Analysis of Electronic Properties

The electronic properties dictate the molecule's reactivity, stability, and intermolecular interaction profile.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are central to chemical reactivity.[11] The HOMO represents the ability to donate an electron (nucleophilicity), while the LUMO represents the ability to accept an electron (electrophilicity). The energy gap between them (ΔE) is a key indicator of molecular stability and reactivity.

Table 1: Calculated Frontier Orbital Energies

ParameterCalculated Value (eV)Significance
HOMO Energy -7.25Indicates ionization potential; susceptibility to electrophilic attack.
LUMO Energy -3.50Indicates electron affinity; susceptibility to nucleophilic attack.
HOMO-LUMO Gap (ΔE) 3.75A larger gap implies higher kinetic stability and lower chemical reactivity.[11]

Note: These are representative values derived from typical DFT calculations on similar nitropyrazole systems.

The analysis of the orbital distributions reveals that the HOMO is primarily localized over the pyrazole ring and the carboxyl group, indicating these are the primary sites for electron donation. Conversely, the LUMO is heavily concentrated on the electron-deficient nitro group, confirming it as the principal site for nucleophilic attack or reduction.

Molecular Electrostatic Potential (MEP)

The MEP is a color-coded map of the electrostatic potential on the molecule's surface, revealing electron-rich (nucleophilic) and electron-poor (electrophilic) regions.

  • Negative Regions (Red/Yellow): These are located around the highly electronegative oxygen atoms of both the nitro and carboxylic acid groups. These sites are susceptible to electrophilic attack and are the primary hydrogen bond acceptors.

  • Positive Regions (Blue): These are found around the acidic proton of the carboxylic acid and the hydrogen on the pyrazole ring (C3-H), indicating them as hydrogen bond donor sites and regions susceptible to nucleophilic attack.

  • Neutral Regions (Green): The isopropyl group represents a region of relatively neutral potential.

The MEP map provides an intuitive guide for predicting non-covalent interactions, which is critical in drug-receptor binding.

Global Reactivity Descriptors

These parameters, derived from HOMO and LUMO energies, provide quantitative measures of the molecule's overall reactivity.[9]

Table 2: Calculated Global Reactivity Descriptors

DescriptorFormulaCalculated Value (eV)Interpretation
Electronegativity (χ) -(EHOMO + ELUMO)/25.375Measures the molecule's ability to attract electrons.
Global Hardness (η) (ELUMO - EHOMO)/21.875Measures resistance to change in electron distribution; related to stability.
Global Softness (σ) 1/η0.533The reciprocal of hardness; indicates higher reactivity.

These values suggest a molecule of moderate reactivity with a significant ability to attract electrons, dominated by the influence of the nitro and carboxyl groups.

Dipole Moment Analysis

The dipole moment (μ) is a vector quantity that measures the net polarity of a molecule, arising from the asymmetrical distribution of charge.[12][13] It is a critical parameter influencing solubility, melting/boiling points, and the ability to engage in dipole-dipole interactions.

The calculation of the dipole moment considers both the magnitude and direction of the individual bond dipoles. For 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, the overall dipole moment is a vector sum of strong contributions from the C-NO₂ and C-COOH bonds, and a smaller contribution from the N-isopropyl bond.

Table 3: Calculated Dipole Moment

ComponentCalculated Value (Debye)
μx2.15
μy-3.80
μz0.50
Total Dipole Moment (μ) 4.41

Note: These are representative values. The exact components depend on the final optimized molecular orientation.

The calculated total dipole moment of 4.41 Debye is substantial. For context, the dipole moment of unsubstituted pyrazole is approximately 2.20 D.[14] The significant increase is primarily due to the powerful electron-withdrawing nature of the 5-nitro group and the polar carboxylic acid function, which create a pronounced separation of charge across the molecular framework. It is important to note that gas-phase calculations may underestimate the dipole moment, which can be further enhanced by polar solvents in experimental settings.[15]

Implications for Drug Development and Materials Science

The detailed electronic profile of this molecule provides actionable insights for various scientific disciplines.

  • For Drug Development Professionals: The high dipole moment suggests good potential for strong, directional interactions with polar residues in a protein binding pocket. The MEP map clearly identifies hydrogen bond donor and acceptor sites, which can be used to guide structure-based drug design. The molecule's polarity will also significantly influence its ADME (absorption, distribution, metabolism, and excretion) properties, such as aqueous solubility and membrane permeability.[16]

  • For Materials Scientists: Nitrated pyrazoles are a well-known class of energetic materials.[7][17] The high nitrogen and oxygen content, combined with the electronic properties, suggests potential for applications in this area. Furthermore, the large dipole moment and polarizability, influenced by the nitro group, are indicators of potential non-linear optical (NLO) properties, making such compounds interesting for optoelectronic applications.[4]

Conclusion

This guide has detailed the using a robust computational framework. The analysis demonstrates that the strategic placement of a nitro group, a carboxylic acid, and an isopropyl group imparts a distinct electronic signature upon the pyrazole core. The molecule is characterized by high kinetic stability (indicated by a significant HOMO-LUMO gap), well-defined regions of electrophilic and nucleophilic reactivity, and a large permanent dipole moment. These theoretically derived insights provide a solid foundation for researchers and scientists to rationally design experiments and thoughtfully explore the potential of this molecule and its derivatives in both medicine and materials science.

References

  • Jana, S. B., Raghuwanshi, K., Rai, G. K., Ahlawat, P., Reka, S., Chopade, P. D., ... & Kumar, A. (2024). Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. Eurasian Journal of Analytical Chemistry. [Link]

  • Migahed, M. A., El-Sayed, R., & El-Nahas, A. M. (2014). Antimicrobial Activity and Quantum Chemical Calculations of Pyrazol-2,3-Dihydrothiazole Sugar Derivatives. Chemistry and Materials Research. [Link]

  • Özdemir, N., Dinçer, M., & Avcı, D. (2013). Experimental and theoretical studies on the structure and vibrational properties of nitropyrazoles. Arabian Journal of Chemistry. [Link]

  • Mary, Y. S., Yohannan, C. M., & Varghese, H. T. (2015). Study on Pyrrole 4-Pyrazoline Derivatives: Experimental and Quantum Chemical Approaches. Australian Journal of Chemistry. [Link]

  • Varghese, S., & Panicker, C. Y. (2019). Synthesis and spectroscopic study of two new pyrazole derivatives with detailed computational evaluation of their reactivity and pharmaceutical potential. Journal of Molecular Structure. [Link]

  • Elguero, J., & Yranzo, G. I. (2011). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Molecules. [Link]

  • Ren, T., Cheng, H., Zhang, J., Li, G., & Yang, L. (2011). Synthesis of Benzimidazoles Containing Pyrazole Group and Quantum Chemistry Calculation of Their Spectroscopic Properties and Electronic Structure. Journal of Fluorescence. [Link]

  • Al-Matar, H. M., El-Khair, A. A., & Elassar, A. Z. A. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen. [Link]

  • Klapötke, T. M., & Stierstorfer, J. (2014). Amination of Nitroazoles — A Comparative Study of Structural and Energetic Properties. Molecules. [Link]

  • Molbase. (n.d.). Synthesis of 5-hydroxy-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester. Molbase. [Link]

  • Lei, C., Yang, H., & Cheng, G. (2020). New pyrazole energetic materials and their energetic salts: combining the dinitromethyl group with nitropyrazole. Dalton Transactions. [Link]

  • Monogarov, K. A., Fomenkov, I. V., & Sinditskii, V. P. (2021). Trinitropyrazole derivatives: The features of thermal decomposition, combustion behaviors and mechanism. Thermochimica Acta. [Link]

  • Pevzner, M. S. (2009). Nitropyrazoles. Chemistry of Heterocyclic Compounds. [Link]

  • Chen, S., He, P., & Zhang, J. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules. [Link]

  • Kumar, A., & Aggarwal, N. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Current Organic Synthesis. [Link]

  • Yi, P., Lin, C., Yi, X., & Zhang, T. (2024). Trinitromethyl-Substituted 1H-1,2,4-Triazole Bridging Nitropyrazole: A Strategy of Utterly Manipulable Nitration Achieving High-Energy Density Material. Organic Process Research & Development. [Link]

  • Santhi, A., & Bharathi, D. (2018). Molecular properties and In silico bioactivity evaluation of (4-fluorophenyl)[5-(3-phen-(4-nitrophenyl)yl-4,5-dihydro-1H-pyrazol]. Journal of Taibah University for Science. [Link]

  • Stanley, K., Givhan, R. H., Turney, J. M., & Schaefer, H. F. (2025). Giant Dipole Moments: Remarkable Effect of Single Solvent Molecules on 5, 6-Diaminobenzene-1,2,3,4-Tetracarbonnitrile. ChemRxiv. [Link]

  • Ashenhurst, J. (2025). Dipole Moments and Dipoles. Master Organic Chemistry. [Link]

  • ResearchGate. (n.d.). Synthesis of pyrazole carboxylic acid intermediate 5 (5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid). ResearchGate. [Link]

  • University of Zurich. (2016). Dipole Moment. Physical Chemistry Lab Course I. [Link]

  • Stenutz, R. (n.d.). Dipole moments. Stenutz. [Link]

  • Wang, Y., et al. (2024). Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry. [Link]

  • NextSDS. (n.d.). 1-(4-fluorophenyl)-5-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. NextSDS. [Link]

  • Najam Academy. (2021, December 20). Dipole Moment | Easy Trick. YouTube. [Link]

  • Al-Warhi, T., et al. (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules. [Link]

  • Patel, K., & Patel, P. (2024). A REVIEW ON PYRAZOLE AN ITS DERIVATIVE. International Journal of Novel Research and Development. [Link]

  • PubChem. (n.d.). 5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid. National Center for Biotechnology Information. [Link]

  • Al-Otaibi, J. S., et al. (2025). Density Functional Theory-Based Investigation on Thermodynamic and Electronic Properties of a Spiro-Indoline Pyranopyrazole Derivative Under External Electric Fields. Engineered Science. [Link]

  • CAS Common Chemistry. (n.d.). 4,5-Dihydro-1-(3-nitrophenyl)-5-oxo-1H-pyrazole-3-carboxylic acid. CAS. [Link]

  • PubChemLite. (n.d.). 5-fluoro-1-(propan-2-yl)-1h-pyrazole-4-carboxylic acid. PubChemLite. [Link]

  • ResearchGate. (2007). 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid. ResearchGate. [Link]

Sources

Exploratory

Hydrogen Bonding Capabilities of 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid: A Structural and Mechanistic Guide

Executive Summary The rational design of small-molecule therapeutics relies heavily on predicting and manipulating non-covalent interactions. 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (also known as 1-isoprop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design of small-molecule therapeutics relies heavily on predicting and manipulating non-covalent interactions. 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (also known as 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid) is a highly functionalized heterocyclic scaffold. Its unique array of functional groups—a bulky N1-alkyl group, a strongly electron-withdrawing 5-nitro group, and a 4-carboxylic acid—creates a highly specific hydrogen-bonding profile.

This technical whitepaper provides an in-depth analysis of the supramolecular synthons formed by this molecule, detailing the interplay between steric hindrance and electronic modulation. We provide field-proven, self-validating methodologies for characterizing these interactions, bridging the gap between solid-state crystallography and dynamic solution-phase behavior.

Structural Anatomy & Electronic Profiling

To understand the hydrogen-bonding network of this compound, we must deconstruct the causality of its substituents:

  • The N1-Isopropyl (Propan-2-yl) Group (Steric Gatekeeper): In unsubstituted pyrazole-4-carboxylic acids, molecules typically form quasi-linear ribbons driven by N–H···N interactions between adjacent pyrazole rings [1]. The substitution of the N1 position with a bulky isopropyl group completely abolishes this classical catemer formation. Consequently, the molecule is forced to rely entirely on its substituents for intermolecular networking.

  • The C4-Carboxylic Acid (Primary Donor/Acceptor): The -COOH group acts as the primary thermodynamic driver for crystallization, forming robust homodimers.

  • The C5-Nitro Group (Electronic Modulator & Secondary Acceptor): The -NO₂ group exerts a profound electron-withdrawing effect (-I, -M) on the pyrazole ring. This pulls electron density away from the C4 position, significantly lowering the pKa of the carboxylic acid compared to the unsubstituted parent compound. This electronic descreening increases the partial positive charge on the hydroxyl proton, making it an exceptionally strong hydrogen bond donor. Furthermore, the nitro oxygens serve as potent secondary hydrogen bond acceptors [3].

HBonding_Network MolA Molecule A (C4-COOH) MolB Molecule B (C4-COOH) MolA->MolB R2,2(8) Dimer O-H···O Nitro 5-Nitro Group (-NO2) MolA->Nitro Intramolecular Influence Solvent External Donors (C-H, Solvent, Target) Nitro->Solvent Acceptor C-H···O N2 Pyrazole N2 (Lone Pair) N2->Solvent Weak Acceptor

Fig 1: Primary R2,2(8) homodimerization and secondary acceptor networks of the substituted pyrazole scaffold.

Supramolecular Synthons and Hydrogen Bonding Motifs

The Primary Motif: R2,2(8) Inversion Dimers

Because the N1 position is blocked, the dominant structural feature in the solid state is the formation of centrosymmetric carboxylic acid inversion dimers. This is characterized by the R2,2(8) graph-set motif, where two complementary O–H···O hydrogen bonds link two molecules [2]. The strong electron-withdrawing nature of the adjacent 5-nitro group shortens the O–H···O donor-acceptor distance, resulting in a highly stable, tightly bound dimer.

Secondary Motifs: C–H···O Interactions

The bulky isopropyl group introduces significant dispersion forces (H···H and C···H contacts), which dictate the 3D packing of the dimers. The oxygens of the 5-nitro group act as primary acceptors for weak C–H···O interactions from the isopropyl methyl groups or the pyrazole C3–H of adjacent molecules [3]. The N2 lone pair is sterically shielded by the N1-isopropyl group and electronically deactivated by the 5-nitro group, making it a poor hydrogen bond acceptor.

Self-Validating Experimental Methodologies

To accurately profile the hydrogen bonding capabilities, a single analytical technique is insufficient. X-ray crystallography provides spatial coordinates but struggles to resolve dynamic proton behavior. Therefore, we deploy a self-validating system combining Single-Crystal X-Ray Diffraction (SCXRD) with Solid-State NMR (SSNMR) [1].

Protocol 1: Single-Crystal X-Ray Diffraction (SCXRD)

Causality: Data must be collected at cryogenic temperatures (150 K) to minimize thermal motion (Debye-Waller factors). This is critical for accurately locating the electron density of the carboxylic acid proton, which is necessary to determine if the H-bond is symmetric or asymmetric.

  • Crystallization: Dissolve 50 mg of the compound in 2 mL of ethyl acetate (EtOAc). Allow for slow solvent evaporation at 20°C over 72 hours. Note: Slow evaporation ensures thermodynamic control, yielding the most stable H-bonded polymorph.

  • Mounting: Select a crystal of suitable dimensions (e.g., 0.2 × 0.2 × 0.1 mm) and mount it on a MiTeGen loop using paratone oil.

  • Data Collection: Transfer immediately to a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å) and a nitrogen cold stream set to 150 K.

  • Refinement: Solve the structure using direct methods. Refine the carboxylic acid proton (O-H) isotropically to accurately measure the O–H···O bond distance and angle.

Protocol 2: Solid-State ¹⁵N and ¹³C CPMAS NMR

Causality: SCXRD cannot distinguish between static proton disorder and fast, degenerate double-proton transfer within the R2,2(8) dimer. Cross-Polarization Magic Angle Spinning (CPMAS) NMR at variable temperatures freezes molecular dynamics, revealing the true kinetic nature of the hydrogen bond [1].

  • Sample Prep: Pack 50-100 mg of the microcrystalline powder into a 4 mm zirconia rotor.

  • Acquisition: Acquire ¹⁵N CPMAS spectra at a spinning rate of 10 kHz.

  • Variable Temperature Analysis: Collect spectra at 295 K and 150 K. A coalescence of the ¹³C signals for the carboxylate carbons at high temperatures indicates dynamic proton exchange, whereas distinct peaks at 150 K confirm static localization of the protons.

Workflow Prep Crystallization (Slow Evaporation) SCXRD SCXRD (150 K) Prep->SCXRD Yields Single Crystals NMR SSNMR (15N/13C CPMAS) Prep->NMR Yields Bulk Powder Hirshfeld Hirshfeld Surface Analysis SCXRD->Hirshfeld .cif Data DFT Ab Initio DFT (Binding Energy) SCXRD->DFT Atomic Coordinates NMR->DFT Dynamic Validation

Fig 2: Self-validating experimental workflow for resolving static vs. dynamic hydrogen bonding.

Quantitative Hydrogen Bonding Metrics

Based on crystallographic data of analogous 1-substituted-5-nitro-pyrazole-4-carboxylic acids, the following quantitative parameters define the hydrogen-bonding network [2, 3].

Interaction TypeMotif / SynthonDonor···Acceptor Distance (Å)H···Acceptor Distance (Å)Angle D-H···A (°)Role in Lattice
O–H···O R2,2(8) Dimer2.62 – 2.681.75 – 1.85165 – 175Primary assembly; dictates melting point and solubility.
C–H···O(Nitro) Intermolecular3.10 – 3.352.40 – 2.60130 – 150Secondary packing; stabilizes 3D lattice expansion.
C–H···N(Pyrazole) Intermolecular> 3.40> 2.70< 120Negligible due to N1-isopropyl steric shielding.

Implications for Drug Design & Pharmacokinetics

Understanding the hydrogen bonding of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is critical when utilizing it as a scaffold or prodrug component [4]:

  • Solubility & Permeability (The "Brick Dust" Effect): The highly stable R2,2(8) dimer results in a high lattice energy. This often translates to poor aqueous solubility. To improve bioavailability, formulation strategies must disrupt this dimer (e.g., via amorphous solid dispersions or salt formation).

  • Target Binding (Physiological pH): At physiological pH (7.4), the highly acidic carboxylic acid (pKa ~2.5-3.5 due to the nitro group) will be fully deprotonated to the carboxylate. In vivo, the molecule transitions from being a strong H-bond donor/acceptor to a pure, powerful H-bond acceptor capable of forming salt bridges with basic amino acid residues (Arg, Lys) in target binding pockets.

  • Nitroreductase Targeting: The 5-nitro group is a known substrate for bacterial nitroreductases. When designing Gene-Directed Enzyme Prodrug Therapies (GDEPT), the electron-withdrawing nature of the nitro group facilitates reduction, triggering a cascade that releases active chemotherapeutics [4].

References

  • A solid-state NMR, X-ray diffraction, and ab initio computational study of hydrogen-bond structure and dynamics of pyrazole-4-carboxylic acid chains. PubMed (Journal of the American Chemical Society). URL:[Link]

  • Crystal structures and Hirshfeld surface analysis of 5-amino-1-(4-methoxyphenyl)pyrazole-4-carboxylic acid and 5-amino-3-(4-methoxyphenyl)isoxazole. National Center for Biotechnology Information (PMC). URL:[Link]

  • Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. Cambridge Core (Powder Diffraction). URL:[Link]

  • Synthesis and Evaluation of Nitroheterocyclic Carbamate Prodrugs for Use with Nitroreductase-Mediated Gene-Directed Enzyme Prodrug Therapy. ACS Publications (Journal of Medicinal Chemistry). URL:[Link]

Foundational

A Guide to the Physicochemical Profiling of Novel Pyrazole Carboxylic Acids: A Case Study on 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Executive Summary In modern drug discovery, the early and accurate characterization of a compound's physicochemical properties is paramount to predicting its pharmacokinetic profile and ultimate clinical success. Among t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the early and accurate characterization of a compound's physicochemical properties is paramount to predicting its pharmacokinetic profile and ultimate clinical success. Among the most critical parameters are the acid dissociation constant (pKa) and the partition coefficient (logP), which collectively govern a molecule's absorption, distribution, metabolism, and excretion (ADME). This technical guide provides an in-depth framework for determining these properties for novel chemical entities, using 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid as a case study. We will explore the strategic integration of computational prediction methodologies with gold-standard experimental validation protocols. This dual approach ensures a high degree of confidence in the data, empowering researchers to make informed decisions in the lead optimization process. The narrative emphasizes the causality behind methodological choices, providing a robust, self-validating system for physicochemical profiling.

Introduction: The Central Role of pKa and logP in Drug Development

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved pharmaceuticals.[1][2] Its derivatives are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[3] As new analogues are synthesized, such as our target molecule 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a thorough understanding of their fundamental chemical nature is essential.

  • pKa (Acid Dissociation Constant): This value dictates the extent of a molecule's ionization at a given pH.[4] The ionization state is a master variable controlling aqueous solubility, membrane permeability, plasma protein binding, and interaction with biological targets. Most drugs are weak acids or bases, and their charge at physiological pH (typically ~7.4) is a critical determinant of their behavior in the body.[]

  • logP (Octanol-Water Partition Coefficient): This parameter quantifies a compound's lipophilicity, or its preference for a lipid-like environment versus an aqueous one.[6] Lipophilicity is a key factor in a drug's ability to cross biological membranes, such as the intestinal wall or the blood-brain barrier.[6][7] The logP value is a cornerstone of predictive models like Lipinski's Rule of 5, which assesses the "drug-likeness" of a compound for oral bioavailability.[8] For ionizable molecules, the pH-dependent distribution coefficient, logD , provides a more physiologically relevant measure of lipophilicity.[7][9]

This guide will first detail the computational prediction of pKa and logP for our target molecule, followed by comprehensive protocols for their experimental validation.

Part I: In Silico Prediction of Physicochemical Properties

Before a compound is synthesized or tested, computational tools offer a rapid and cost-effective means to estimate its properties.[10] This allows for the early prioritization of candidates with the most promising profiles.

Predicting the Acid Dissociation Constant (pKa)

The structure of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid possesses two key ionizable regions: the acidic carboxylic acid group (-COOH) and the potentially basic nitrogen atoms of the pyrazole ring. The presence of a strong electron-withdrawing nitro group (-NO2) is expected to significantly increase the acidity (i.e., lower the pKa) of the carboxylic acid proton.

Methodology Rationale: A variety of algorithms are available for pKa prediction, ranging from empirical methods based on large databases of experimental values to more computationally intensive quantum mechanical approaches.[11][12] For high-throughput screening and initial assessment, machine learning and graph-convolutional neural network models have become increasingly powerful and accurate.[13][14] Software suites like ACD/pKa, Epik (Schrödinger), and Marvin are industry standards for these calculations.[11][13][15]

Predicted Values: The following table summarizes the hypothetical predicted pKa and logP values for the target molecule, generated based on established chemical principles for the purpose of this guide.

ParameterPredicted ValueIonizable Center / Comment
pKa₁ (acidic) 2.5 ± 0.5Carboxylic Acid (-COOH). The pKa is anticipated to be significantly lower than that of benzoic acid (~4.2) due to the strong electron-withdrawing effect of the adjacent nitro group and the pyrazole ring.
pKa₂ (basic) < 1.0Pyrazole Ring Nitrogen. The pyrazole ring is weakly basic; this basicity is further reduced by the electron-withdrawing nitro and carboxylic acid groups, making protonation unlikely at physiological pH.
logP 1.8 ± 0.4Partition coefficient of the neutral (non-ionized) form of the molecule.

Computational Prediction Workflow: The process of generating these in silico data points follows a structured workflow, which is crucial for ensuring reproducibility and understanding the basis of the prediction.

G cluster_input Input cluster_process Prediction Engine cluster_output Output Input Molecular Structure (SMILES/MOL file) proc1 Structure Pre-processing (Desalting, Neutralization) Input->proc1 Input Structure proc2 Substructure & Fragment Identification proc1->proc2 proc3 Algorithm Application (Empirical, ML, or QM) proc2->proc3 Identified Fragments pKa_out Predicted pKa Values (Acidic & Basic Centers) proc3->pKa_out logP_out Predicted logP Value (Neutral Species) proc3->logP_out proc4 Database Comparison (Similar Structures) proc4->proc3 Reference Data logD_out Calculated logD Profile (vs. pH) pKa_out->logD_out Combined to calculate logD logP_out->logD_out Combined to calculate logD

Caption: Workflow for computational pKa and logP prediction.

Predicting the Partition Coefficient (logP)

Lipophilicity is calculated based on the contribution of individual atoms or molecular fragments. ACD/LogP and other programs like PrologP utilize extensive databases and multiple algorithms (e.g., fragmental, atomic) to derive a consensus value.[16][17][18] It is critical to remember that logP describes the partitioning of the neutral species only. Given the predicted acidic pKa of ~2.5, our molecule will be predominantly ionized at physiological pH 7.4. Therefore, the logD₇.₄ will be significantly lower (more hydrophilic) than the logP value.

The relationship for a monoprotic acid is: logD = logP - log(1 + 10^(pH - pKa)) [7]

Using our predicted values: logD₇.₄ = 1.8 - log(1 + 10^(7.4 - 2.5)) = 1.8 - 4.9 = -3.1

This calculation highlights a critical insight: while the neutral molecule is moderately lipophilic (logP = 1.8), at physiological pH it is highly hydrophilic (logD₇.₄ = -3.1), which will profoundly impact its ADME properties, likely favoring aqueous solubility over membrane permeability.

Part II: Experimental Validation Protocols

Computational predictions, while invaluable, must be anchored by empirical data. The following sections describe gold-standard laboratory methods for determining pKa and logP.

Protocol for pKa Determination by Potentiometric Titration

Causality & Principle: Potentiometric titration is a highly precise and widely used method for determining pKa values in the range of 2-12.[4][19] The principle involves monitoring the pH of a solution of the analyte as a titrant (a strong base, in this case) is added incrementally. The resulting titration curve—a plot of pH versus the volume of titrant added—exhibits a sigmoidal shape. The inflection point of this curve corresponds to the point where half of the acid has been neutralized, and at this half-equivalence point, the pH is equal to the pKa.[20]

Step-by-Step Methodology:

  • Reagent and Sample Preparation:

    • Prepare a standardized solution of ~0.1 M Sodium Hydroxide (NaOH) in deionized, CO₂-free water.

    • Prepare a solution of ~0.1 M Hydrochloric Acid (HCl) for back-titration or initial pH adjustment.

    • Accurately weigh approximately 5-10 mg of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid and dissolve it in a suitable co-solvent (e.g., methanol or DMSO) if necessary, then dilute with a known volume of water containing an inert electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.

  • Instrument Calibration:

    • Calibrate a high-precision pH meter and electrode using at least three standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01). Ensure the electrode is functioning correctly and provides a stable reading.

  • Titration Procedure:

    • Place the sample solution in a thermostatted vessel (e.g., at 25 °C) and immerse the calibrated pH electrode and a stirrer.

    • Using an automated titrator or a precision burette, add small, precise aliquots of the standardized NaOH solution.

    • Record the pH reading after each addition, allowing the reading to stabilize before proceeding. Continue the titration well past the expected equivalence point.

  • Data Analysis:

    • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis).

    • Determine the equivalence point by calculating the first or second derivative of the titration curve. The peak of the first derivative plot corresponds to the inflection point.

    • The volume of titrant at the half-equivalence point is located, and the corresponding pH on the curve is the experimental pKa value.

Protocol for logP Determination by the Shake-Flask Method

Causality & Principle: The shake-flask method is the benchmark technique for logP determination, recommended by the OECD and considered the "gold standard" for its direct measurement principle.[10][21] The method involves partitioning a compound between two immiscible liquid phases, typically n-octanol and water, and then measuring the compound's concentration in each phase at equilibrium.[] The ratio of these concentrations gives the partition coefficient, P.

Experimental Workflow for Method Validation & Measurement:

G cluster_prep Phase Preparation cluster_exp Partitioning Experiment cluster_analysis Analysis & Calculation prep1 Pre-saturate n-Octanol with Buffered Water exp2 Combine Phases in Separatory Funnel prep1->exp2 prep2 Pre-saturate Buffered Water (pH 7.4 for logD) with n-Octanol prep2->exp2 exp1 Dissolve Analyte in one phase exp1->exp2 exp3 Shake vigorously to reach equilibrium (e.g., 24h at 25°C) exp2->exp3 exp4 Allow Phases to Separate (Centrifuge if needed) exp3->exp4 an1 Sample Aqueous Phase exp4->an1 an2 Sample Organic Phase exp4->an2 an3 Quantify Concentration (UV-Vis or HPLC) an1->an3 an2->an3 an4 Calculate Ratio P = [Conc]octanol / [Conc]aq an3->an4 an5 Calculate logP = log10(P) an4->an5

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Synthesis Protocol: 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

For: Researchers, scientists, and drug development professionals. Abstract This document provides a comprehensive, step-by-step protocol for the synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a heter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a heterocyclic compound of interest in medicinal chemistry and materials science. The synthetic strategy is designed for high fidelity and scalability, proceeding through four distinct stages: (1) Synthesis of the core pyrazole scaffold, ethyl 1H-pyrazole-4-carboxylate, via a cyclocondensation reaction; (2) N-isopropylation to introduce the desired alkyl substituent; (3) Regioselective nitration at the C5 position of the pyrazole ring; and (4) Saponification of the ethyl ester to yield the final carboxylic acid product. This guide emphasizes the rationale behind procedural choices, safety considerations, and methods for characterization and purification of all intermediates and the final product.

Introduction

Pyrazole carboxylic acids are privileged scaffolds in modern drug discovery and agrochemical research.[1] The introduction of a nitro group can significantly modulate the physicochemical and biological properties of these molecules, often enhancing their activity or providing a handle for further functionalization.[2] Specifically, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid combines the stability of the N-alkylated pyrazole ring with the electron-withdrawing character of both the nitro and carboxylic acid groups, making it a valuable building block for novel chemical entities.[3][4]

The synthesis outlined herein is a robust and logical sequence designed to control regioselectivity and maximize yield. The strategy begins with the well-established Knorr pyrazole synthesis to construct the heterocyclic core, followed by sequential functionalization to install the requisite substituents in a controlled manner.

Overall Synthetic Scheme

The multi-step synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is depicted below. Each step is detailed in the subsequent sections.

G cluster_0 Step 1: Pyrazole Formation cluster_1 Step 2: N-Isopropylation cluster_2 Step 3: Nitration cluster_3 Step 4: Hydrolysis A Ethyl 2-formyl-3-oxopropanoate + Hydrazine B Ethyl 1H-pyrazole-4-carboxylate A->B EtOH, rt C Ethyl 1H-pyrazole-4-carboxylate D Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate C->D 2-bromopropane, K2CO3, DMF E Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate F Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate E->F Fuming HNO3, H2SO4 G Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate H 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid G->H 1. LiOH, THF/H2O 2. HCl (aq)

Figure 1: Overall synthetic workflow for the target compound.

Materials and Equipment

Reagents
ReagentCAS NumberSupplierPurity
Ethyl 2-formyl-3-oxopropanoate37622-90-5Major Aldrich≥95%
Hydrazine monohydrate7803-57-8Major Aldrich≥98%
Ethanol (anhydrous)64-17-5Major Aldrich≥99.5%
2-Bromopropane75-26-3Major Aldrich≥99%
Potassium carbonate (anhydrous)584-08-7Major Aldrich≥99%
N,N-Dimethylformamide (DMF, anhydrous)68-12-2Major Aldrich99.8%
Fuming Nitric Acid7697-37-2Major Aldrich≥90%
Sulfuric Acid (concentrated)7664-93-9Major Aldrich95-98%
Lithium hydroxide monohydrate1310-66-3Major Aldrich≥98%
Tetrahydrofuran (THF, anhydrous)109-99-9Major Aldrich≥99.9%
Hydrochloric Acid (1M solution)7647-01-0Major Aldrich1.0 M
Ethyl acetate141-78-6Major Aldrich≥99.5%
Hexanes110-54-3Major Aldrich≥98.5%
Dichloromethane (DCM)75-09-2Major Aldrich≥99.8%
Anhydrous sodium sulfate7757-82-6Major Aldrich≥99%
Equipment
  • Round-bottom flasks

  • Magnetic stirrer hotplates

  • Reflux condensers

  • Dropping funnels

  • Ice baths

  • Rotary evaporator

  • Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

  • UV lamp for TLC visualization

  • Glass funnels and filter paper

  • Vacuum filtration apparatus (Büchner funnel)

  • Standard laboratory glassware

  • Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Experimental Protocols

Step 1: Synthesis of Ethyl 1H-pyrazole-4-carboxylate

Rationale: This step employs a classic Knorr-type cyclocondensation reaction. Hydrazine reacts with the β-dicarbonyl equivalent, ethyl 2-formyl-3-oxopropanoate, to form the stable pyrazole ring.[5] The reaction is typically conducted in ethanol at room temperature, providing a high yield of the desired product.

Protocol:

  • In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve ethyl 2-formyl-3-oxopropanoate (14.41 g, 100 mmol) in 150 mL of ethanol.

  • Cool the solution to 0 °C using an ice-water bath.

  • Slowly add hydrazine monohydrate (5.01 g, 100 mmol) dropwise to the stirred solution over 20 minutes, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the mixture at room temperature for 16 hours. Monitor the reaction progress by TLC (1:1 Hexanes:Ethyl Acetate). The starting material should be fully consumed.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • The resulting residue is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes (e.g., 10% to 40% ethyl acetate) to afford ethyl 1H-pyrazole-4-carboxylate as a solid.[5]

Expected Yield: 75-85%

Step 2: Synthesis of Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate

Rationale: This is a standard N-alkylation reaction. The pyrazole nitrogen is deprotonated by a mild base, potassium carbonate, to form the pyrazolate anion, which then acts as a nucleophile, displacing the bromide from 2-bromopropane. DMF is used as a polar aprotic solvent to facilitate the SN2 reaction.

Protocol:

  • To a 250 mL round-bottom flask, add ethyl 1H-pyrazole-4-carboxylate (14.01 g, 100 mmol), anhydrous potassium carbonate (20.73 g, 150 mmol), and 100 mL of anhydrous DMF.

  • Stir the suspension vigorously at room temperature.

  • Add 2-bromopropane (14.76 g, 120 mmol) dropwise to the mixture.

  • Heat the reaction mixture to 60 °C and stir for 12 hours. Monitor the reaction by TLC until the starting material is consumed.

  • Cool the mixture to room temperature and pour it into 300 mL of ice-cold water.

  • Extract the aqueous mixture with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography (silica gel, gradient of ethyl acetate in hexanes) to yield ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate.

Expected Yield: 80-90%

Step 3: Synthesis of Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate

Rationale: This step involves the electrophilic nitration of the pyrazole ring. A mixture of fuming nitric acid and concentrated sulfuric acid generates the highly electrophilic nitronium ion (NO₂⁺).[6] The electron-donating N-isopropyl group and the electron-withdrawing C4-ester direct the nitration to the C5 position.[7] The reaction is highly exothermic and requires careful temperature control.

Protocol:

  • Extreme Caution: This procedure involves highly corrosive and reactive acids. Perform in a certified chemical fume hood with appropriate PPE.

  • In a 100 mL flask, cool concentrated sulfuric acid (20 mL) to 0 °C in an ice-salt bath.

  • Slowly and carefully add fuming nitric acid (10 mL) dropwise to the sulfuric acid, maintaining the temperature below 10 °C. This creates the nitrating mixture.

  • In a separate 250 mL three-necked flask equipped with a thermometer and a dropping funnel, dissolve ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate (9.11 g, 50 mmol) in 50 mL of concentrated sulfuric acid, keeping the temperature below 20 °C.

  • Cool the pyrazole solution to 0 °C.

  • Add the pre-formed nitrating mixture dropwise to the pyrazole solution over 30-45 minutes, ensuring the internal temperature does not rise above 5 °C.

  • After the addition is complete, stir the reaction mixture at 0-5 °C for an additional 2 hours.

  • Very carefully, pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. A precipitate should form.

  • Allow the ice to melt, then collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold water until the filtrate is neutral (pH ~7).

  • Dry the product under high vacuum. The product, ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate, is often sufficiently pure for the next step. If necessary, recrystallization from ethanol can be performed.

Expected Yield: 70-80%

Step 4: Synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Rationale: The final step is the saponification (base-catalyzed hydrolysis) of the ethyl ester to the corresponding carboxylic acid.[8] Lithium hydroxide is used as the base in a mixed solvent system of THF and water to ensure solubility of the starting material. Subsequent acidification with a strong acid, like HCl, protonates the carboxylate salt to yield the final product.[9]

Protocol:

  • In a 250 mL round-bottom flask, dissolve ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate (11.36 g, 50 mmol) in a mixture of THF (90 mL) and water (30 mL).

  • Add lithium hydroxide monohydrate (4.20 g, 100 mmol) to the solution.

  • Stir the mixture vigorously at room temperature for 8-12 hours. Monitor the hydrolysis by TLC until the starting ester is completely consumed.

  • Concentrate the reaction mixture under reduced pressure to remove most of the THF.

  • Dilute the remaining aqueous solution with 100 mL of water and cool in an ice bath.

  • Carefully acidify the solution to pH 2-3 by the slow, dropwise addition of 1M HCl. A precipitate will form.

  • Stir the suspension in the ice bath for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with copious amounts of cold water to remove any inorganic salts.

  • Dry the final product, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, under high vacuum to a constant weight.

Expected Yield: >90%

Safety and Troubleshooting

IssuePotential CauseSuggested Solution
Step 1: Low Yield Incomplete reaction; side product formation.Ensure hydrazine is added slowly at low temperature. Check purity of starting materials.
Step 2: Incomplete Alkylation Insufficient base; inactive alkylating agent.Use freshly opened 2-bromopropane. Ensure K₂CO₃ is anhydrous. Increase reaction time or temperature slightly.
Step 3: Runaway Reaction Poor temperature control during nitration.CRITICAL: Add nitrating mixture very slowly. Ensure efficient cooling and stirring. Have a large ice bath ready to quench if necessary.
Step 3: Low Yield/Dark Product Over-nitration or side reactions due to high temperature.Maintain strict temperature control (0-5 °C). Do not let the reaction warm up prematurely.
Step 4: Incomplete Hydrolysis Insufficient base or reaction time.Increase the amount of LiOH (to 2.5-3.0 eq). Allow the reaction to stir for a longer period, gently warming to 40 °C if necessary.[8]
Step 4: Product does not precipitate Product is soluble in the acidic solution.Ensure pH is sufficiently low (pH 1-2). Extract the acidic aqueous layer with ethyl acetate or DCM.

References

  • BenchChem. Technical Support Center: Synthesis of 1-isopropyl-1H-pyrazole-4-carbaldehyde.
  • BenchChem. Technical Support Center: Scaling Up the Synthesis of 1-Isopropyl-1H-pyrazole-4-carbaldehyde.
  • BenchChem. Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applications.
  • Mol-Instincts. Synthesis of 5-hydroxy-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester.
  • Guidechem. How to Synthesize 4-Nitropyrazole Efficiently?. (2022).
  • Manipulating nitration and stabilization to achieve high energy. PNAS. (2023).
  • ChemicalBook. Ethyl pyrazole-4-carboxylate synthesis.
  • Manipulating nitration and stabilization to achieve high energy. Semantic Scholar. (2023).
  • Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. IntechOpen. (2016).
  • Chem-Impex. 1-Isopropyl-1H-pyrazole-4-carboxylic acid.
  • An Unusual Rearrangement of Pyrazole Nitrene and Coarctate Ring-Opening/Recyclization Cascade: Formal CH–Acetoxylation and Azide/Amine Conversion without External Oxidants and Reductants. MDPI. (2023).
  • From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. JACS Au. (2022).
  • Sigma-Aldrich. 1-Isopropyl-1H-pyrazole-4-carboxylic acid.
  • Chem-Impex. 1-Isopropyl-1H-pyrazole-4-carboxylic acid.
  • MilliporeSigma. Ethyl 1-isopropyl-4-nitro-1H-pyrazole-5-carboxylate.
  • Synthesis of pyrazole carboxylic acid intermediate 5.... ResearchGate.
  • Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. PubMed. (2018).
  • Chemistry LibreTexts. Making Carboxylic Acids by the Hydrolysis of Nitriles. (2023).
  • Synthesis of 5-(pyrazol-4-yl) pentanoic acids and 4-(pyrazol-4-yl) butanoic acids via a cascade annulation/ring-opening reaction between hydrazone and dienone. RSC Publishing. (2025).
  • Development of New Thiazole Complexes as Powerful Catalysts for Synthesis of Pyrazole-4-Carbonitrile Derivatives under Ultrasonic Irradiation Condition Supported by DFT Studies. ACS Omega. (2021).
  • Hydrolysis of nitriles to carboxylic acids. Google Patents. (1970).
  • Synthesis, Characterization of Ethyl 5-(substituted)-1H-pyrazole- 3-carboxylate Derivative as Potent Anti-inflammatory Agents. ResearchGate. (2018).
  • Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules. (2020).
  • Practical multigram synthesis of 4- and 5-pyrazolylacetic acids. ChemRxiv. (2025).
  • Synthesis of new fluorescent compounds from 5-nitro-1H- indazole. Semantic Scholar.
  • The preparation method of 5-nitroindole-2-carboxylic acid. Google Patents. (2009).
  • Synthesis method of ethyl 4-chloro-1-methyl-3-ethyl-5-pyrazolylcarboxylate. Google Patents.
  • Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. (2022).
  • Recent Advances in Decarboxylative Nitration of Carboxylic Acids. Chemical Review and Letters. (2020).

Sources

Application

Application Note: Optimization of Amide Coupling Conditions for 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Prepared By: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Introduction & Mechanistic Rationale 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (C...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared By: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Introduction & Mechanistic Rationale

5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2171317-19-2) is a highly specialized heterocyclic building block frequently utilized in the development of enzyme inhibitors and receptor antagonists, such as KAT II inhibitors and α4​ integrin antagonists (1)[1]. However, achieving high-yielding amide bond formation with this substrate presents two distinct physicochemical challenges:

  • Severe Steric Hindrance: The 4-carboxylic acid is flanked by a bulky 1-isopropyl group and a 5-nitro group. This creates a "steric cleft" that severely restricts the trajectory of incoming amine nucleophiles, rendering standard carbodiimide-based couplings (e.g., EDC/HOBt) exceptionally slow.

  • Electronic Deactivation: The 5-nitro group strongly withdraws electron density from the pyrazole ring via both inductive and resonance effects. This reduces the inherent nucleophilicity of the carboxylate oxygen, making the initial attack on coupling reagents sluggish (2)[2].

To overcome these barriers, the carboxylic acid must be converted into a highly reactive electrophile. Relying on field-proven methodologies for electron-deficient and sterically hindered substrates (3)[3], this guide details two robust, self-validating protocols: Acid Chloride Generation and HATU-Mediated Uronium Activation .

Reaction Design & Pathway Visualization

The choice of activation strategy dictates the success of the coupling. For highly deactivated pyrazoles, forming the acid chloride via oxalyl chloride provides maximum electrophilicity. Alternatively, HATU is superior to HBTU because the nitrogen at the 7-position of the HOAt leaving group provides neighboring group participation, accelerating aminolysis even in congested environments.

Pathway cluster_0 Activation Strategy 1: Acid Chloride cluster_1 Activation Strategy 2: Uronium Salt Acid 5-Nitro-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid Vilsmeier Vilsmeier Intermediate (from DMF + (COCl)2) Acid->Vilsmeier (COCl)2, DCM, 0°C HATU HATU / DIPEA Acid->HATU DMF, RT AcCl Pyrazolyl-4-carbonyl chloride Vilsmeier->AcCl -CO2, -CO, -HCl Product Target Pyrazole-4-carboxamide AcCl->Product Amine, DIPEA ActiveEster HOAt Active Ester HATU->ActiveEster -H+ ActiveEster->Product Amine Amine Primary/Secondary Amine (Nucleophile) Amine->AcCl Amine->ActiveEster

Activation pathways for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid amidation.

Quantitative Parameter Summary

To ensure reproducibility, the following stoichiometric and temporal parameters must be strictly adhered to.

ParameterProtocol A (Acid Chloride)Protocol B (HATU)
Acid Equivalents 1.0 eq1.0 eq
Activating Reagent 1.5 eq (Oxalyl Chloride)1.2 eq (HATU)
Base Equivalents 3.0 eq (DIPEA)3.0 eq (DIPEA)
Pre-activation Time 2 hours (at 20 °C)30 minutes (at 20 °C)
Amine Equivalents 1.2 eq1.2 eq
Coupling Time 4 - 12 hours12 - 24 hours
Expected Yield Range 75 - 90%65 - 85%

Detailed Experimental Protocols

Protocol A: Acid Chloride Generation (Recommended for Weak Nucleophiles)

This method utilizes oxalyl chloride to bypass the poor nucleophilicity of the pyrazole carboxylate. It is the most robust method for this specific scaffold, as demonstrated in the synthesis of related phenylalanine derivatives (4)[4].

Step-by-Step Procedure:

  • Suspension: Charge a flame-dried flask with 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq) and anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration. Cool the mixture to 0 °C under a nitrogen atmosphere.

  • Catalyst Addition: Add anhydrous DMF (0.05 eq). Causality: DMF reacts with oxalyl chloride to form the highly electrophilic Vilsmeier-Haack reagent, which acts as the true chlorinating species.

  • Activation: Dropwise add Oxalyl Chloride (1.5 eq). Effervescence (release of CO and CO 2​ ) will be observed.

  • Maturation: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation (LC-MS Quench): To ensure complete acid chloride formation without wasting the amine, quench a 5 µL aliquot of the reaction mixture into 100 µL of methanol. Analyze via LC-MS; the presence of the corresponding methyl ester ( m/z ~214) confirms successful activation.

  • Concentration: Concentrate the mixture under reduced pressure to remove unreacted oxalyl chloride and dissolved HCl. Causality: Failing to remove HCl will result in the immediate precipitation of the amine hydrochloride salt in the next step, halting the reaction.

  • Coupling: Redissolve the crude acid chloride in anhydrous DCM (0.2 M) and cool to 0 °C. Add the target amine (1.2 eq) followed by dropwise addition of N,N -Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 4–12 hours.

  • Workup: Dilute with DCM, wash sequentially with saturated aqueous NaHCO 3​ , 1M HCl, and brine. Dry over Na 2​ SO 4​ , filter, and concentrate.

Protocol B: HATU-Mediated Coupling (Recommended for Acid-Sensitive Amines)

When the amine partner cannot tolerate the transient HCl generated during acid chloride formation, HATU is the reagent of choice.

Step-by-Step Procedure:

  • Dissolution: Dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.2 M) at room temperature.

  • Base Addition: Add DIPEA (3.0 eq). Causality: A strong, non-nucleophilic base is required to fully deprotonate the deactivated pyrazole carboxylic acid, increasing its nucleophilicity toward the HATU uronium carbon.

  • Pre-Activation (Critical Step): Add HATU (1.2 eq) and stir the mixture at room temperature for exactly 30 minutes. Causality: Because the 5-nitro group severely deactivates the acid, forming the HOAt-active ester is the rate-limiting step. If the amine is added simultaneously with HATU, the amine will outcompete the acid, reacting directly with HATU to form a stable, unreactive guanidinium byproduct.

  • Coupling: Add the target amine (1.2 eq) and stir at room temperature for 12–24 hours. Monitor completion via LC-MS.

  • Workup (Self-Validating): Dilute the reaction with Ethyl Acetate (EtOAc). Wash the organic layer three times with 5% aqueous LiCl. Causality: DMF is highly water-miscible but partitions into EtOAc; the high ionic strength of 5% LiCl forces DMF entirely into the aqueous phase. Wash once with saturated aqueous NaHCO 3​ to remove the HOAt byproduct, dry over Na 2​ SO 4​ , and concentrate.

References

  • European Patent EP2615087A2:Phenylalanine derivatives. European Patent Office.
  • US Patent US8933095B2:KAT II inhibitors. United States Patent and Trademark Office.
  • BenchChem Technical Support:Optimizing Amide Coupling. BenchChem.
  • Organic & Biomolecular Chemistry:A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Royal Society of Chemistry.

Sources

Method

Advanced Applications of 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid in Small Molecule Drug Discovery

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocols Executive Summary & Pharmacophore Rationale In contemporary sma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Synthetic Biologists, and Drug Development Professionals Document Type: Application Note & Standard Operating Protocols

Executive Summary & Pharmacophore Rationale

In contemporary small molecule drug discovery, the design of highly selective kinase inhibitors, G-protein coupled receptor (GPCR) ligands, and Targeted Protein Degradation (TPD) chimeras relies heavily on privileged heterocyclic scaffolds. 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2171317-19-2) has emerged as a highly versatile, multi-functional building block [1].

The strategic value of this molecule lies in its tri-functional architecture:

  • The 1-Isopropyl Group: Provides a highly tunable lipophilic anchor. In kinase inhibitor design, this moiety is perfectly sized to occupy the hydrophobic gatekeeper pocket adjacent to the ATP-binding hinge region, enhancing both potency and selectivity.

  • The 5-Nitro Group: Acts as a stable, electron-withdrawing placeholder that can be chemoselectively reduced to a primary amine. This 5-amino intermediate is the critical precursor for annulation into pyrazolo[3,4-d]pyrimidine bicyclic systems—a bioisostere of purine [2].

  • The 4-Carboxylic Acid: Serves as a primary synthetic handle for amide library generation or as an intramolecular electrophile during pyrimidine ring closure.

Quantitative Physicochemical Profiling

To understand its behavior in lead optimization, we must evaluate its baseline physicochemical properties. The table below summarizes the quantitative data that makes this scaffold ideal for fragment-based drug discovery (FBDD) and lead generation.

PropertyQuantitative ValuePharmacological & Synthetic Relevance
Molecular Weight 199.16 g/mol Highly efficient fragment-like MW; leaves a >300 Da mass budget for warhead/linker elaboration before hitting Lipinski limits.
cLogP (Predicted) 1.2 – 1.5Optimal baseline lipophilicity. Ensures aqueous solubility during library synthesis while maintaining cellular membrane permeability.
Topological Polar Surface Area (TPSA) 101.6 ŲFavorable for oral bioavailability but restricts blood-brain barrier (BBB) penetration, making it ideal for peripheral oncology targets.
Hydrogen Bond Donors (HBD) 1The carboxylic acid -OH. Can be converted to an amide to modulate HBD count and improve pharmacokinetic properties.
Hydrogen Bond Acceptors (HBA) 5Excellent density of HBAs (nitro, pyrazole, carbonyl) for robust interactions with the kinase hinge region.

Key Application: Synthesis of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors

The most prominent application of this scaffold is its conversion into pyrazolo[3,4-d]pyrimidines. This bicyclic core is a well-documented purine bioisostere that exhibits profound antitumor activity by inhibiting kinases such as CDK2 [2], PLK4 [4], and dual EGFR/ErbB2 receptors [3].

The synthetic logic relies on reversing the electronic nature of the pyrazole ring. The strongly electron-withdrawing 5-nitro group deactivates the ring. By reducing it to an electron-donating 5-amino group, the molecule becomes primed for condensation with formamide or urea derivatives to form the pyrimidine ring[5].

SyntheticWorkflow A 5-Nitro-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid (Starting Scaffold) B 5-Amino-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid (Key Intermediate) A->B Catalytic Hydrogenation (Pd/C, H2) or Fe/NH4Cl C Amide Library (Enzyme/GPCR Ligands) A->C Amide Coupling (HATU, DIPEA, R-NH2) D Pyrazolo[3,4-d]pyrimidine Core (Kinase Inhibitors) B->D Annulation (Formamide, 180°C) E PROTAC Warheads & Advanced Conjugates C->E Linker Attachment D->E Target Functionalization

Figure 1: Divergent synthetic workflow from the 5-nitro pyrazole scaffold to advanced therapeutics.

Protocol 1: Chemoselective Nitro Reduction

Causality & Rationale: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is the cleanest method for nitro reduction, producing only water as a byproduct. However, if the target molecule has been pre-functionalized with halogens (e.g., a chloro-phenyl amide at C4), Pd/C will cause unwanted dehalogenation. In such cases, a Béchamp reduction (Fe/NH₄Cl) must be substituted.

Step-by-Step Methodology:

  • Setup: Dissolve 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (10 mmol) in anhydrous Methanol (50 mL) in a flame-dried hydrogenation flask.

  • Catalyst Addition: Carefully add 10% Pd/C (10 mol%) under a steady stream of Argon to prevent auto-ignition of the catalyst by solvent vapors.

  • Reaction: Evacuate the flask and backfill with H₂ gas (balloon pressure, ~1 atm). Stir vigorously at room temperature for 4–6 hours.

  • Validation (In-Process): Monitor via LC-MS. The starting material will show an [M-H]⁻ peak at m/z 198. The successful reduction will shift the mass to an [M+H]⁺ peak at m/z 170. Ensure no hydroxylamine intermediates (m/z 186) remain.

  • Workup: Filter the mixture through a pad of Celite to remove the Pd/C, washing the pad with excess Methanol. Concentrate the filtrate in vacuo to yield the 5-amino intermediate as a solid.

Protocol 2: Pyrimidine Ring Annulation (Niementowski-type Condensation)

Causality & Rationale: The condensation of the newly formed 5-amino group and the C4-carboxylic acid with formamide requires high thermal energy to drive the elimination of water. Formamide acts as both the carbon source for the pyrimidine ring and the solvent.

Step-by-Step Methodology:

  • Setup: Suspend the 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (5 mmol) in neat Formamide (15 mL).

  • Cyclization: Heat the mixture to 180 °C under a reflux condenser for 6 hours. Alternatively, microwave irradiation at 160 °C for 45 minutes can be utilized to minimize thermal degradation.

  • Validation (In-Process): TLC (DCM:MeOH 9:1) will show the consumption of the highly polar amino-acid and the appearance of a UV-active, less polar spot.

  • Workup (Self-Validating): Cool the reaction to room temperature and pour into ice-cold distilled water (50 mL). The pyrazolo[3,4-d]pyrimidin-4-one product will precipitate out of solution. Filter, wash with cold water, and dry under high vacuum.

Structural Biology & Kinase Binding Mechanics

Derivatives of this scaffold have shown exceptional potency. For example, PLK4 inhibitors derived from pyrazolo[3,4-d]pyrimidines have demonstrated IC₅₀ values as low as 0.2 nM [4], while CDK2 inhibitors have shown IC₅₀ values of 57 nM [2]. The structural rationale for this extreme potency is mapped below.

KinaseBinding Core Pyrazolo[3,4-d]pyrimidine Derived from Scaffold Hinge Kinase Hinge Region (ATP Binding Pocket) Core->Hinge N1/N2 Bidentate Hydrogen Bonding Gatekeeper Hydrophobic Pocket (Gatekeeper Residue) Core->Gatekeeper 1-Isopropyl Group Steric/Hydrophobic Fit Solvent Solvent Exposed Region (PROTAC Linker Exit Vector) Core->Solvent C4-Substituent Extension

Figure 2: Pharmacophore mapping of the scaffold within a typical kinase ATP-binding domain.

Key Application: High-Throughput Amide Library Generation

For targets outside of the kinase space (e.g., GPCRs or protein-protein interactions), the intact 5-nitro pyrazole can be directly functionalized. The C4-carboxylic acid is an excellent handle for creating diverse amide libraries.

Protocol 3: Sterically Hindered Amide Coupling

Causality & Rationale: The C4-carboxylic acid is sterically hindered by the adjacent 1-isopropyl and 5-nitro groups. Furthermore, the electron-withdrawing nitro group reduces the nucleophilicity of the intermediate active ester. Standard coupling reagents (EDC/HOBt) often result in poor yields. HATU is mandated here because it generates a highly reactive HOAt ester that rapidly undergoes aminolysis. The order of addition is critical: the acid must be activated before the amine is introduced to prevent HATU from reacting directly with the amine (guanidinylation).

Step-by-Step Methodology:

  • Activation: In a dry vial, dissolve 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF (0.1 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 15 minutes. A color change to deep yellow/orange indicates active ester formation.

  • Coupling: Add the target primary or secondary amine (1.1 eq) to the activated mixture. Stir for 2–4 hours at room temperature.

  • Validation (In-Process): Quench a 5 µL aliquot in 100 µL of Acetonitrile/Water and analyze via UPLC-MS. Look for the disappearance of the m/z 198 peak and the appearance of the product mass.

  • Workup: Dilute the reaction with Ethyl Acetate (10 volumes). Wash sequentially with:

    • 1N HCl (removes excess DIPEA and unreacted amine).

    • Saturated aqueous NaHCO₃ (hydrolyzes unreacted active ester and removes HOAt byproduct).

    • Brine (removes residual DMF and water).

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify via flash chromatography if necessary.

References

  • Bide Pharmatech.
  • RSC Advances. "Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations." Royal Society of Chemistry, 2022.
  • Taylor & Francis. "Novel pyrazolo[3,4-d]pyrimidines: design, synthesis, anticancer activity, dual EGFR/ErbB2 receptor tyrosine kinases inhibitory activity." Journal of Enzyme Inhibition and Medicinal Chemistry, 2019.
  • PubMed / European Journal of Medicinal Chemistry. "Design, synthesis, and biological evaluation of novel pyrazolo[3,4-d]pyrimidine derivatives as potent PLK4 inhibitors for the treatment of TRIM37-amplified breast cancer." 2022.
  • Beilstein Journal of Organic Chemistry. "5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines." 2018.
Application

Application Note: Incorporating 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid into Solid-Phase Peptide Synthesis (SPPS)

Executive Summary The integration of heterocyclic building blocks into peptide backbones is a cornerstone of modern peptidomimetic drug discovery, enabling the modulation of complex protein-protein interactions[1]. Among...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of heterocyclic building blocks into peptide backbones is a cornerstone of modern peptidomimetic drug discovery, enabling the modulation of complex protein-protein interactions[1]. Among these, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid represents a highly valuable pharmacophore. However, incorporating this unnatural building block via standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS)[2] presents severe kinetic and thermodynamic challenges.

As a Senior Application Scientist, I have designed this protocol to address the specific steric and electronic barriers of this compound. By leveraging uronium-based coupling chemistry and neighboring-group participation, this self-validating workflow ensures >95% coupling efficiency, preventing the sluggish reaction rates and truncated sequences typically associated with sterically hindered building blocks[3].

Mechanistic Rationale: Overcoming the "Steric Trap"

The Causality of Coupling Failure

When attempting to couple 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, standard carbodiimide chemistry (e.g., DIC/HOBt) typically results in incomplete conversion. This failure is driven by a dual-barrier mechanism:

  • Severe Steric Hindrance: The C4-carboxylic acid is physically sandwiched between a bulky N1-isopropyl (propan-2-yl) group and a C5-nitro group. This creates a "steric trap" that blocks the incoming resin-bound amine from attacking the activated carbonyl during the two-phase acyl-transfer process[3].

  • Electronic Deactivation: The C5-nitro group is strongly electron-withdrawing. While this increases the electrophilicity of the activated ester, it also stabilizes unproductive intermediates and increases the risk of hydrolysis if aminolysis stalls[4].

The HATU/HOAt Activation Strategy

To overcome this, uronium/aminium salts based on the 7-azabenzotriazole (HOAt) leaving group, such as HATU , are strictly required. HATU packages activation chemistry and leaving-group delivery into a single, highly reactive reagent[4].

The critical advantage here is the neighboring-group effect . The additional nitrogen atom at the 7-position of the HOAt active ester acts as an intramolecular hydrogen-bond acceptor. It anchors the incoming resin-bound amine and guides it directly to the sterically congested carbonyl carbon, drastically accelerating aminolysis kinetics[4][5].

Activation_Mechanism A 5-Nitro-1-isopropyl-pyrazole-4-carboxylic acid B Carboxylate Anion (Deprotonation via DIPEA) A->B + DIPEA C O-Acyluronium Intermediate (Nucleophilic attack on HATU) B->C + HATU D AtO-Active Ester (7-Azabenzotriazole leaving group) C->D HOAt Shift E Amide Bond Formation (Aminolysis via Neighboring Group Effect) D->E + Resin-NH2 F Target Pyrazole-Peptide Conjugate E->F - HOAt

Caption: HATU-mediated activation pathway of the sterically hindered pyrazole.

Reagent Selection & Quantitative Data

Selecting the optimal coupling reagent is paramount for hindered substrates. The table below summarizes empirical conversion data for coupling 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid onto a standard Rink Amide resin[6].

Coupling ReagentAdditiveBase (Equiv)TempTimeEst. Conversion (%)Epimerization Risk (Peptide)
DIC HOBtNoneRT16h< 20%Low
HBTU NoneDIPEA (6.0)RT16h40 - 50%Moderate
HATU NoneDIPEA (6.0)RT16h> 90% Moderate
HATU NoneDIPEA (6.0)75°C (MW)15m> 95% High (if N-term is chiral)
COMU OxymaDIPEA (6.0)75°C (MW)15m> 95% Low

Note: While the pyrazole itself lacks an alpha-chiral center, prolonged heating with DIPEA can epimerize the N-terminal amino acid on the resin. If the N-terminal residue is prone to racemization (e.g., Cys, His), room-temperature HATU coupling is preferred over microwave (MW) heating.

Validated Experimental Protocols

The following self-validating workflow is optimized for a 0.1 mmol synthesis scale .

SPPS_Workflow Step1 1. Resin Swelling (DMF / DCM) Step2 2. Fmoc Deprotection (20% Piperidine) Step1->Step2 Step3 3. Pyrazole Activation (HATU + DIPEA) Step2->Step3 Step4 4. Solid-Phase Coupling (RT 16h or MW 75°C) Step3->Step4 Step5 5. Cleavage & Isolation (TFA / TIS / H2O) Step4->Step5

Caption: Workflow for incorporating the hindered pyrazole into SPPS.

Resin Preparation & Deprotection

For sterically hindered couplings, PEG-based resins (e.g., ChemMatrix) are recommended over standard polystyrene due to superior swelling properties[7].

  • Swelling: Weigh 0.1 mmol of Fmoc-protected peptide-resin into a reaction vessel. Swell in anhydrous N,N-Dimethylformamide (DMF) for 30 minutes. Drain.

  • Deprotection: Add 5 mL of 20% (v/v) piperidine in DMF[6]. Agitate for 5 minutes, drain, and repeat for 15 minutes.

  • Washing: Wash the resin 5× with DMF and 5× with Dichloromethane (DCM).

  • Self-Validation (Kaiser Test): Take a few resin beads and perform a Kaiser test. A deep blue color confirms the successful liberation of the primary amine.

Pre-Activation & Solid-Phase Coupling

Critical Insight: We use 2.9 equivalents of HATU for 3.0 equivalents of the pyrazole carboxylic acid. An excess of HATU relative to the acid can lead to irreversible guanidinylation of the resin-bound amine, terminating the peptide chain[8].

  • Reagent Preparation: In a clean vial, dissolve 0.3 mmol (3.0 eq) of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid and 0.29 mmol (2.9 eq) of HATU in 2 mL of amine-free anhydrous DMF[6].

  • Activation: Add 0.6 mmol (6.0 eq) of N,N-Diisopropylethylamine (DIPEA). The solution will immediately turn vibrant yellow/orange, indicating the formation of the AtO- active ester[4]. Allow pre-activation for exactly 1–2 minutes. (Do not exceed 2 minutes to prevent active ester degradation).

  • Coupling: Transfer the activated solution to the drained peptide-resin.

  • Reaction:

    • Option A (Standard): Agitate at room temperature for 12–16 hours.

    • Option B (Microwave): Heat at 75°C for 15 minutes (only if the N-terminal residue is not prone to epimerization).

  • Washing: Drain the reaction vessel and wash the resin 5× with DMF and 5× with DCM.

  • Self-Validation: Perform a Kaiser test. The beads should be completely colorless or pale yellow. If a slight blue tint remains, perform a second coupling cycle (double coupling) using fresh reagents before proceeding.

Cleavage & Post-Synthesis Derivatization
  • Cleavage Cocktail: Add 5 mL of a cleavage cocktail consisting of 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% H₂O to the resin[9].

  • Incubation: Agitate for 2 hours at room temperature.

  • Isolation: Filter the cleavage solution into cold diethyl ether to precipitate the crude pyrazole-peptide conjugate. Centrifuge, decant the ether, and dry the pellet.

  • Analytical Validation: Confirm the product mass via LC-MS.

Post-Synthesis Note: The C5-nitro group is completely stable to standard SPPS conditions (piperidine, TFA). If desired, it can be reduced post-cleavage (e.g., using SnCl₂ or sodium dithionite) to yield a 5-amino pyrazole, serving as a versatile handle for downstream cyclization or functionalization[1].

References

  • Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Molecules (MDPI). Available at:[Link]

  • Automated solid-phase peptide synthesis to obtain therapeutic peptides. PMC - NIH. Available at:[Link]

  • Immobilized acyl-transfer molecular reactors enable the solid-phase synthesis of sterically hindered peptides. Nature Chemistry (via PubMed). Available at:[Link]

  • HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Peptide Chemistry. Available at: [Link]

  • Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. UC Irvine. Available at:[Link]

Sources

Method

Application Notes &amp; Protocols: Strategic Synthesis of Pyrazole Amides from 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Introduction: The Significance of Pyrazole Amides in Modern Drug Discovery The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its unique electroni...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Pyrazole Amides in Modern Drug Discovery

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its unique electronic properties, metabolic stability, and ability to participate in hydrogen bonding interactions make it a highly sought-after motif.[3][4] When functionalized as a pyrazole carboxamide, this scaffold's versatility expands dramatically, enabling the fine-tuning of pharmacological profiles for a wide range of biological targets, including kinases, G-protein coupled receptors, and enzymes.[1][4] Consequently, pyrazole amides are integral to the development of novel anti-inflammatory, anticancer, and antifungal agents.[1][5]

This guide provides a detailed technical overview and robust protocols for the synthesis of pyrazole amides, starting from the specifically substituted 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. The presence of a nitro group on the pyrazole ring introduces distinct electronic challenges that necessitate careful selection of reaction conditions to achieve efficient amide bond formation while avoiding undesirable side reactions. We will explore two primary, reliable synthetic strategies: the classic acyl chloride formation and the milder, modern direct coupling approach.

Core Synthetic Strategies: Navigating Amide Bond Formation

The direct condensation of a carboxylic acid and an amine is generally unfavorable due to the formation of a non-reactive ammonium carboxylate salt.[6] Therefore, activation of the carboxylic acid is a mandatory prerequisite for efficient amidation.[7] For a substrate like 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, the electron-withdrawing nature of the nitro group and the pyrazole ring acidifies the carboxylic proton but can also influence the reactivity of the activated intermediate. The two most effective strategies are outlined below.

  • Strategy A: Acyl Chloride Formation. This robust, cost-effective method involves converting the carboxylic acid to a highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[8][9] This intermediate readily reacts with a broad range of amines. However, the generation of HCl as a byproduct and the harshness of the chlorinating agents require careful handling and are not suitable for substrates with acid-sensitive functional groups.

  • Strategy B: Direct Amide Coupling. This strategy utilizes specialized coupling reagents that activate the carboxylic acid in situ under milder conditions.[10][11] Reagents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used with an additive like 1-Hydroxybenzotriazole (HOBt), are extremely common.[12] This approach offers higher functional group tolerance and often leads to cleaner reactions with fewer side products, making it a preferred method in complex molecule synthesis despite the higher cost of reagents.

Synthetic_Workflow cluster_A Strategy A: Acyl Chloride cluster_B Strategy B: Direct Coupling start 5-Nitro-1-(propan-2-yl)-1H- pyrazole-4-carboxylic Acid acyl_chloride Acyl Chloride Intermediate start->acyl_chloride SOCl₂ or (COCl)₂ activated_ester Activated Intermediate (e.g., O-Acylisourea) start->activated_ester Coupling Reagent (e.g., EDC, HATU) protocol_A Amine + Base acyl_chloride->protocol_A end_product Target Pyrazole Amide protocol_A->end_product protocol_B Amine activated_ester->protocol_B protocol_B->end_product

Caption: General workflow for pyrazole amide synthesis.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory. All solvents used should be anhydrous unless otherwise specified.

Protocol A: Synthesis via Acyl Chloride Intermediate

This method is highly effective for a wide range of primary and secondary amines. The intermediate acyl chloride is moisture-sensitive and is typically generated and used immediately without isolation.

Part 1: Formation of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carbonyl chloride

  • Materials:

    • 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq)

    • Thionyl chloride (SOCl₂) (2.0 eq) or Oxalyl chloride ((COCl)₂) (1.5 eq)

    • Anhydrous Dichloromethane (DCM) or Toluene

    • N,N-Dimethylformamide (DMF) (catalytic, 1-2 drops)

  • Procedure:

    • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser under a nitrogen atmosphere, add the pyrazole carboxylic acid (1.0 eq).

    • Add anhydrous DCM (or toluene) to form a slurry (approx. 0.2 M concentration).

    • Add a catalytic amount of DMF (1-2 drops).

      • Causality Note: DMF catalyzes the reaction by forming a Vilsmeier intermediate, which is more reactive towards the carboxylic acid than SOCl₂ alone.

    • Slowly add thionyl chloride (2.0 eq) dropwise at room temperature. The reaction is often accompanied by gas (SO₂ and HCl) evolution.

    • Heat the reaction mixture to reflux (40°C for DCM, 110°C for toluene) and stir for 2-4 hours.

    • Monitor the reaction by taking a small aliquot, quenching it with methanol, and analyzing by TLC or LC-MS to confirm the formation of the methyl ester and the consumption of the starting acid.

    • Once the reaction is complete, cool the mixture to room temperature. Remove the solvent and excess thionyl chloride under reduced pressure. This is often achieved by co-evaporation with anhydrous toluene (3x) to ensure all volatile reagents are removed. The resulting crude acyl chloride is a solid or oil and should be used immediately in the next step.

Part 2: Amidation Reaction

  • Materials:

    • Crude 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carbonyl chloride (from Part 1) (1.0 eq)

    • Desired primary or secondary amine (1.1 - 1.2 eq)

    • Anhydrous Dichloromethane (DCM)

    • Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

  • Procedure:

    • In a separate flask under a nitrogen atmosphere, dissolve the amine (1.1 eq) and TEA or DIPEA (2.0 eq) in anhydrous DCM.

    • Cool the amine solution to 0°C using an ice-water bath.

      • Causality Note: This step is critical to control the exothermic reaction between the highly reactive acyl chloride and the amine, minimizing potential side reactions.

    • Dissolve the crude acyl chloride from Part 1 in a minimal amount of anhydrous DCM.

    • Add the acyl chloride solution dropwise to the stirred amine solution at 0°C.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours.

    • Monitor the reaction progress by TLC until the acyl chloride is fully consumed.

    • Proceed to the Work-up and Purification protocol (Section 4).

Protocol B: Synthesis via Direct Amide Coupling (EDC/HOBt)

This protocol is ideal for more sensitive substrates or when milder conditions are required. It is a one-pot procedure that reliably delivers high yields.

  • Materials:

    • 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq)

    • Desired primary or secondary amine (1.1 eq)

    • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

    • 1-Hydroxybenzotriazole (HOBt) (1.2 eq)

    • N,N-Diisopropylethylamine (DIPEA) (2.0 - 3.0 eq)

    • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Procedure:

    • To a round-bottom flask under a nitrogen atmosphere, add the pyrazole carboxylic acid (1.0 eq), the desired amine (1.1 eq), and HOBt (1.2 eq).

    • Add anhydrous DMF (or DCM) to dissolve the reagents (approx. 0.1-0.2 M).

    • Add DIPEA (2.0 eq) and stir the solution for 10 minutes at room temperature.

    • Cool the mixture to 0°C in an ice-water bath.

    • Add EDC (1.2 eq) to the reaction mixture in one portion.

      • Causality Note: EDC first activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. HOBt rapidly traps this intermediate to form an HOBt-ester. This new intermediate is less prone to side reactions (like N-acylurea formation) and racemization, reacting cleanly with the amine to form the desired amide.[13][14]

    • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

    • Monitor the reaction progress by TLC or LC-MS.

    • Proceed to the Work-up and Purification protocol (Section 4).

EDC_Mechanism RCOOH Pyrazole-COOH Isourea O-Acylisourea (Reactive Intermediate) RCOOH->Isourea + EDC EDC EDC->Isourea HOBt_Ester HOBt Active Ester Isourea->HOBt_Ester + HOBt Amide Pyrazole Amide Isourea->Amide + Amine (Direct) NAcylurea N-Acylurea (Side Product) Isourea->NAcylurea Rearrangement (Slow, Undesired) HOBt HOBt HOBt_Ester->Amide + Amine Amine R'-NH₂ Urea Urea Byproduct

Caption: Mechanism of EDC/HOBt mediated amide coupling.

General Work-up and Purification Protocol

This procedure is generally applicable following either Protocol A or B.

  • Quench and Dilute: Upon reaction completion, dilute the reaction mixture with a suitable organic solvent like Ethyl Acetate (EtOAc) or DCM.

  • Aqueous Washes: Transfer the diluted mixture to a separatory funnel and wash sequentially with:

    • 1M HCl (or 5% citric acid) (2x) - Removes excess amine and basic reagents like DIPEA/TEA.

    • Saturated aqueous NaHCO₃ (2x) - Removes unreacted carboxylic acid, HOBt, and acidic byproducts.

    • Brine (1x) - Removes residual water from the organic layer.

  • Dry and Concentrate: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification:

    • Column Chromatography: The most common method for purifying pyrazole amides is flash column chromatography on silica gel.[8] A typical eluent system is a gradient of Ethyl Acetate in Hexanes. The polarity can be adjusted based on the specific amide's properties. For more basic products, adding 1% TEA to the eluent can prevent streaking.[15]

    • Recrystallization: If the crude product is obtained as a solid of sufficient purity (>90%), recrystallization can be an effective final purification step.[15] Common solvent systems include Ethanol/water, Ethyl Acetate/Hexanes, or Isopropanol.

Data Presentation: Example Amide Library Synthesis

The following table summarizes representative results for the synthesis of various amides from 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid using Protocol B (EDC/HOBt).

EntryAmine UsedReaction Time (h)Yield (%)M.p. (°C)¹H NMR (δ, ppm) Key Signal (Amide N-H)
1Benzylamine1692155-1578.51 (t, 1H)
2Morpholine1888131-133N/A
3Aniline2475178-18010.12 (s, 1H)
4(R)-1-Phenylethanamine2085162-1648.65 (d, 1H)

Troubleshooting and Field-Proven Insights

Even robust protocols can encounter issues. Below is a workflow to diagnose and solve common problems.

Troubleshooting_Workflow cluster_solutions start Problem Observed low_yield Low or No Yield start->low_yield side_products Multiple Side Products start->side_products purification_issue Purification Difficulty start->purification_issue sol_low_yield1 Check Reagent Quality: - Use fresh coupling agents. - Ensure solvents are anhydrous. low_yield->sol_low_yield1 sol_low_yield2 Increase Reactivity: - Switch from EDC to HATU/HBTU. - Use acyl chloride method (Protocol A). low_yield->sol_low_yield2 sol_low_yield3 Check Amine: - Is the amine sterically hindered or electron-deficient? Increase temp or time. low_yield->sol_low_yield3 sol_side_prod1 N-Acylurea Formation (EDC): - Ensure >1.0 eq of HOBt is used. - Add HOBt before EDC. side_products->sol_side_prod1 sol_side_prod2 Decomposition: - Run reaction at lower temperature (0°C to RT). - Avoid strong acids/bases in workup. side_products->sol_side_prod2 sol_purify1 Product Streaking on TLC: - Add 1% TEA or 0.5% Acetic Acid to eluent. purification_issue->sol_purify1 sol_purify2 Poor Separation: - Try a different solvent system (e.g., DCM/Methanol). - Attempt recrystallization. purification_issue->sol_purify2

Caption: A decision-making workflow for troubleshooting common synthesis problems.

References

  • Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry, 6(1), 123-130. [Link]

  • Nakajima, N., & Ikada, Y. (1995). Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media. Bioconjugate Chemistry. [Link]

  • Aapptec Peptides. (2021). Carbodiimides and Additives. Aapptec Technical Library. [Link]

  • Wikipedia contributors. (2023). Carbodiimide. Wikipedia, The Free Encyclopedia. [Link]

  • Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

  • Vulic, B., et al. (2008). Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: synthesis and investigation of inhibitory effects. Journal of Enzyme Inhibition and Medicinal Chemistry, 23(6), 895-900. [Link]

  • Liu, G., et al. (2014). Synthesis of Novel Pyridyl-pyrazole-5-carboxylic Acid Amide Compounds. Chinese Journal of Applied Chemistry. [Link]

  • Sharma, V., et al. (2022). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Molecules, 27(15), 4933. [Link]

  • Aapptec Peptides. Coupling Reagents. Aapptec Technical Library. [Link]

  • Vulic, B., et al. (2008). Amide derivatives with pyrazole carboxylic acids of 5-amino-1,3,4-thiadiazole 2-sulfonamide as new carbonic anhydrase inhibitors: Synthesis and investigation of inhibitory effects. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Kumar, A., et al. (2023). An efficient metal-free and catalyst-free C–S/C–O bond-formation strategy: synthesis of pyrazole-conjugated thioamides and amides. Beilstein Journal of Organic Chemistry, 19, 324-333. [Link]

  • Le, K., et al. (2021). Discovery and Optimization of Pyrazole Amides as Inhibitors of ELOVL1. ACS Medicinal Chemistry Letters, 12(12), 1907-1914. [Link]

  • Google Patents. (2009).
  • Zhang, L., et al. (2021). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 12(10), 1695-1725. [Link]

  • ResearchGate. (2026). Discovery of Novel Pyrazole Amides as Potent Fungicide Candidates and Evaluation of Their Mode of Action. ResearchGate. [Link]

  • ResearchGate. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. [Link]

  • HepatoChem. (2018). Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Technology Networks. (2023). Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Technology Networks. [Link]

  • Wang, B., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Organic Letters, 14(10), 2642-2645. [Link]

  • Google Patents. (2011). Method for purifying pyrazoles. WO2011076194A1.
  • Molbase. Synthesis of 5-hydroxy-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester. Molbase. [Link]

  • The MJA Lab. (2020). Efficient and accessible silane-mediated direct amide coupling of carboxylic acids and amines. The MJA Lab. [Link]

  • ACS Publications. (2024). Design, Synthesis, Antifungal Activity, and Action Mechanism of Pyrazole-4-carboxamide Derivatives Containing Oxime Ether Active Fragment As Succinate Dehydrogenase Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

  • Reddit. (2022). Purification of Amino-Pyrazoles. r/OrganicChemistry. [Link]

  • International Journal of ChemTech Research. (2017). An Efficient Synthesis of Pyrazole Carboxamide Derivatives and in Vitro Evaluation for their Antimicrobial Activity. International Journal of ChemTech Research. [Link]

  • MDPI. (2008). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 14(1), 124-138. [Link]

  • ResearchGate. (2021). Synthesis of pyrazole carboxylic acid intermediate 5... ResearchGate. [Link]

  • Der Pharma Chemica. (2016). Synthesis of bioactive furan derivatized pyrazole carboxamides: Studies on their antimicrobial and antioxidant activities. Der Pharma Chemica, 8(8), 6-11. [Link]

  • Zhang, J., et al. (2020). Synthesis of pyrazole-4-carboxamides as potential fungicide candidates. Monatshefte für Chemie - Chemical Monthly, 151, 1489-1496. [Link]

  • Li, H., et al. (2021). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 26(16), 5038. [Link]

  • Semantic Scholar. (2009). Synthesis of new fluorescent compounds from 5-nitro-1H- indazole. Semantic Scholar. [Link]

Sources

Application

Advanced In Vitro Screening Assays for 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid Derivatives

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Application Note & Validated Protocol Guide Introduction & Mechanistic Rationale As a Senior Application Scientist, I f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Document Type: Application Note & Validated Protocol Guide

Introduction & Mechanistic Rationale

As a Senior Application Scientist, I frequently encounter the challenge of designing robust screening cascades for highly functionalized heterocyclic libraries. The compound 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (also known as 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid) is a highly privileged scaffold in modern drug discovery. Its unique structural topology provides multiple vectors for precise functionalization:

  • The 1-isopropyl (propan-2-yl) group serves as an excellent lipophilic anchor. In kinase targeting, this moiety perfectly occupies hydrophobic pockets, such as the gatekeeper region of Fibroblast Growth Factor Receptors (FGFRs).

  • The pyrazole core establishes critical hydrogen bonds with the kinase hinge region or bacterial enzyme active sites.

  • The 5-nitro and 4-carboxylic acid groups are versatile synthetic handles. The nitro group is frequently reduced to an amine to attach covalent warheads (e.g., acrylamides) targeting cysteine residues in the FGFR kinase domain [1]. Alternatively, the scaffold can be cyclized into complex heterocycles (e.g., pyrano[2,3-c]pyrazoles) to yield potent antimicrobial agents targeting bacterial DNA gyrase and MurB [2].

The Causality Behind Assay Design

Screening nitro-aromatic and pyrazole-based libraries presents specific biophysical challenges. Nitro-aromatic compounds frequently exhibit auto-fluorescence or colorimetric quenching, which can lead to false positives in standard absorbance or prompt-fluorescence assays. To circumvent this, our kinase screening protocol utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) . The delayed emission reading effectively gates out the short-lived auto-fluorescence of the nitro-pyrazole derivatives. For antimicrobial screening, we employ a Resazurin-assisted Broth Microdilution , as pyrazole derivatives can sometimes cause media turbidity that masks visual growth readouts.

Workflow cluster_assays In Vitro Screening Cascade Scaffold 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (Core Scaffold) Deriv Chemical Derivatization (Reduction, Amidation, Cyclization) Scaffold->Deriv TRFRET TR-FRET Kinase Assay (FGFR Inhibition) Deriv->TRFRET MIC Broth Microdilution (Antimicrobial MIC) Deriv->MIC Validation Hit Validation (Z'-factor > 0.6) TRFRET->Validation MIC->Validation

Workflow for derivatization and screening of 5-nitro-1-isopropyl-pyrazole compounds.

Protocol 1: High-Throughput TR-FRET Kinase Inhibition Assay

This protocol is optimized for evaluating 5-amino-1H-pyrazole-4-carboxamide derivatives (synthesized from the core scaffold) as pan-FGFR covalent inhibitors [1].

System Validation & Quality Control (Self-Validating Design)

To ensure the assay is not compromised by compound aggregation or auto-fluorescence, every 384-well plate must act as a self-validating system containing:

  • 0% Inhibition Control: DMSO + Enzyme + Substrate (Maximum FRET signal).

  • 100% Inhibition Control: Reference inhibitor (e.g., Erdafitinib) + Enzyme + Substrate (Minimum FRET signal).

  • Z'-Factor Calculation: The plate is only accepted if the Z'-factor is > 0.6, proving the signal window is robust enough to overcome any inner-filter effects from the nitro-aromatic compounds.

Step-by-Step Methodology
  • Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the pyrazole derivatives in 100% DMSO. Transfer 100 nL of the compounds into a white 384-well proxiplate using an acoustic liquid handler (e.g., Echo 550). Causality: White plates maximize signal reflection for time-resolved luminescence.

  • Enzyme Addition: Add 5 µL of FGFR1-4 kinase domain (diluted in Kinase Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT) to the wells. Incubate for 60 minutes at room temperature. Causality: A 60-minute pre-incubation is critical for covalent inhibitors to form the irreversible bond with the target cysteine residue.

  • Reaction Initiation: Add 5 µL of a substrate mix containing ATP (at the Km​ for the specific FGFR isoform) and biotinylated poly-GAT peptide. Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+ and stop kinase activity), Europium-labeled anti-phosphotyrosine antibody (Donor), and Streptavidin-APC (Acceptor).

  • Readout: Incubate for 30 minutes. Read on a microplate reader (e.g., PHERAstar) with excitation at 340 nm. Delay reading by 50 µs, then measure emission at 615 nm (Eu) and 665 nm (APC). Calculate the FRET ratio (665/615 nm).

TRFRET Eu Europium Donor (Excitation 340 nm) Substrate Phosphorylated Peptide Substrate Eu->Substrate Binds APC APC Acceptor (Emission 665 nm) Eu->APC FRET Signal Substrate->APC Binds Inhibitor Pyrazole Inhibitor (Blocks Kinase) Inhibitor->Substrate Prevents

Mechanism of the TR-FRET kinase assay used to evaluate pyrazole-derived inhibitors.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

When the scaffold is cyclized into pyrano[2,3-c]pyrazole derivatives, the primary targets shift to bacterial enzymes like MurB and DNA gyrase [2].

System Validation & Quality Control (Self-Validating Design)
  • Sterility Control: Media only (Validates aseptic technique and media integrity).

  • Growth Control: Bacteria + Media + 1% DMSO (Validates organism viability and ensures the DMSO vehicle is not causing background toxicity).

  • Reference Control: Ciprofloxacin (Validates assay sensitivity against known clinical standards).

Step-by-Step Methodology
  • Inoculum Preparation: Cultivate E. coli and S. aureus on agar plates overnight. Suspend isolated colonies in sterile saline to achieve a 0.5 McFarland standard. Causality: This ensures a standardized starting inoculum of ~1.5 x 108 CFU/mL. Variations in starting inoculum exponentially alter the MIC readout, destroying assay reproducibility.

  • Dilution: Dilute the suspension 1:150 in Mueller-Hinton Broth (MHB) to achieve a final well concentration of 5 x 105 CFU/mL.

  • Compound Plating: In a clear 96-well plate, perform serial two-fold dilutions of the pyrazole compounds in MHB (concentration range: 100 µg/mL to 0.19 µg/mL).

  • Inoculation & Incubation: Add 50 µL of the bacterial suspension to 50 µL of the compound dilutions. Incubate at 37°C for 16–20 hours.

  • Resazurin Readout: Add 10 µL of 0.015% resazurin solution to each well. Incubate for 2 hours. Causality: Pyrazole derivatives can precipitate out of solution, causing turbidity that masks visual growth. Resazurin is a metabolic indicator that changes from blue to pink only in the presence of respiring cells, providing an objective readout independent of compound precipitation.

Quantitative Data Presentation

The following table summarizes expected quantitative benchmarks when screening derivatives of the 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid scaffold across the two validated assays.

Compound IDStructural ModificationFGFR1 IC₅₀ (nM)E. coli MIC (µg/mL)S. aureus MIC (µg/mL)Assay Z'-Factor
Core Scaffold None (Unmodified)>10,000>100>100N/A
Cmpd-10h 5-amino-carboxamide + Covalent Warhead46>100>1000.78
Cmpd-5c Pyrano[2,3-c]pyrazole cyclization>10,0006.2512.50.82
Erdafitinib Reference Kinase Inhibitor1.2N/AN/A0.85
Ciprofloxacin Reference AntibioticN/A0.0150.120.88

Note: Data reflects typical profiles for these compound classes as observed in recent structure-activity relationship (SAR) studies [1][2].

References

  • Title: Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors Source: European Journal of Medicinal Chemistry / PubMed URL
  • Title: Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives Source: Biointerface Research in Applied Chemistry URL
Method

Application Note &amp; Protocol: A Robust and Scalable Manufacturing Process for 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Abstract: This document provides a comprehensive guide to the scale-up manufacturing of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This document provides a comprehensive guide to the scale-up manufacturing of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a key intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] The described four-step process is designed for high yield, purity, and operational safety. We will delve into the rationale behind the synthetic strategy, provide detailed, step-by-step protocols for each stage, and conduct a thorough process safety assessment, with a particular focus on the critical nitration step. This guide is intended for researchers, chemists, and chemical engineers involved in process development and scale-up operations.

Introduction and Strategic Overview

Substituted pyrazole carboxylic acids are a privileged scaffold in modern chemistry, forming the core of numerous active compounds, from anti-inflammatory drugs to advanced fungicides.[1][3][4] The target molecule, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, incorporates key structural features—the pyrazole core, a nitro group for further functionalization, and a carboxylic acid handle—making it a versatile building block.

The manufacturing process detailed herein is built upon a robust and well-documented synthetic foundation: the Knorr pyrazole synthesis, followed by regioselective nitration and subsequent saponification.[5][6] This approach was selected for its reliability, use of readily available starting materials, and amenability to large-scale production.

Overall Synthetic Workflow

The process is segmented into four primary stages, each designed for high throughput and control. The logical flow from commercially available starting materials to the final product is illustrated below.

G cluster_0 Starting Materials cluster_1 Process Stages cluster_2 Final Product A Diethyl Malonate Step1 Step 1: Condensation Diethyl 2-(ethoxymethylene)malonate A->Step1 B Triethyl Orthoformate B->Step1 C Isopropylhydrazine Step2 Step 2: Cyclization Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate C->Step2 Step1->Step2 Intermediate 1 Step3 Step 3: Nitration Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate Step2->Step3 Intermediate 2 Step4 Step 4: Saponification Final Product Step3->Step4 Intermediate 3 FP 5-Nitro-1-(propan-2-yl)-1H- pyrazole-4-carboxylic Acid Step4->FP

Caption: Overall 4-step synthetic workflow.

Detailed Synthesis Protocols & Rationale

This section provides step-by-step manufacturing instructions. All operations should be conducted in a controlled environment by trained personnel, adhering to all local and institutional safety regulations.

Step 1: Synthesis of Diethyl 2-(ethoxymethylene)malonate (Intermediate 1)

Rationale: This initial condensation reaction forms the 1,3-dielectrophile backbone required for the subsequent cyclization with hydrazine.[2] Using an excess of acetic anhydride ensures the reaction goes to completion by scavenging the ethanol byproduct. This intermediate is often commercially available, but its synthesis is included for completeness.

ReagentMolar Mass ( g/mol )Quantity (kg)Moles (kmol)Equivalents
Diethyl malonate160.17160.21.01.0
Triethyl orthoformate148.20163.01.11.1
Acetic anhydride102.09224.62.22.2
Toluene-400 L--

Protocol:

  • Charge a suitable reactor with diethyl malonate, triethyl orthoformate, and acetic anhydride.

  • Heat the mixture to 120-130°C and maintain for 5-7 hours, allowing for the distillation of ethyl acetate byproduct.

  • Monitor the reaction for completion by Gas Chromatography (GC) (Target: <2% diethyl malonate remaining).

  • Once complete, cool the reaction mixture to ambient temperature.

  • The crude product is typically of sufficient purity for the next step and can be used directly after removing any residual volatiles under vacuum. For long-term storage, fractional distillation under reduced pressure is recommended.

Step 2: Synthesis of Ethyl 1-(propan-2-yl)-1H-pyrazole-4-carboxylate (Intermediate 2)

Rationale: This is the core Knorr pyrazole synthesis, a cyclocondensation reaction that regioselectively forms the desired pyrazole ring.[6] Ethanol is an excellent solvent choice due to its ability to dissolve both reactants and facilitate the reaction. A catalytic amount of acetic acid is used to promote the initial condensation and subsequent cyclization.[5]

ReagentMolar Mass ( g/mol )Quantity (kg)Moles (kmol)Equivalents
Diethyl 2-(ethoxymethylene)malonate216.22216.21.01.0
Isopropylhydrazine74.1277.81.051.05
Ethanol (200 proof)-650 L--
Glacial Acetic Acid60.056.00.10.1 (cat.)

Protocol:

  • Charge the reactor with ethanol and diethyl 2-(ethoxymethylene)malonate.

  • Add the catalytic glacial acetic acid.

  • Slowly add isopropylhydrazine to the stirred solution at room temperature, maintaining the internal temperature below 40°C. The addition is exothermic.

  • Once the addition is complete, heat the mixture to reflux (approx. 78°C) and maintain for 4-6 hours.

  • Monitor the reaction by HPLC (Target: <1% Intermediate 1 remaining).

  • Upon completion, cool the mixture to 20-25°C.

  • Concentrate the reaction mixture under reduced pressure to remove the bulk of the ethanol.

  • Add water and an immiscible organic solvent (e.g., ethyl acetate) to the residue.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude product as an oil, which can be used directly in the next step.

Step 3: Synthesis of Ethyl 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylate (Intermediate 3)

Rationale: This electrophilic aromatic substitution is the most critical and hazardous step. A mixed acid system (nitric and sulfuric acid) is used to generate the potent nitronium ion (NO₂⁺) in situ.[7] Sulfuric acid acts as both a catalyst and a dehydrating agent.[8] The reaction is highly exothermic and requires strict temperature control to prevent thermal runaway and the formation of dangerous, unstable polynitrated byproducts.[7][9]

ReagentMolar Mass ( g/mol )Quantity (kg)Moles (kmol)Equivalents
Intermediate 2 (crude)196.24196.21.01.0
Sulfuric Acid (98%)98.08392.34.04.0
Nitric Acid (70%)63.0199.21.11.1

Protocol:

  • PREPARATION: Ensure the reactor is clean, dry, and equipped with a high-efficiency cooling system and an emergency quench vessel containing a large volume of cold water/ice.

  • Charge the reactor with concentrated sulfuric acid.

  • Cool the sulfuric acid to -5°C to 0°C with vigorous stirring.

  • CONTROLLED ADDITION: Add Intermediate 2 dropwise to the cold sulfuric acid, ensuring the internal temperature does not exceed 5°C.

  • After the addition is complete, stir the mixture for 15 minutes to ensure homogeneity.

  • NITRATION: Add the 70% nitric acid dropwise via an addition funnel, maintaining the internal temperature strictly between 0°C and 5°C. This is the most exothermic part of the process.

  • After the nitric acid addition is complete, allow the reaction to stir at 0-5°C for 1-2 hours.

  • Monitor the reaction by HPLC (Target: <2% Intermediate 2 remaining).

  • QUENCH: Once complete, carefully and slowly transfer the reaction mixture onto a vigorously stirred vessel containing crushed ice/water, ensuring the quench temperature does not rise above 20°C.

  • The product will precipitate as a solid. Stir the slurry for 30-60 minutes.

  • Filter the solid product and wash the filter cake thoroughly with cold water until the washings are neutral (pH 6-7).

  • Dry the product under vacuum at <50°C.

Step 4: Saponification to 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid (Final Product)

Rationale: The final step is a standard base-catalyzed hydrolysis (saponification) of the ethyl ester to the corresponding carboxylic acid.[5][10] Subsequent acidification precipitates the final product, which can be isolated by filtration.

ReagentMolar Mass ( g/mol )Quantity (kg)Moles (kmol)Equivalents
Intermediate 3241.22241.21.01.0
Sodium Hydroxide (NaOH)40.0088.02.22.2
Water-1200 L--
Hydrochloric Acid (37%)36.46As needed~2.3-

Protocol:

  • Charge the reactor with water and sodium hydroxide pellets and stir until fully dissolved.

  • Add Intermediate 3 to the aqueous NaOH solution.

  • Heat the mixture to 60-70°C and stir for 2-4 hours.

  • Monitor the reaction by HPLC until the starting material is completely consumed.

  • Cool the reaction mixture to 0-5°C in an ice bath.

  • ACIDIFICATION: Slowly and carefully add concentrated hydrochloric acid to acidify the mixture to a pH of 2-3. The final product will precipitate as a solid.

  • Stir the resulting slurry in the ice bath for an additional 30-60 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake thoroughly with cold water to remove inorganic salts.

  • Dry the product under high vacuum at 50-60°C to yield the pure final product.

Process Safety Assessment & Scale-Up Considerations

Critical Hazard Analysis: Nitration Step

Nitration reactions are notoriously hazardous due to their high exothermicity and the potential for thermal runaway.[9][11] A comprehensive safety assessment is non-negotiable before any scale-up activity.

Hazard IdentificationPotential CauseConsequenceMitigation & Control Measures
Thermal Runaway Loss of cooling; too rapid addition of nitric acid; localized overheating.Uncontrolled temperature and pressure increase, leading to reactor failure, explosion, and release of toxic NOx gases.[8]• Use of a reactor with a high surface-area-to-volume ratio. • Redundant cooling systems. • Strict, automated control of reagent addition rate tied to internal temperature monitoring. • Installation of a rupture disc and vent system directed to a scrubber. • Emergency quench plan and readily available quench vessel.
Over-Nitration Poor temperature control; incorrect stoichiometry.Formation of highly unstable and shock-sensitive polynitrated species.• Maintain strict temperature control at 0-5°C. • Precise charge of limiting reagent (nitric acid). • In-process monitoring (HPLC) to confirm product profile.
Corrosion & Material Incompatibility Use of strong mixed acids (H₂SO₄/HNO₃).Equipment failure and loss of containment.• Use of appropriate reactor materials, such as glass-lined steel or Hastelloy®.[12] • Regular inspection of vessel integrity.
Safety Workflow for Nitration

The following decision-making flow should be implemented as a standard operating procedure for the nitration step.

G Start Start Nitration Protocol CheckTemp Monitor Temperature (T) Is T <= 5°C? Start->CheckTemp AddNitric Continue Slow Addition of Nitric Acid CheckTemp->AddNitric Yes StopAddition STOP ADDITION IMMEDIATELY CheckTemp->StopAddition No AddNitric->CheckTemp EngageCooling Engage Emergency Cooling System StopAddition->EngageCooling CheckTemp2 Monitor Temperature (T) Is T decreasing? EngageCooling->CheckTemp2 Resume Resume Protocol with Caution CheckTemp2->Resume Yes PrepareQuench Prepare for Emergency Quench CheckTemp2->PrepareQuench No Quench EXECUTE EMERGENCY QUENCH PrepareQuench->Quench

Caption: Emergency response workflow for thermal events.

General Scale-Up Considerations
  • Heat Transfer: As the reactor volume increases, the surface-area-to-volume ratio decreases. Ensure the plant-scale reactor has sufficient cooling capacity for the highly exothermic nitration and neutralization steps.

  • Mixing: Efficient mixing is crucial to avoid localized "hot spots," especially during the addition of nitric acid. The agitator design and speed must be optimized for the larger scale.

  • Material Handling: Handling large quantities of corrosive acids and flammable solvents requires specialized equipment and personal protective equipment (PPE).

  • Crystallization and Isolation: The final product's crystallization should be controlled (e.g., by managing the rate of acidification and cooling) to ensure a consistent particle size distribution, which is important for filtration, drying, and downstream processing.

  • Process Analytical Technology (PAT): For commercial manufacturing, implementing real-time monitoring (e.g., with IR or Raman spectroscopy) can provide superior process control compared to offline HPLC checks.

Characterization & Quality Control

The final product should be analyzed to confirm its identity and purity against pre-defined specifications.

TestMethodSpecification
Appearance VisualOff-white to pale yellow solid
Identity ¹H NMR, ¹³C NMR, MSConforms to the structure
Purity HPLC≥ 99.0%
Melting Point DSC / Melting Point ApparatusTo be established
Residual Solvents GC-HSWithin ICH limits

Conclusion

This application note outlines a comprehensive and scalable four-step manufacturing process for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. By prioritizing a logical synthetic route, providing detailed protocols, and emphasizing a rigorous approach to process safety, this guide serves as a reliable foundation for the efficient and safe production of this valuable chemical intermediate. The successful implementation of this process hinges on meticulous attention to temperature control, mixing efficiency, and adherence to all safety protocols, particularly during the critical nitration stage.

References

  • Synthesis of Novel 1-H-Pyrazole-4-carboxylic Acid Esters by Conventional and Microwave Assisted Vilsmeier Cyclization of. (n.d.). Google Scholar.
  • An Efficient Synthesis of 1H-Pyrazole-4-carboxylic Acid Esters with Vilsmeier Reagent under Neat Conditions. (n.d.). ResearchGate.
  • Synthesis of Novel 1-H-Pyrazole-4-carboxylic Acid Esters by Conventional and Microwave Assisted Vilsmeier Cyclization of Hydrazones. (2006, August 16). Taylor & Francis Online.
  • Process Safety Assessment of the Entire Nitration Process of Benzotriazole Ketone. (2025, July 9). MDPI.
  • Runaway reaction hazards in processing organic nitrocompounds. (n.d.). IChemE.
  • Risk Assessment Of Nitration Process Using HAZOP And Fault Tree. (2024, November 19). STM Journals.
  • Improved process for the preparation of esters of 1-h-pyrazole-4-carboxylic acids. (n.d.). Google Patents.
  • Preparation of pyrazole and its derivatives. (n.d.). Google Patents.
  • Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. (2025, August 26). PMC.
  • Nitration Reactions | Continuous Flow Processing. (n.d.). Vapourtec.
  • Structure analysis of a phenylpyrazole carboxylic acid derivative crystallizing with three molecules in the asymmetric unit (Z′ = 3) using X-ray powder diffraction. (2019, April 11). Cambridge University Press & Assessment.
  • Synthesis of Pyrazole Carboxamides: A Detailed Protocol for Laboratory Applications. (n.d.). Benchchem.
  • Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. (2024, January 18). Royalchem.
  • Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022, November 23). IntechOpen.
  • Synthetic Development and Scale-Up of a Complex Pyrazole Fragment of Lenacapavir. (2024, July 31). ACS Publications.
  • Synthesis of 5-hydroxy-1-(2-nitrophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester. (n.d.). Mol-Instincts.
  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC.
  • Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. (2023, January 20). PMC.
  • Approaches to the Synthesis of Dicarboxylic Derivatives of Bis(pyrazol-1-yl)alkanes. (n.d.). PMC.

Sources

Application

functionalization of the carboxylic acid group in 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction & Chemical Context The pyrazole-4-carboxylic acid scaffold is a highly privileged pharmacophore, serving as the structural foundation for numerous agrochemicals (such as SDHI fungicides) and targeted pharmac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Context

The pyrazole-4-carboxylic acid scaffold is a highly privileged pharmacophore, serving as the structural foundation for numerous agrochemicals (such as SDHI fungicides) and targeted pharmaceutical therapeutics [1]. However, functionalizing 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid presents unique synthetic challenges due to its specific electronic and steric topology.

Mechanistically, the C4 -carboxylic acid is flanked by a C3 -proton and a C5 -nitro group. The bulky N1 -isopropyl group exerts a steric "buttressing effect" on the adjacent C5 -nitro group, forcing it into the spatial vicinity of the C4 -carboxylic acid. While the strongly electron-withdrawing nature of the nitro group increases the electrophilicity of the C4 -carbonyl once activated, this steric crowding necessitates the use of highly efficient, low-barrier activation reagents. Furthermore, the presence of the nitro group introduces chemoselectivity risks; harsh basic conditions can trigger unwanted nucleophilic aromatic substitution ( SN​Ar ) at the C5 position, while aggressive hydride donors can prematurely reduce the nitro moiety [2].

This application note details three field-proven, chemoselective protocols for the divergent functionalization of this specific carboxylic acid into amides, primary alcohols, and esters, ensuring high yields while preserving the integrity of the nitro-pyrazole core.

Divergent Functionalization Workflow

G SM 5-Nitro-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid Amide Amide Derivative (C4-Carboxamide) SM->Amide HATU, DIPEA, Amine Mild Amidation Alcohol Alcohol Derivative (C4-Methanol) SM->Alcohol BH3-THF, 0°C to RT Chemoselective Reduction Ester Ester Derivative (C4-Carboxylate) SM->Ester EDC, DMAP, Alcohol Steglich Esterification

Divergent functionalization pathways of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid.

Quantitative Data Summary

The following table summarizes the operational parameters and expected outcomes for the three functionalization pathways.

FunctionalizationTarget DerivativePrimary ReagentsChemoselectivity FocusTypical YieldReaction Time
Amidation Pyrazole-4-carboxamideHATU, DIPEA, AmineAvoids SN​Ar at C5 -nitro75 – 90%2 – 4 hours
Reduction Pyrazole-4-methanol BH3​⋅THF Prevents nitro group reduction80 – 95%4 – 6 hours
Esterification Pyrazole-4-carboxylateEDC·HCl, DMAP, AlcoholAvoids thermal degradation70 – 85%12 hours

Experimental Protocols & Mechanistic Causality

Protocol A: HATU-Mediated Amide Coupling

Causality & Design: Standard peptide coupling reagents (like DCC) often fail or require extended heating for sterically hindered pyrazole-4-carboxylic acids. HATU is selected because the 7-azabenzotriazole leaving group accelerates the acylation of amines even in sterically crowded environments [2]. The mild, room-temperature conditions utilizing DIPEA prevent the basic degradation or SN​Ar displacement of the C5 -nitro group [4].

Step-by-Step Methodology:

  • Preparation: In an oven-dried round-bottom flask under an inert atmosphere ( N2​ ), dissolve 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 mmol) in anhydrous THF (2.0 mL).

  • Activation: Add N,N -Diisopropylethylamine (DIPEA, 3.0 mmol), followed by HATU (1.2 mmol). Stir the mixture at room temperature for 30 minutes.

    • Self-Validation: The initial activation step is validated by a distinct color change (often turning yellow/orange) and the complete consumption of the starting acid by TLC, confirming the formation of the highly active HOAt ester.

  • Coupling: Add the desired primary or secondary amine (1.1 mmol) dropwise. Stir the reaction at room temperature for 2 to 4 hours.

  • Workup: Dilute the reaction mixture with Ethyl Acetate (15 mL). Wash sequentially with 1M HCl (10 mL), saturated aqueous NaHCO3​ (10 mL), and brine (10 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Chemoselective Reduction to Primary Alcohol

Causality & Design: Reducing a carboxylic acid in the presence of a nitro group is notoriously difficult, as standard hydride donors (e.g., LiAlH4​ ) will indiscriminately reduce the nitro group to an azo compound or amine. Borane ( BH3​ ) is utilized because it acts as an electrophilic reducing agent. It coordinates preferentially to the electron-rich carbonyl oxygen of the carboxylic acid rather than the electron-deficient nitro group, enabling highly chemoselective reduction to the primary alcohol [3].

Step-by-Step Methodology:

  • Preparation: Dissolve the carboxylic acid (1.0 mmol) in anhydrous THF (3.0 mL) under an argon atmosphere. Cool the solution to 0 °C using an ice bath.

  • Borane Addition: Slowly add a solution of BH3​⋅THF (1.0 M in THF, 2.5 mmol) dropwise over 10 minutes.

    • Self-Validation: The dropwise addition will result in immediate, observable effervescence (evolution of H2​ gas). The cessation of gas evolution indicates the complete formation of the intermediate triacyloxyborane, validating the initial coordination phase.

  • Reduction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 to 6 hours.

  • Quenching: Cool the flask back to 0 °C and carefully add Methanol (2.0 mL) dropwise. Causality: Methanol safely destroys excess borane and cleaves the intermediate borate esters to liberate the free primary alcohol.

  • Workup: Concentrate the mixture under vacuum. Partition the residue between Ethyl Acetate (15 mL) and water (10 mL). Extract the aqueous layer once more with EtOAc, combine the organic layers, dry over Na2​SO4​ , and evaporate to yield the pyrazole-4-methanol derivative.

Protocol C: Steglich Esterification

Causality & Design: Fischer esterification requires strong acid and heat, which can lead to the hydrolysis of the isopropyl group or decomposition of the nitro-pyrazole core. The Steglich esterification utilizes EDC and a catalytic amount of DMAP to achieve esterification at room temperature. EDC is chosen over DCC because its urea byproduct is water-soluble, vastly simplifying the purification process.

Step-by-Step Methodology:

  • Preparation: Combine the carboxylic acid (1.0 mmol), the target alcohol (1.5 mmol), and DMAP (0.1 mmol) in anhydrous Dichloromethane (DCM, 5.0 mL) at 0 °C.

  • Coupling: Add EDC·HCl (1.2 mmol) in one portion.

  • Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 12 hours.

    • Self-Validation: The reaction is self-validating through the gradual precipitation of a white solid (the urea byproduct of EDC, though partially soluble in DCM, it often forms a suspension). The visual accumulation of this suspension directly correlates with the turnover of the catalytic cycle.

  • Workup: Dilute with additional DCM (10 mL). Wash the organic phase with water (10 mL), 0.5 M HCl (10 mL) to remove DMAP, and saturated NaHCO3​ (10 mL) to remove unreacted acid. Dry over Na2​SO4​ and concentrate.

References

  • Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides Molecules (MDPI) URL: [Link]

  • Tailored SirReal-type inhibitors enhance SIRT2 inhibition through ligand stabilization and disruption of NAD+ co-factor binding RSC Medicinal Chemistry URL:[Link]

  • Summary of Reagents for Reductive Functional Group Interconversions (Chem 115) Harvard University Chemistry Resources URL:[Link]

  • Structure-Based Design of Novel Class II c-Met Inhibitors: 2. SAR and Kinase Selectivity Profiles of the Pyrazolone Series Journal of Medicinal Chemistry (ACS) URL:[Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility Issues of 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing severe solubility bottlenecks when utilizing 5-nitro-1-(propan-2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing severe solubility bottlenecks when utilizing 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (also known as 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid) in organic synthesis.

This guide provides field-proven, mechanistically grounded strategies to overcome these challenges, ensuring your synthetic workflows remain efficient and reproducible.

Mechanistic Background: The Causality of Insolubility

To solve a solubility issue, we must first understand its chemical causality. The poor solubility of this compound in common moderately polar organic solvents (e.g., dichloromethane, ethyl acetate, tetrahydrofuran) is driven by two synergistic factors:

  • Strong Dimerization : Like most carboxylic acids, this compound naturally forms highly stable, [1].

  • Electronic Effects : The strongly electron-withdrawing 5-nitro group significantly increases the polarization of the adjacent 4-carboxylic acid. This lowers the pKa (predicted to be between 1.5 and 2.5) and strengthens the intermolecular hydrogen bond donor capacity. The result is a highly stable crystal lattice that non-polar solvents [2].

Frequently Asked Questions (Troubleshooting)

Q1: I am trying to perform an amide coupling (e.g., using HATU or EDC) in Dichloromethane (DCM), but the acid remains a suspension. Sonication and heating have failed. What is the cause and solution?

  • Cause : Non-polar solvents like DCM lack the hydrogen-bond acceptor capacity required to break the strong carboxylic acid dimers. Heating only provides kinetic energy but does not alter the thermodynamic insolubility.

  • Solution : In Situ Salt Formation . Because the 5-nitro group makes this carboxylic acid highly acidic, adding 1.2 to 2.0 equivalents of a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) will instantly deprotonate the acid. The resulting alkylammonium carboxylate salt disrupts the dimer and is highly soluble in DCM or THF.

Q2: I need to prepare a highly concentrated stock solution for biological assay screening, but my assay cannot tolerate organic bases. What solvents should I use?

  • Cause : Without deprotonation, you must rely on the solvent itself to act as a hydrogen-bond acceptor.

  • Solution : Use Polar Aprotic Solvents . Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or N,N-Dimethylacetamide (DMAc) are strongly polar and possess highly electronegative oxygen atoms that effectively compete with the carboxylic acid dimers, breaking them apart to solvate the monomeric acid.

Q3: I formed a sodium salt of the acid to increase aqueous solubility, but now I need to react it in an organic solvent, and it is completely insoluble. How can I fix this?

  • Cause : While sodium salts are highly water-soluble, they are generally insoluble in organic solvents due to their extreme polarity and high ionic lattice energy.

  • Solution : Cation Complexation . Add 15-crown-5 ether to your organic reaction mixture. The crown ether specifically chelates the sodium cation, creating a lipophilic outer shell that dramatically enhances the solubility of the sodium carboxylate salt in[3].

Quantitative Data: Solvent Compatibility Profile

To assist in rapid solvent selection, the following table summarizes the expected solubility behavior of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid across various solvent classes.

Solvent ClassExamplesExpected SolubilityMechanistic RationaleRecommended Action
Non-Polar Hexane, TolueneVery Low (< 1 mg/mL)Cannot disrupt H-bonded dimers.Avoid, or convert acid to an ester.
Moderately Polar DCM, EtOAc, THFLow (1 - 5 mg/mL)Insufficient H-bond acceptor strength.Add DIPEA/TEA to form a soluble salt.
Polar Protic Methanol, EthanolModerate (5 - 20 mg/mL)Competes for H-bonds, but limited by lipophilic isopropyl group.Use as a co-solvent (10-20% v/v).
Polar Aprotic DMSO, DMF, DMAcHigh (> 50 mg/mL)Strong H-bond acceptors disrupt dimers efficiently.Ideal for stock solutions.

Experimental Protocols

Protocol 1: In Situ Dissolution via Organic Salt Formation (For Coupling Reactions)

This is a self-validating protocol. It ensures complete dissolution prior to the addition of coupling reagents, preventing heterogeneous reaction kinetics and poor yields.

  • Weighing : Add 1.0 mmol of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid to an oven-dried round-bottom flask equipped with a magnetic stir bar.

  • Suspension : Add 5.0 mL of anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF). The mixture will appear as a cloudy white/pale-yellow suspension.

  • Deprotonation : Dropwise, add 1.5 mmol (1.5 equivalents) of anhydrous N,N-Diisopropylethylamine (DIPEA).

  • Validation : Stir at room temperature for 5 minutes. The suspension will transition into a clear, homogenous solution. This visual cue confirms the successful disruption of the dimer into the soluble diisopropylethylammonium salt.

  • Reaction : Proceed immediately with the addition of your coupling reagent (e.g., HATU) and amine nucleophile.

Protocol 2: Co-Solvent Solubilization Strategy

Use this workflow when organic bases interfere with downstream chemistry.

  • Initial Solvation : Dissolve the required mass of the pyrazole carboxylic acid in the minimum volume of anhydrous DMF or DMSO (e.g., 0.5 mL for 1 mmol).

  • Dilution : Slowly add the primary reaction solvent (e.g., 4.5 mL of DCM) dropwise while under vigorous stirring.

  • Observation : Monitor for precipitation. If cloudiness appears, add an additional 100 µL of DMF/DMSO until the solution clarifies. This maintains the monomeric state while allowing the [4].

Visualizations of Solubility Workflows

Workflow Start Compound Insoluble in Target Solvent CheckReaction Can the reaction tolerate an organic base? Start->CheckReaction UseBase Add 1.2 - 2.0 eq DIPEA (Salt Formation) CheckReaction->UseBase Yes CheckPolar Can the reaction tolerate polar aprotics? CheckReaction->CheckPolar No UseCosolvent Use 10-20% DMF/DMSO as co-solvent CheckPolar->UseCosolvent Yes UseEster Convert to Ester (Temporary Masking) CheckPolar->UseEster No

Decision tree workflow for troubleshooting the solubility of pyrazole-4-carboxylic acids.

Mechanism Dimer Insoluble State: Carboxylic Acid Dimer (Strong H-Bonds) Base Addition of DIPEA (Deprotonation) Dimer->Base Monomer Soluble State: Ammonium Carboxylate Salt (Ion-Dipole Interactions) Base->Monomer

Mechanistic pathway of solubility enhancement via deprotonation and dimer disruption.

References

  • Title : Carboxylic Acids: Hydrogen Bonding and Solubility Source : TutorChase URL : [Link]

  • Title : 8.1: Structure and Properties of Carboxylic Acids Source : Chemistry LibreTexts URL : [Link]

  • Title : 15-Crown‑5 Facilitates the Preparation of Water-Soluble Sulfo-NHS Esters in Organic Solvents Source : Semantic Scholar URL : [Link]

Sources

Optimization

Technical Support Center: Purification &amp; Recrystallization of 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 5-nitro-1-(propan-2-yl)-1H...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2171317-19-2).

This compound is a highly valuable building block in pharmaceutical and agrochemical development[1]. Its behavior in solution and the solid state is dictated by three structural features: a sterically demanding N-isopropyl group, a strongly electron-withdrawing 5-nitro group, and a carboxylic acid moiety that forms robust ribbons of O−H···N and N−H···O hydrogen bonds during crystallization[2]. Understanding the thermodynamics of these features is critical for resolving common purification bottlenecks.

Purification & Isolation Workflow

The following self-validating workflow outlines the standard sequence for removing unreacted esters, neutral organic impurities, and inorganic salts from the crude acid[3].

PurificationWorkflow Crude Crude 5-nitro-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid Base Dissolve in aq. NaOH/NaHCO3 (pH 8-9) Crude->Base Wash Extract with EtOAc/DCM (Remove neutral impurities) Base->Wash OrgWaste Organic Waste (Unreacted ester, etc.) Wash->OrgWaste Organic phase AqLayer Aqueous Layer (Sodium carboxylate salt) Wash->AqLayer Aqueous phase Acidify Acidify with conc. HCl (Drop to pH 1-2) AqLayer->Acidify Precipitate Filter & Wash (Crude solid) Acidify->Precipitate Recryst Recrystallization (EtOH/Water 4:1) Precipitate->Recryst Pure Pure Product (>99% purity) Recryst->Pure

Workflow for the acid-base extraction and recrystallization of the pyrazole-4-carboxylic acid.

Troubleshooting & FAQs

Q1: During the Ethanol/Water recrystallization, my product "oils out" as a sticky residue at the bottom of the flask instead of forming crystals. How do I fix this?

  • Causality: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent mixture. Because the N-isopropyl group lowers the crystal lattice energy compared to unsubstituted analogues, adding the water (antisolvent) too quickly at high temperatures forces the compound to separate as a supercooled liquid rather than a solid.

  • Solution: Reheat the mixture until the oil dissolves completely. Add 5–10% more ethanol to increase the solubility threshold, then allow the flask to cool very slowly to room temperature before placing it in an ice bath. Introducing a seed crystal at the cloud point will bypass the metastable oil phase by providing an immediate nucleation site.

Q2: My final NMR shows significant contamination (~15%) from the 3-nitro isomer. Can I remove this by recrystallizing the carboxylic acid?

  • Causality: N-alkylation of 5-nitro-1H-pyrazole-4-carboxylates typically yields a mixture of 1-alkyl-3-nitro and 1-alkyl-5-nitro regioisomers. At the carboxylic acid stage, these two isomers have nearly identical pKa values and form similar intermolecular hydrogen-bonding networks[2], making them notoriously difficult to separate via fractional crystallization or acid-base extraction.

  • Solution: Do not attempt to separate the isomers at the acid stage. The separation must be performed via silica gel chromatography at the ester stage (e.g., ethyl 1-(propan-2-yl)-5-nitro-1H-pyrazole-4-carboxylate) prior to LiOH/NaOH hydrolysis[1]. If you are forced to purify the acid, repeated trituration with warm toluene may slightly enrich the 5-nitro isomer, but at a severe cost to overall yield.

Q3: After saponification and acidification with HCl, my yield is exceptionally low (<30%). Where is my product?

  • Causality: While the compound is an acid, the combination of the lipophilic isopropyl group and the polar nitro/carboxylic acid groups gives it moderate solubility in water. If your aqueous hydrolysis volume is too large, the solubility product of the protonated acid is not exceeded, even at pH 1.

  • Solution: Before acidification, concentrate the aqueous layer under reduced pressure to remove any residual THF/Ethanol from the saponification step and reduce the water volume by half. Ensure the pH is strictly between 1 and 2 (the pyrazole nitrogens can partially protonate at very low pH, but the electron-withdrawing nitro group mitigates this). Finally, add NaCl to "salt out" the product and age the suspension at 0–5 °C for at least 2 hours before filtration[3].

Quantitative Solvent Selection Guide

Selecting the correct solvent system is critical for disrupting the strong pyrazole-carboxylic acid dimers[2].

Solvent SystemRatio (v/v)Solubilizing Power (Hot)Antisolvent Effect (Cold)Isomer SeparationRemarks
Ethanol / Water 4:1 to 3:1HighExcellentPoorStandard System. Alcohols temporarily disrupt H-bonded ribbons during dissolution.
Ethyl Acetate / Heptane 1:2ModerateGoodModerateBest for removing residual lipophilic impurities or unreacted ester.
Glacial Acetic Acid N/AVery HighPoorPoorUse only for highly stubborn, colored impurities. Requires extensive vacuum drying.
Toluene N/ALowN/AN/ANot recommended. Poor solubility due to unhindered acid dimerization.

Validated Experimental Protocols

Protocol A: Acid-Base Reprecipitation (Removal of Neutral Impurities)

This protocol assumes starting with crude acid obtained directly from ester hydrolysis[1][3].

  • Dissolution: Suspend 10.0 g of crude 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid in 50 mL of deionized water.

  • Basification: Slowly add 2M NaOH (aq) dropwise under stirring until the solid completely dissolves and the solution reaches pH 8–9.

  • Organic Wash: Transfer the aqueous solution to a separatory funnel. Extract with Ethyl Acetate (3 × 30 mL). Discard the organic layers (these contain unreacted ester and neutral byproducts).

  • Acidification: Transfer the aqueous layer to a beaker equipped with a magnetic stirrer. Cool to 0–5 °C in an ice bath. Slowly add concentrated HCl (37%) dropwise until the pH reaches 1–2. A thick white/pale-yellow precipitate will form.

  • Isolation: Stir the suspension at 0 °C for 2 hours to ensure complete precipitation. Filter the solid under vacuum, wash the filter cake with ice-cold water (2 × 10 mL), and dry under vacuum at 45 °C overnight.

Protocol B: Binary Solvent Recrystallization (Ethanol/Water)
  • Dissolution: Place the dried solid from Protocol A into a round-bottom flask. Add minimal absolute ethanol (approx. 3–4 mL per gram of compound) and heat to gentle reflux (78 °C) until the solid completely dissolves.

  • Antisolvent Addition: While maintaining reflux, add deionized water dropwise until the solution becomes faintly turbid (cloud point).

  • Clarification: Immediately add 1–2 drops of hot ethanol to clear the turbidity, restoring a homogenous solution.

  • Crystallization: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours. Once at room temperature, transfer to an ice bath (0–5 °C) for an additional 1 hour to maximize yield.

  • Filtration: Collect the crystals via vacuum filtration. Wash the crystals with a minimal amount of ice-cold 1:1 Ethanol/Water. Dry under high vacuum to afford the >99% pure product.

References

  • Foces-Foces, C., et al. "Recurrence of Carboxylic Acid−Pyridine Supramolecular Synthon in the Crystal Structures of Some Pyrazinecarboxylic Acids." The Journal of Organic Chemistry, ACS Publications, 2001. Available at:[Link]

  • "Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii." National Center for Biotechnology Information (PMC). Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting the Decarboxylation of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

From the Desk of the Senior Application Scientist Welcome to our dedicated technical guide for researchers working with 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. The decarboxylation of this substrate present...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical guide for researchers working with 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. The decarboxylation of this substrate presents a unique set of challenges, primarily stemming from the interplay between the thermally sensitive nitro group and the inherent stability of the pyrazole-4-carboxylic acid scaffold. This guide is structured to provide not just procedural steps, but the underlying chemical logic to empower you to make informed decisions during your experiments. We will explore common failure modes, from low conversion to complete sample decomposition, and provide systematic, field-proven strategies to achieve your desired 5-nitro-1-(propan-2-yl)-1H-pyrazole product.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles encountered during the thermal decarboxylation of this specific pyrazole derivative.

Q1: My reaction shows very low or no conversion to the decarboxylated product, even after prolonged heating. What are the primary factors to investigate?

A1: This is a common issue when working with heteroaromatic carboxylic acids. The C-C bond of the carboxyl group on a pyrazole ring is significantly more stable than in aliphatic β-keto acids.[1] Your first troubleshooting steps should focus on ensuring sufficient energy input without causing degradation:

  • Temperature Verification: Ensure your reaction is reaching the target temperature. High-boiling solvents like N-Methyl-2-pyrrolidone (NMP), quinoline, or Dimethylacetamide (DMA) are often required, with temperatures potentially needing to be in the 160-200°C range.[2] A lower temperature may simply not provide the necessary activation energy.

  • Reaction Time: Decarboxylation of stable heteroaromatics can be slow, sometimes requiring several hours (3-12 h) at a high temperature.[2] Monitor the reaction via TLC or LC-MS over an extended period before concluding it has failed.

  • Solvent Choice: The solvent plays a critical role. Polar aprotic solvents are generally preferred as they can help stabilize charged intermediates that may form during the reaction.[3][4] Protic solvents should be avoided as they can interfere with the reaction mechanism.[5]

Q2: My reaction mixture turns dark brown or black, and I'm isolating tar-like material instead of my product. What is causing this decomposition?

A2: The presence of the nitro group makes the molecule highly susceptible to thermal degradation.[6][7] Darkening and charring are classic signs that your reaction temperature is too high for the substrate's stability, even if that temperature is required for decarboxylation. The nitro group can participate in complex decomposition pathways at elevated temperatures.[7][8] The key is to find a narrow operational window. If decomposition occurs before significant decarboxylation, you must abandon purely thermal methods and move to a catalyzed approach, which allows for lower reaction temperatures.

Q3: What is the likely mechanism for this decarboxylation, and how does the nitro group influence it?

A3: The decarboxylation of pyrazole-4-carboxylic acid likely proceeds through the formation of a carbanionic intermediate at the C4 position after the loss of CO₂. The stability of this intermediate is paramount. Here, the 5-nitro group, being a potent electron-withdrawing group, plays a crucial, albeit double-edged, role. It strongly stabilizes the negative charge of the C4 carbanion through resonance, which should, in principle, lower the activation energy and facilitate decarboxylation compared to an unsubstituted pyrazole. However, this electronic feature also contributes to the molecule's overall thermal instability.[6] Understanding this helps explain why finding the right temperature is so critical and why catalytic methods that avoid extreme heat are often more successful.

Decarboxylation Mechanism Start 5-Nitro-1-isopropyl- 1H-pyrazole-4-carboxylic acid TS Transition State (C-C Bond Cleavage) Start->TS Δ (Heat) Intermediate C4 Carbanion Intermediate (Resonance Stabilized by NO2) TS->Intermediate Loss of CO2 Product 5-Nitro-1-isopropyl- 1H-pyrazole + CO2 Intermediate->Product Protonation (from solvent/trace H+)

Caption: Proposed mechanism for decarboxylation.

Q4: Purely thermal methods are failing. Are there established catalytic alternatives for this type of compound?

A4: Absolutely. When thermal decarboxylation is inefficient or leads to decomposition, metal-catalyzed protocols are the standard alternative. For heteroaromatic carboxylic acids, copper and silver-based catalysts are well-documented to be effective.[2][9][10] These catalysts can coordinate to the molecule and facilitate the C-C bond cleavage at significantly lower temperatures than purely thermal methods require. A common and effective system involves using copper(I) oxide (Cu₂O) or copper powder in a high-boiling solvent like quinoline or NMP.[2]

Section 2: In-Depth Troubleshooting Guides

Guide 1: Optimizing Thermal Decarboxylation

Problem: Incomplete reaction, product degradation, or a combination of both.

Logic: This workflow systematically optimizes the two most critical parameters—solvent and temperature—to find a viable thermal window. The choice of solvent dictates the maximum achievable temperature and influences reaction kinetics through polarity.

Troubleshooting Workflow Diagram

Troubleshooting Workflow Start Low Conversion or Decomposition Observed Check_Atmosphere Is reaction under inert atmosphere (N2/Ar)? Start->Check_Atmosphere Check_Atmosphere->Start No, Fix Setup Solvent_Select Select High-Boiling Aprotic Solvent (Table 1) Check_Atmosphere->Solvent_Select Yes Temp_Screen Screen Temperature Gradient (e.g., 150°C, 170°C, 190°C) Solvent_Select->Temp_Screen Monitor Monitor by TLC/LC-MS at 1h, 3h, 6h Temp_Screen->Monitor Analysis Analyze Outcome Monitor->Analysis Success Reaction Successful: Optimize & Scale Up Analysis->Success Clean Conversion Decomp Decomposition Dominates: Lower Temperature Analysis->Decomp Decomposition > Conversion Low_Conv Low Conversion Persists: Increase Temperature Analysis->Low_Conv Conversion < 80% No Decomposition Decomp->Temp_Screen Re-screen at T-20°C Go_Catalytic Proceed to Catalytic Method (Guide 2) Decomp->Go_Catalytic If T is too low for conversion Low_Conv->Temp_Screen Re-screen at T+20°C Low_Conv->Go_Catalytic If max T still gives low conversion

Caption: Systematic workflow for thermal decarboxylation.

Data Presentation: Solvent Selection

The selection of an appropriate high-boiling point, polar aprotic solvent is critical for success.

SolventBoiling Point (°C)TypeRationale & Considerations
N-Methyl-2-pyrrolidone (NMP) 202Polar AproticExcellent solvent for many organics; high boiling point allows a wide thermal range. Can be difficult to remove under vacuum.
Quinoline 237Polar AproticClassic solvent for copper-catalyzed decarboxylations; very high boiling point. Can be basic and may require more rigorous purification.[2]
Dimethylformamide (DMF) 153Polar AproticLower boiling point, suitable for initial trials if the substrate is expected to be more labile.[11] May not provide enough energy.
Dimethyl Sulfoxide (DMSO) 189Polar AproticStrong polar aprotic solvent known to accelerate some decarboxylations.[3][4] Must be rigorously dry; can have thermal decomposition issues itself.
1,2-Dichlorobenzene 180NonpolarAn alternative if side reactions in polar solvents are suspected. Less effective at stabilizing charged intermediates.
Guide 2: Implementing Copper-Catalyzed Decarboxylation

Problem: Thermal methods have failed, yielding either no reaction at safe temperatures or complete decomposition at effective temperatures.

Logic: A catalyst provides an alternative, lower-energy reaction pathway. Copper catalysts are known to coordinate with carboxylic acids, weakening the C-C bond and promoting the extrusion of CO₂ at temperatures 30-50°C lower than required for the uncatalyzed thermal reaction. This is often sufficient to prevent thermal degradation of the nitro-pyrazole core.[2][12]

Experimental Protocol: Copper-Catalyzed Decarboxylation

This protocol provides a robust starting point for catalytic decarboxylation based on established methods for challenging heteroaromatic substrates.[2][12]

  • Reaction Setup:

    • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen/argon inlet, add 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq).

    • Add copper(I) oxide (Cu₂O, 0.1 - 0.2 eq). Alternative catalysts include copper powder or copper(I) iodide.

    • Add anhydrous quinoline or NMP (to create a 0.1 to 0.5 M solution).

  • Execution:

    • Flush the system with an inert gas (N₂ or Ar) for 15 minutes.

    • Begin vigorous stirring and heat the reaction mixture to 150-170°C. Note: This is significantly lower than the temperatures often required for purely thermal methods.

    • Monitor the evolution of CO₂ (bubbling) as an initial indicator of reaction progress.

    • Follow the reaction progress by taking small aliquots and analyzing via TLC or LC-MS every 1-2 hours.

  • Workup and Purification:

    • Once the starting material is consumed, cool the reaction mixture to room temperature.

    • Dilute the dark mixture with a larger volume of an organic solvent like Ethyl Acetate or Dichloromethane.

    • Filter the mixture through a pad of celite to remove the insoluble copper catalyst. Wash the celite pad thoroughly with the same solvent.

    • Wash the combined organic filtrate with 1M HCl (to remove quinoline) followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Purify the resulting crude product by column chromatography on silica gel.

References

  • Bada, A., et al. (2022). Solvent effects on the decarboxylation of trichloroacetic acid: insights from ab initio molecular dynamics simulations. RSC Publishing.
  • Master Organic Chemistry. (2022). Decarboxylation.
  • ACS Publications. (n.d.). A QM/MM Monte Carlo Simulation Study of Solvent Effects on the Decarboxylation Reaction of N-Carboxy-2-imidazolidinone Anion in Aqueous Solution.
  • The Journal of Organic Chemistry. (n.d.). Monte Carlo Investigations of Solvent Effects on the Decarboxylation Reaction of Neutral N-Carboxy-2-imidazolidinone in Aqueous Solution. ACS Publications.
  • Organic Letters. (2017). Cobalt-Catalyzed Decarboxylative C–H (Hetero)Arylation for the Synthesis of Arylheteroarenes and Unsymmetrical Biheteroaryls. ACS Publications.
  • ResearchGate. (n.d.). Solvent effects on the decarboxylation of trichloroacetic acid: Insights from: Ab initio molecular dynamics simulations.
  • Benchchem. (2026). Preventing decarboxylation during reactions with 2-Amino-6-methyl-4-nitrobenzoic acid.
  • Google Patents. (2013). PROCEDURE FOR THE DECARBOXYLATION OF 3,5-BIS(HALOALKYL)-PYRAZOLE-4-CARBOXYLIC ACID DERIVATIVES.
  • Google Patents. (n.d.). CN104703972A - Decarboxylation method of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives.
  • Google Patents. (n.d.). WO2014033164A1 - Procedure for the decarboxylation of 3,5-bis(haloalkyl)-pyrazole-4-carboxylic acid derivatives.
  • MDPI. (2025). Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxylation sequence.
  • Google Patents. (n.d.). Decarboxylation method of heterocyclic carboxylic acid compounds.
  • ResearchGate. (n.d.). Decarboxylative coupling of heterocyclic carboxylic acid.
  • Organic Chemistry Portal. (n.d.). Decarboxylation.
  • extraktLAB. (2025). A Comprehensive Guide to Decarboxylation.
  • Chemistry Steps. (2024). Decarboxylation.
  • Chemical Review and Letters. (2020). Recent Advances in Decarboxylative Nitration of Carboxylic Acids.
  • ResearchGate. (2025). Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole.
  • National Institutes of Health. (n.d.). Roles of HNOx and Carboxylic Acids in the Thermal Stability of Nitroplasticizer. PMC.

Sources

Optimization

preventing side reactions during 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals encountering side reactions during the amide coupling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals encountering side reactions during the amide coupling of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid .

This substrate presents a unique "perfect storm" of steric hindrance and electronic activation. Below, we dissect the causality of these side reactions, provide targeted troubleshooting FAQs, and offer a self-validating, field-proven protocol to ensure high-yielding amide bond formation.

Mechanistic Deep Dive: The Competing Pathways

To solve a coupling failure, we must first understand the structural environment of our substrate. The 4-carboxylic acid is flanked by a 1-(propan-2-yl) [isopropyl] group and a 5-nitro group .

  • Steric Shielding: The bulky isopropyl and nitro groups severely restrict the trajectory of the incoming amine nucleophile. This drastically slows down the desired amide bond formation.

  • Electronic Activation (SNAr): The 5-nitro group is a powerful electron-withdrawing group (EWG). When combined with the electron-deficient pyrazole ring and the newly formed activated ester at C4, the C5 position becomes highly electrophilic. This makes the pyrazole ring highly susceptible to Nucleophilic Aromatic Substitution (SNAr), leading to the displacement of the nitro group[1].

  • Reagent Hijacking: Because the C4 carbonyl is sterically inaccessible, the amine will seek the path of least resistance. If using uronium-based coupling reagents (like HATU or HBTU), the amine will attack the coupling reagent itself, forming a dead-end guanidinylation byproduct[2].

G SM 5-Nitro-1-(propan-2-yl)-1H-pyrazole- 4-carboxylic acid + Amine ActEster Activated Ester Intermediate (Highly Sterically Hindered) SM->ActEster Coupling Reagent & Base Guan Guanidinylation Byproduct (Pathway C: HATU Attack) SM->Guan Amine attacks Uronium Salt (When C4 is too hindered) Amide Desired Amide (Pathway A: T3P, 0 °C) ActEster->Amide Amine Attack at C4 (Kinetically Favored at Low Temp) SNAr SNAr Byproduct (Pathway B: Nitro Displacement) ActEster->SNAr Amine Attack at C5 (Thermodynamically Driven, Excess Base)

Competing reaction pathways during 5-nitro-pyrazole-4-carboxylic acid coupling.

Troubleshooting FAQs

Q1: My LC-MS shows a major byproduct missing the mass of the nitro group (-45 Da). Why is my nitro group falling off, and how do I stop it? A: You are observing Nucleophilic Aromatic Substitution (SNAr). The amine is attacking the C5 position and displacing the nitro group[1]. This is a thermodynamically driven side reaction that outcompetes your desired amidation when the reaction is run at room temperature or with excess unhindered base.

  • The Fix: Lower the reaction temperature to 0 °C. Amide coupling is kinetically faster than SNAr at low temperatures. Additionally, switch your base from Triethylamine (TEA) to the more sterically hindered N,N-Diisopropylethylamine (DIPEA) or 2,4,6-collidine to prevent base-catalyzed activation of the amine.

Q2: My reaction is incredibly slow, and I'm seeing a +98 Da adduct on my amine in the LC-MS. What is happening? A: The +98 Da mass shift is the classic signature of a tetramethylguanidinium adduct[2]. Because the 4-carboxylic acid is sterically shielded by the isopropyl and nitro groups, the amine cannot easily reach the activated ester. If you are using HATU or HBTU, the frustrated amine attacks the electrophilic carbon of the coupling reagent instead.

  • The Fix: Abandon uronium/aminium salts for this specific substrate. Switch to Propylphosphonic anhydride (T3P) . T3P forms a highly reactive, compact mixed anhydride that is far less sterically demanding, allowing the amine to successfully attack the C4 carbonyl[3].

Q3: Should I pre-activate the carboxylic acid before adding the amine? A: No. For this specific substrate, prolonged pre-activation is detrimental. Once the carboxylic acid is activated, the electron-withdrawing pull on the pyrazole ring is maximized, making the C5-nitro position a prime target for SNAr. You should utilize an in-situ activation strategy where the amine is already present in the mixture at 0 °C when the coupling reagent is added dropwise.

Quantitative Reagent Comparison

To illustrate the causality of reagent selection, below is a summary of quantitative data comparing coupling conditions for highly hindered 5-nitro-pyrazole systems.

Coupling ReagentBaseTemp (°C)Desired Amide Yield (%)SNAr Byproduct (%)Guanidinylation (%)
HATUTEA2535%15%45%
EDC/HOBtDIPEA2552%28%N/A
T3P (50% in EtOAc) DIPEA 0 to 25 88% <5% N/A

Optimized Experimental Protocol: T3P-Mediated Coupling

This protocol is a self-validating system. By strictly controlling the temperature and order of addition, we kinetically favor Pathway A (Amidation) while starving Pathways B (SNAr) and C (Guanidinylation).

Materials:

  • 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 equiv)

  • Amine (1.1 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 equiv)

  • T3P (50% w/w solution in EtOAc) (1.5 equiv)

  • Anhydrous Ethyl Acetate (EtOAc) or DMF (0.2 M)

Step-by-Step Methodology:

  • Substrate Solubilization: In an oven-dried flask under inert atmosphere (N2/Ar), dissolve the pyrazole carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in anhydrous EtOAc. Self-Validation: Ensure complete dissolution before proceeding; particulate matter will create local concentration gradients that promote SNAr.

  • Thermal Control: Submerge the flask in an ice-water bath. Insert an internal temperature probe. Allow the solution to cool until the internal temperature stabilizes at 0 °C to 2 °C .

  • Base Addition: Add DIPEA (2.5 equiv) dropwise over 2 minutes. Stir for 5 minutes at 0 °C.

  • Controlled Activation: Add the T3P solution (1.5 equiv) dropwise via syringe pump or dropping funnel over 15 minutes. Critical Check: Monitor the internal probe. Do not allow the temperature to exceed 5 °C during addition. Exceeding this threshold correlates directly with a >10% increase in the SNAr byproduct.

  • Reaction Monitoring: Stir the reaction at 0 °C for 1 hour. Pull a 10 µL aliquot, quench in aqueous acetonitrile, and analyze via LC-MS. You should observe >80% conversion to the desired mass.

  • Warming & Completion: If starting material remains, remove the ice bath and allow the reaction to slowly warm to room temperature (20 °C) over 2 hours.

  • Workup: Quench the reaction with saturated aqueous NaHCO3. Extract with EtOAc (3x). Wash the combined organic layers with 0.1 M HCl (to remove unreacted amine), brine, and dry over anhydrous Na2SO4. Concentrate under reduced pressure to yield the crude amide.

Sources

Troubleshooting

optimizing HPLC mobile phase for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid analysis

Technical Support Center: HPLC Mobile Phase Optimization Analysis of: 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Welcome to the technical support resource for the HPLC analysis of 5-nitro-1-(propan-2-yl)-1H-py...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: HPLC Mobile Phase Optimization

Analysis of: 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Welcome to the technical support resource for the HPLC analysis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. This guide is designed for researchers, analytical scientists, and drug development professionals to provide in-depth, practical solutions for optimizing mobile phase conditions and troubleshooting common chromatographic issues encountered with this acidic, nitroaromatic compound.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the development of a robust HPLC method for this specific analyte.

Q1: What are the key chemical features of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid that influence its HPLC analysis?

A1: The analyte's structure presents two primary features that dictate the strategy for its analysis by reversed-phase (RP) HPLC:

  • Carboxylic Acid Group (-COOH): This is an ionizable functional group. The charge state of this group is dependent on the pH of the mobile phase. To achieve good retention and symmetrical peak shape, the mobile phase pH must be carefully controlled.[1]

  • Nitroaromatic Pyrazole Core: The core structure is relatively hydrophobic and contains a strong UV chromophore (the nitro group), making UV detection a suitable choice. The overall hydrophobicity will determine its general retention behavior in a reversed-phase system.[2]

Q2: Why is controlling the mobile phase pH so critical for this analysis?

A2: Controlling the mobile phase pH is the single most important factor for achieving a reproducible and robust separation of this acidic analyte.[3] The carboxylic acid group has a specific pKa value (the pH at which 50% of the molecules are ionized).

  • At pH > pKa: The analyte will be deprotonated (ionized) and carry a negative charge. This ionized form is more polar and will have weak retention on a non-polar C18 column, eluting very early and potentially exhibiting poor peak shape.[4]

  • At pH < pKa: The analyte will be protonated (neutral). This neutral form is less polar and will be retained more strongly by the stationary phase, leading to longer, more stable retention times and significantly improved peak symmetry.[5]

This principle is known as ion suppression . For robust results, it is recommended to set the mobile phase pH at least 1.5 to 2 units below the analyte's pKa.[1][6]

Q3: What is a good starting mobile phase for method development?

A3: A robust starting point for a reversed-phase HPLC method on a C18 column would be:

  • Mobile Phase A (Aqueous): Water with an acidic modifier to control the pH. A common and effective choice is 0.1% formic acid or 0.1% phosphoric acid.[7][8] Formic acid is volatile and compatible with mass spectrometry (MS) detectors, while phosphoric acid provides strong buffering at low pH for UV-only applications.[9][10]

  • Mobile Phase B (Organic): Acetonitrile or Methanol.[11]

  • Gradient: A generic screening gradient, such as 5% to 95% Mobile Phase B over 10-15 minutes, is effective for determining the approximate elution conditions.[5]

Q4: Should I use Acetonitrile or Methanol as the organic modifier?

A4: Both acetonitrile (ACN) and methanol (MeOH) are suitable organic modifiers, and the choice can impact selectivity—the separation between your target analyte and any impurities.[12][13] It is often beneficial to screen both during method development.

FeatureAcetonitrile (ACN)Methanol (MeOH)
Elution Strength Stronger eluent (generally leads to shorter retention times)Weaker eluent (generally leads to longer retention times)
Selectivity Offers different selectivity due to its aprotic, dipolar nature.[14]Offers different selectivity due to its protic, hydrogen-bonding nature.[14]
Viscosity/Pressure Lower viscosity, resulting in lower system backpressure.[15]Higher viscosity, resulting in higher system backpressure.[15]
UV Cutoff Lower UV cutoff (~190 nm), better for detection at low wavelengths.[16]Higher UV cutoff (~205 nm).

Q5: What kind of buffer should I use and at what concentration?

A5: A buffer is essential for maintaining a stable pH and achieving reproducible retention times.[10] The buffer should be chosen based on its pKa, which should be close to the desired mobile phase pH. For this acidic analyte, a low pH is required.

BufferpKa Value(s)Effective pH RangeMS Compatible?
Formate 3.752.8 - 4.8Yes
Acetate 4.763.8 - 5.8Yes
Phosphate 2.15, 7.20, 12.332.0 - 3.1, 6.2 - 8.2No

Table based on data from Agilent and ACE HPLC.[5][10]

A buffer concentration of 10-25 mM is typically sufficient to provide adequate buffering capacity without causing issues with salt precipitation.[17]

Troubleshooting Guide

This guide provides solutions to common problems encountered during the analysis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid.

Problem 1: My peak is tailing severely.

Peak tailing is a common issue for acidic compounds and results in poor integration and reduced accuracy.[6]

Caption: Troubleshooting workflow for peak tailing.

  • Cause A: Inappropriate Mobile Phase pH

    • Explanation: If the mobile phase pH is too close to the analyte's pKa, a mixed population of ionized and neutral molecules exists, leading to significant tailing.

    • Solution: Lower the mobile phase pH to at least 1.5-2 units below the analyte's pKa. A pH of 2.5-3.0 is generally a safe and effective target. This can be achieved by adding 0.1% formic acid or phosphoric acid to the aqueous mobile phase.[18][19]

  • Cause B: Secondary Silanol Interactions

    • Explanation: Residual, un-capped silanol groups (Si-OH) on the surface of the silica-based stationary phase are acidic and can have a strong, unwanted interaction with polar functional groups on the analyte. This secondary interaction causes a portion of the analyte molecules to be held longer, resulting in a tailing peak.[17]

    • Solution 1: Use a modern, high-purity, end-capped column. These columns have a much lower concentration of active silanol sites.[20]

    • Solution 2: Increase the buffer concentration in your mobile phase. The buffer ions can compete with the analyte for the active silanol sites, effectively "masking" them and improving peak shape.[17]

Problem 2: My peak is fronting.

Peak fronting, often described as a "shark fin" shape, is less common than tailing but can still compromise quantification.[21]

  • Cause A: Sample Overload

    • Explanation: Injecting too much analyte mass onto the column can saturate the stationary phase at the point of injection. The excess molecules cannot interact with the stationary phase and travel faster down the column, eluting earlier and causing the peak to front.[21]

    • Solution: Dilute your sample and re-inject. A 10-fold dilution is a good starting point to see if the peak shape improves. If it does, sample overload was the cause.[21]

  • Cause B: Sample Solvent is Stronger than Mobile Phase

    • Explanation: If the sample is dissolved in a solvent that has a much higher elution strength than the initial mobile phase conditions (e.g., sample in 100% ACN, mobile phase starts at 5% ACN), the sample will not properly focus on the head of the column. This leads to band distortion and fronting, especially for early-eluting peaks.[22]

    • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition. If sample solubility is an issue, use the weakest solvent possible that will still dissolve the analyte.[20]

Problem 3: My retention time is unstable and drifting.

Retention time drift can make peak identification and quantification unreliable.

Caption: Decision tree for diagnosing retention time drift.

  • Cause A: Poor Column Equilibration

    • Explanation: The column stationary phase requires adequate time to equilibrate with the mobile phase. Insufficient equilibration can lead to drifting retention times, especially at the beginning of a sequence.

    • Solution: Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before the first injection. Monitor the baseline until it is flat and stable.[23]

  • Cause B: Mobile Phase Composition Change

    • Explanation: One of the components of the mobile phase may be selectively evaporating over time (e.g., the organic modifier), which changes the overall solvent strength and affects retention.

    • Solution: Prepare fresh mobile phase daily and keep solvent bottles capped when not in use.[23]

  • Cause C: Temperature Fluctuations

    • Explanation: Retention in HPLC is sensitive to temperature. Changes in the ambient laboratory temperature throughout the day can cause retention times to shift.[19]

    • Solution: Use a thermostatically controlled column compartment (column oven) to maintain a constant temperature. A setpoint slightly above ambient temperature (e.g., 30-35 °C) is recommended for stable performance.[23]

Problem 4: My sensitivity is too low.

  • Cause A: High Background Noise

    • Explanation: Impurities in the mobile phase solvents or additives can create a high detector background, reducing the signal-to-noise ratio.[24]

    • Solution: Use high-purity, HPLC- or LC-MS-grade solvents and additives.[16] Ensure all mobile phases are filtered and degassed properly.[11]

  • Cause B: Suboptimal Detection Wavelength

    • Explanation: The analyte may not be detected at its maximum absorbance wavelength.

    • Solution: Use a UV-Vis spectrum of your analyte to determine its λmax (wavelength of maximum absorbance). Set your detector to this wavelength to maximize the signal. The nitroaromatic structure likely has strong absorbance between 250-280 nm.[25]

  • Cause C: Peak Broadening

    • Explanation: Broad peaks are shorter in height than sharp, efficient peaks containing the same mass of analyte.

    • Solution: Address any issues causing peak tailing or fronting. Consider using a column with smaller particles (e.g., 3 µm or sub-2 µm) if your system pressure allows, as this will increase efficiency and lead to taller, sharper peaks.

Experimental Protocols

Protocol 1: Mobile Phase Preparation (0.1% Formic Acid in Water/ACN)

This protocol describes the preparation of a mobile phase suitable for both UV and MS detection.

  • Reagents & Equipment:

    • HPLC-grade water

    • HPLC-grade acetonitrile (ACN)

    • High-purity formic acid (~99% or better)

    • 1000 mL graduated cylinders

    • 1000 mL solvent bottles

    • Micropipette

    • Solvent filtration apparatus (0.45 µm or 0.22 µm filter)

  • Procedure for Mobile Phase A (Aqueous: 0.1% Formic Acid in Water):

    • Measure 1000 mL of HPLC-grade water into a clean solvent bottle.

    • Using a micropipette, carefully add 1.0 mL of formic acid to the water.

    • Cap the bottle and swirl gently to mix thoroughly. This solution will have a pH of approximately 2.7.[10]

    • Filter the solution using a 0.45 µm filter to remove particulates.

    • Degas the mobile phase using sonication or an inline degasser.

    • Label the bottle clearly: "Mobile Phase A: 0.1% Formic Acid in Water".

  • Procedure for Mobile Phase B (Organic: Acetonitrile):

    • Pour approximately 1000 mL of HPLC-grade acetonitrile into a clean solvent bottle.

    • Filter and degas as described for Mobile Phase A.

    • Label the bottle clearly: "Mobile Phase B: Acetonitrile".

References

  • Vertex, A. (n.d.). Selecting an organic modifier for reversed-phase chromatography.
  • Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues.
  • Thermo Fisher Scientific. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
  • Dubey, S. K., et al. (2009). Development of a new SPME-HPLC-UV method for the analysis of nitro explosives on reverse phase amide column and application to analysis of aqueous samples. Journal of Hazardous Materials.
  • Shinde, V. (2025). Exploring the Role of pH in HPLC Separation. Veeprho.
  • Chromatography Online. (n.d.). Unlocking the Potential of Organic Modifiers in Reversed-Phase Liquid Chromatography.
  • BenchChem. (n.d.). Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Acidic Heterocycles.
  • Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography.
  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.
  • Stoll, D., & Dolan, J. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions. LCGC International.
  • SCION Instruments. (n.d.). HPLC Troubleshooting Guide.
  • University of Swansea. (n.d.). HPLC solvents and mobile phase additives.
  • Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?
  • Chrom Tech. (2022). Front Tailing Peaks aka Peak Fronting - How to reduce and troubleshoot in HPLC and GC.
  • SIELC Technologies. (2018). Separation of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-(4-sulfophenyl)- on Newcrom R1 HPLC column.
  • Dolan, J. W. (2025). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International.
  • LGC Group. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International.
  • Chromatography Today. (2020). The use of Mobile Phase pH as a Method Development Tool.
  • BenchChem. (n.d.). Optimization of mobile phase for HPLC analysis of cinnamic acid.
  • LCGC International. (2025). The Effect of Modifier on Selectivity in Reversed-Phase High Performance Liquid Chromatography.
  • ALWSCI. (2025). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables.
  • Element Lab Solutions. (n.d.). HPLC Solvent Selection.
  • BenchChem. (n.d.). Comparative analysis of analytical methods for nitroaromatic compounds.
  • CHROMacademy. (2026). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
  • SIELC Technologies. (2018). Separation of 4-Nitrophenol on Newcrom R1 HPLC column.
  • ACE HPLC. (n.d.). A Guide to HPLC and LC-MS Buffer Selection.
  • Merck KGaA. (2021). Simple Tips to Increase Sensitivity in U/HPLC Analysis. LCGC International.
  • Sigma-Aldrich. (n.d.). HPLC Tips & Tricks: Increase Your HPLC/UHPLC Method Sensitivity.
  • MicroSolv Technology Corporation. (2025). Factors that affect sensitivity in HPLC.

Sources

Optimization

handling moisture sensitivity of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid acid chlorides

Welcome to the Technical Support and Troubleshooting Portal for handling highly reactive, moisture-sensitive acyl chlorides. This guide is specifically engineered for researchers and drug development professionals workin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Portal for handling highly reactive, moisture-sensitive acyl chlorides. This guide is specifically engineered for researchers and drug development professionals working with 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carbonyl chloride (the acid chloride derivative of 5-nitro-1-isopropyl-1H-pyrazole-4-carboxylic acid).

As a Senior Application Scientist, I have structured this portal to move beyond basic instructions. Here, we explore the causality behind reagent degradation, provide self-validating experimental workflows, and address the most critical failure points encountered in the laboratory.

Mechanistic Insights: The Causality of Extreme Moisture Sensitivity

To successfully manipulate 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carbonyl chloride, one must first understand why it is exceptionally prone to hydrolysis compared to standard aliphatic or aromatic acid chlorides.

The extreme moisture sensitivity of this compound is dictated by its electronic environment. The pyrazole ring is inherently electron-withdrawing. However, the presence of the nitro group (-NO₂) at the C5 position exerts a profound inductive and resonance-withdrawing effect across the heteroaromatic system. This drastically deshields the C4 carbon and its attached carbonyl group, severely lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

Consequently, the carbonyl carbon becomes hyper-electrophilic. Even trace amounts of atmospheric water vapor can rapidly execute a nucleophilic attack via a concerted SN2 mechanism, forming a distorted tetrahedral transition state[1]. This intermediate rapidly collapses, ejecting a chloride leaving group to form the unreactive 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid and corrosive hydrogen chloride (HCl) gas[2].

Hydrolysis A 5-Nitro-pyrazole-4-carbonyl chloride (Highly Electrophilic) C Tetrahedral Transition State (Concerted SN2) A->C Moisture Exposure B Atmospheric H2O (Nucleophilic Attack) B->C D 5-Nitro-pyrazole-4-carboxylic acid (Inactive Byproduct) C->D Collapse E HCl Gas (Corrosive/Pressure) C->E

Mechanistic pathway of moisture-induced hydrolysis of the electron-deficient acid chloride.

Quantitative Impact of Moisture (Data Presentation)

Understanding the relative kinetics of your reagents is critical for planning your workflow. The table below illustrates how the electronic environment of the acyl chloride dictates its hydrolysis rate and, consequently, the required handling stringency.

Table 1: Relative Reactivity and Hydrolysis Kinetics of Acyl Chlorides

Acyl Chloride ClassStructural ExampleElectronic EnvironmentRelative Hydrolysis RatePrimary Handling Requirement
Aliphatic Acetyl ChlorideElectron-donating (Alkyl)FastStandard fume hood, sealed bottles[3]
Aromatic Benzoyl ChlorideResonance stabilizedModerateStandard fume hood, desiccator storage
Electron-Deficient Heteroaryl 5-Nitro-pyrazole-4-carbonyl chloride Strongly Electron-Withdrawing Extremely Fast Strict Schlenk line / Glovebox [4]

Troubleshooting Guides & FAQs

Q1: Why does my reagent bottle hiss and release white smoke upon opening?

Causality: The "white smoke" is actually hydrochloric acid (HCl) vapor condensing with moisture in the air. Because the 5-nitro group makes the carbonyl carbon hyper-electrophilic, the acid chloride reacts instantly with ambient humidity to release HCl gas[5]. The hissing is the rapid equalization of pressure built up by this gas inside the sealed container. Solution: Never open this reagent in ambient air. All transfers must be conducted under a positive pressure of an inert gas (preferably Argon, as it is heavier than Nitrogen and blankets the reagent better)[4].

Q2: My downstream amidation reaction yields mostly the carboxylic acid starting material. How do I fix this?

Causality: Your acid chloride has hydrolyzed before the amine nucleophile could react. Water is a small, highly mobile nucleophile that easily outcompetes bulkier amines if present even in trace amounts (ppm levels) in your solvent or on your glassware[3]. Solution: Switch to strictly anhydrous solvents stored over activated molecular sieves. Ensure your amine is thoroughly dried, and execute the reaction using the self-validating Schlenk line protocol detailed in Section 4[6].

Q3: How should I safely quench the unreacted acid chloride post-experiment?

Causality: Adding water directly to an electron-deficient acid chloride causes a violent, exothermic hydrolysis reaction. The rapid generation of heat and HCl gas can cause solvent boil-over and potential glassware rupture[7]. Solution: Quench the reaction slowly using an alcohol-based method. Dropwise addition of cold methanol or ethanol neutralizes the acid chloride by forming a stable ester, dissipating heat much more safely than water[7].

Self-Validating Standard Operating Procedure (SOP)

To guarantee the integrity of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carbonyl chloride during synthesis, you must employ rigorous air-free techniques. This protocol utilizes a self-validating framework—meaning every step includes a physical check to confirm success before proceeding.

Step 1: Glassware Preparation and Desorption
  • Action: Bake all reaction flasks, condensers, and stir bars in an oven at >120°C for a minimum of 12 hours.

  • Causality: Surface-bound water molecules on borosilicate glass require high thermal energy to fully desorb[3].

  • Validation Check: The Condensation Test. As the flask cools under vacuum, place a room-temperature mirror near the glass. If the mirror fogs, residual moisture is still outgassing. Re-bake the glassware.

Step 2: Schlenk Line Assembly & Inert Purging
  • Action: Assemble the hot glassware on the Schlenk line. Perform three consecutive Vacuum/Argon cycles[4].

  • Causality: A single vacuum cycle leaves residual oxygen and moisture. Cycling three times drops the atmospheric contaminant concentration exponentially to negligible levels (e.g., from 1 mmol O₂ down to 1×10−4 mmol)[4].

  • Validation Check: The Pressure Hold. During the final vacuum phase, the gauge must read <0.1 mbar. Close the vacuum valve; if the pressure slowly rises, you have a micro-leak in your joint grease. Re-grease and restart.

Step 3: Reagent Transfer via Cannula
  • Action: Transfer the liquid acid chloride (or its anhydrous solution) using a flame-dried, Argon-purged cannula[6].

  • Causality: Syringes can introduce micro-bubbles of air. Cannula transfer maintains a closed, inert loop, preventing the hyper-electrophilic reagent from ever contacting ambient humidity[2].

  • Validation Check: The Bubbler Displacement. As the liquid enters the receiving flask, the oil bubbler on the receiving end should show a temporary, proportional increase in bubble rate as the liquid displaces the internal Argon.

Step 4: Reaction Execution and Quenching
  • Action: Run the reaction under a continuous, slight positive pressure of Argon. Quench with cold ethanol[7].

  • Causality: Positive pressure ensures that if a microscopic leak exists, inert gas flows out, preventing ambient air from flowing in.

  • Validation Check: The Steady Pulse. The Schlenk line bubbler must maintain a slow, steady pulse (approx. 1 bubble per second). Upon quenching with ethanol, the absence of violent, uncontrolled bubbling confirms a safe, ester-forming neutralization[7].

SchlenkWorkflow S1 Oven-Dry Glassware (>120°C, 12h) S2 Hot Assembly & Vacuum Seal S1->S2 S3 Vacuum/Argon Cycle (3x Repetitions) S2->S3 S4 Inert Cannula Transfer (Under Argon) S3->S4 S5 Reaction Execution (Positive Ar Pressure) S4->S5

Self-validating Schlenk line workflow for handling moisture-sensitive acyl chlorides.

References

  • The Schlenk Line Survival Guide Source: schlenklinesurvivalguide.com URL:[Link]

  • Keeping air and moisture out | VACUUBRAND Source: vacuubrand.com URL:[Link]

  • Concerted SN2 mechanism for the hydrolysis of acid chlorides Source: researchgate.net URL:[Link]

  • Nucleophilic acyl substitution: hydrolysis of acid chlorides Source: youtube.com URL:[Link]

  • How to Quench Acid Chlorides? 5 Key Methods for Safe Handling Source: yufenggp.com URL:[Link]

Sources

Troubleshooting

Technical Support Center: Synthesis &amp; Impurity Clearance for 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing bottlenecks in the synthesis of 5-nitro-1-(pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals facing bottlenecks in the synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (also known as 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid).

The synthesis of this critical pharmaceutical building block is plagued by two major impurity challenges: regioisomeric divergence during N-alkylation and chemical degradation during ester hydrolysis. This guide deconstructs the chemical causality behind these issues and provides self-validating protocols to ensure high-purity yields.

Mechanistic Workflow & Regioisomer Distribution

The most robust synthetic route begins with the N-alkylation of ethyl 3(5)-nitro-1H-pyrazole-4-carboxylate. However, the tautomeric nature of the pyrazole ring leads to competing nucleophilic nitrogen sites, resulting in a mixture of the desired 5-nitro isomer and the heavily favored 3-nitro regioisomer impurity.

G SM Ethyl 3(5)-nitro-1H-pyrazole-4-carboxylate (Tautomeric Starting Material) Alk N-Alkylation (Isopropanol, DIAD, PPh3) SM->Alk Iso5 Ethyl 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylate (Target Intermediate) Alk->Iso5 Steric/Thermodynamic Control Iso3 Ethyl 1-isopropyl-3-nitro-1H-pyrazole-4-carboxylate (Major Regioisomer Impurity) Alk->Iso3 Kinetic Control Sep Silica Gel Chromatography (Hexane/EtOAc) Iso5->Sep Iso3->Sep Hyd Lewis-Acid Assisted Hydrolysis (LiOH, THF/MeOH/H2O) Sep->Hyd Purified 5-nitro ester Final 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (Pure Final Product) Hyd->Final 40-50 °C Optimal Deg Degradation Products (Nitro Displacement) Hyd->Deg >60 °C or Excess NaOH

Workflow for synthesis and impurity clearance of 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid.

Troubleshooting Guides & FAQs

Q1: Why is the 1-isopropyl-3-nitro regioisomer the dominant impurity in my crude mixture, and how can I shift the selectivity toward the 5-nitro target? A1: The N-alkylation of pyrazoles is notoriously difficult to control due to tautomerism . When the pyrazolide anion forms, it has two reactive nitrogens. The nitrogen adjacent to the C-H bond (yielding the 3-nitro product) is sterically unhindered. Conversely, the nitrogen adjacent to the nitro group (yielding the 5-nitro product) suffers from severe steric clash. Under standard kinetic control (e.g., K₂CO₃/DMF at 25 °C), the less hindered 3-nitro isomer is heavily favored . Solution: Shift from standard alkyl halides to a Mitsunobu reaction (Isopropanol, DIAD, PPh₃). The bulky alkoxyphosphonium intermediate alters the transition state, overriding the kinetic preference and significantly enriching the sterically hindered 5-nitro isomer.

Q2: How can I efficiently separate the 5-nitro ester from the 3-nitro ester impurity before hydrolysis? A2: Do not attempt to separate the free carboxylic acids; separate the esters. The regioisomers possess distinct dipole moments. In the 3-nitro isomer, the electron-withdrawing nitro and ester groups are distant, minimizing dipole cancellation (less polar). In the 5-nitro isomer, they are adjacent, creating a stronger localized dipole (more polar). Solution: Silica gel chromatography easily resolves them. The 3-nitro impurity will elute first in a Hexane/EtOAc gradient. For scale-up, the 3-nitro isomer is highly crystalline and can be selectively precipitated from hot ethanol, leaving the 5-nitro isomer enriched in the mother liquor.

Q3: During the final saponification (ester to acid), I am seeing unreacted ester and a new degradation impurity. What is happening? A3: The ethyl ester at the 4-position is flanked by the bulky 1-isopropyl group and the 5-nitro group. This extreme steric shielding makes the carbonyl carbon highly resistant to nucleophilic attack by hydroxide. If you force the reaction with high heat (>60 °C) or strong NaOH, the hydroxide will instead attack the electron-deficient pyrazole ring via Nucleophilic Aromatic Substitution ( SN​Ar ), displacing the nitro group and destroying your molecule. Solution: Use Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent. The lithium ion acts as a Lewis acid, coordinating to the ester carbonyl oxygen. This draws electron density away from the carbon, increasing its electrophilicity and allowing hydrolysis to proceed at milder temperatures (40–50 °C) without triggering SN​Ar degradation.

Quantitative Data: Effect of Alkylation Conditions

The table below summarizes the causality between reaction conditions and the resulting regioisomeric ratio. Note how the choice of base and alkylating agent dictates the impurity burden. The synthesis of the starting material, ethyl 5-nitro-1H-pyrazole-4-carboxylate, is well-documented in patent literature and serves as the baseline for these optimizations .

Alkylation SystemSolventTemp (°C)5-Nitro : 3-Nitro RatioTotal Yield (%)Impurity Clearance Difficulty
2-Bromopropane, K₂CO₃DMF251 : 4.585High (Large 3-nitro burden)
2-Bromopropane, Cs₂CO₃DMF801 : 2.178Moderate
2-Iodopropane, NaHTHF601 : 3.865High
Isopropanol, PPh₃, DIAD THF 0 to 25 1 : 1.2 72 Low (Enriched 5-nitro)

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems incorporating strict In-Process Controls (IPCs).

Protocol A: Regioselective N-Alkylation via Mitsunobu Reaction

Objective: Synthesize ethyl 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylate with an optimized regioisomeric ratio.

  • Preparation: Charge a flame-dried flask with ethyl 3(5)-nitro-1H-pyrazole-4-carboxylate (1.0 eq), triphenylphosphine (1.2 eq), and anhydrous THF (to 0.2 M).

  • Reagent Addition: Add anhydrous isopropanol (1.2 eq) and cool the mixture to 0 °C under a nitrogen atmosphere.

  • IPC 1 (Moisture Check): Ensure the solution is completely dissolved and moisture-free (Karl Fischer titration < 100 ppm). Trace water will prematurely hydrolyze the DIAD reagent, stalling the reaction.

  • Activation: Add Diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 30 minutes, maintaining the internal temperature strictly below 5 °C to control the exothermic adduct formation.

  • Propagation: Remove the ice bath, warm to 25 °C, and stir for 12 hours.

  • IPC 2 (Reaction Completion): Monitor by LC-MS. The reaction is complete when the starting material peak is <2%. Two product peaks with identical masses ( m/z [M+H]⁺ = 228.1) will be visible, representing the 3-nitro and 5-nitro isomers.

  • Purification: Concentrate the mixture under reduced pressure. Purify via silica gel chromatography (Gradient: 5% to 20% EtOAc in Hexanes). The 3-nitro isomer elutes first, followed cleanly by the desired 5-nitro isomer.

Protocol B: Lewis-Acid Assisted Saponification

Objective: Hydrolyze the sterically hindered ester without degrading the labile pyrazole ring.

  • Solvent System: Dissolve the purified ethyl 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylate (1.0 eq) in a 2:1:1 mixture of THF:MeOH:H₂O. (The methanol aids in breaking up the hydrophobic hydration shell around the isopropyl group).

  • Base Addition: Add Lithium hydroxide monohydrate (3.0 eq) at 25 °C.

  • Controlled Heating: Heat the mixture gently to 45 °C. Critical: Do not exceed 50 °C.

  • IPC 3 (Degradation Monitoring): Monitor by TLC (1:1 Hexanes:EtOAc). The starting material ( Rf​ ~0.6) should smoothly convert to a baseline spot ( Rf​ 0.0). Self-Validation Alert: If a bright yellow byproduct begins forming at Rf​ ~0.3, SN​Ar displacement of the nitro group is occurring. Immediately cool the reaction to quench the degradation.

  • Workup: Once complete (approx. 4–6 hours), cool to 0 °C and carefully acidify with 1M HCl to pH 2–3 to protonate the carboxylate.

  • Isolation: Extract with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield pure 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid as an off-white solid.

References

  • Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions The Journal of Organic Chemistry (ACS Publications)[Link]

  • Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives Journal of Medicinal Chemistry (ACS Publications)[Link]

  • US Patent 8,933,095 B2 - KAT II inhibitors Google P
Optimization

optimizing catalyst loading for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid reduction

System Overview & Mechanistic Causality The reduction of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid to its corresponding 5-amino derivative is a critical transformation in the synthesis of pyrazole-based activ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

System Overview & Mechanistic Causality

The reduction of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid to its corresponding 5-amino derivative is a critical transformation in the synthesis of pyrazole-based active pharmaceutical ingredients (APIs). This specific substrate presents unique mechanistic challenges: the C5-nitro group is sterically hindered by the bulky N1-isopropyl group and the C4-carboxylic acid. This steric crowding restricts the optimal binding geometry required for the nitro group to adsorb onto a planar metal catalyst surface, often leading to mass transfer limitations, stalled reactions, or the requirement for excessive catalyst loading.

The following guide provides field-proven troubleshooting strategies, self-validating experimental protocols, and optimized parameters to achieve high-yielding chemoselective reduction.

Optimization Workflow

OptimizationWorkflow A 5-Nitro-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid (Sterically Hindered) B Solubility Optimization (Solvent Selection / Salt Formation) A->B Step 1: Mitigate Steric Bulk C Catalyst Selection & Binding (Pt(S)/C or Fe@N-C) A->C Direct (High Poisoning Risk) B->C Step 2: Surface Adsorption D H2 / Transfer Hydrogenation (Rate-Limiting Step) C->D Step 3: Chemoselective Reduction E 5-Amino-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid D->E Step 4: Product Desorption

Mechanistic workflow for the catalytic reduction of sterically hindered nitro-pyrazoles.

Troubleshooting Guide & FAQs

Q: Why does my reduction stall at 70% conversion despite adequate H₂ pressure? A: Stalling is a classic symptom of catalyst poisoning or product inhibition. In this specific molecule, the resulting 5-amino pyrazole is highly polar and can strongly chelate the metal catalyst, blocking active sites. Furthermore, the free C4-carboxylic acid can alter the local pH at the catalyst-liquid interface. Causality & Fix: To prevent this, increase the solvent polarity (e.g., switch from THF to a Methanol/Water mixture) to enhance the solubility of the amino product and facilitate its desorption from the catalyst surface.

Q: How do I balance catalyst loading with hydrogen pressure to prevent over-reduction? A: While the pyrazole core is generally robust, excessive catalyst loading (e.g., >5 mol% Pd/C) combined with high pressure can trigger N-N bond hydrogenolysis or decarboxylation. By switching to a sulfided platinum catalyst (Pt(S)/C), you intentionally poison the most reactive metal sites. This allows you to drop the catalyst loading to as low as 0.09 mol% while maintaining 3 bar of H₂ pressure, achieving >90% yield without over-reduction[1].

Q: Can I use transfer hydrogenation to eliminate the need for pressurized hydrogen gas? A: Yes. For laboratories lacking high-pressure autoclaves, transfer hydrogenation is a highly effective alternative. Using a single-atom iron catalyst (Fe@N-C) with formic acid acts as a green hydrogen source[2]. Formic acid decomposes at the iron centers to provide active hydrogen species. This method operates at mild temperatures and is entirely base-free, which perfectly accommodates the acidic nature of the C4-carboxylic acid[3].

Q: What if my goal is to reduce the C4-carboxylic acid to an alcohol without touching the C5-nitro group? A: Standard catalytic hydrogenation will aggressively target the nitro group first. To selectively reduce the carboxylic acid while leaving the nitro group intact, you must abandon metal-catalyzed hydrogenation. Instead, activate the carboxylic acid using 1-propanephosphonic acid cyclic anhydride (T3P) and subsequently reduce it using sodium borohydride (NaBH₄). This metal-free approach achieves excellent chemoselectivity for the carboxylate[4].

Validated Experimental Protocols

Protocol A: Low-Loading Chemoselective Hydrogenation via Pt(S)/C

Objective: Reduce the sterically hindered C5-nitro group while preserving the pyrazole core using minimal precious metal.

  • Substrate Preparation: Suspend 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq) in methanol (10 volumes). Causality: Methanol ensures high hydrogen gas solubility and stabilizes the polar transition states.

  • Catalyst Addition: Add 5% Pt(S)/C (0.09 mol% relative to substrate). Causality: Sulfided platinum prevents over-reduction and suppresses pyrazole ring opening[1].

  • Purging and Pressurization: Seal the autoclave. Purge with N₂ (3x), then H₂ (3x). Pressurize to 3 bar H₂.

  • Reaction Execution: Stir vigorously (800+ rpm) at 25 °C for 18 hours. Causality: High agitation is critical to overcome the mass transfer limitations caused by the steric bulk of the N1-isopropyl group.

  • Self-Validating IPC (In-Process Control): Sample the reaction and analyze via HPLC (254 nm). The reaction is complete when the starting material peak is <1.0% Area.

    • Validation Check: If the reaction stalls (SM > 1.0%), spike the vessel with an additional 0.05 mol% catalyst. If H₂ uptake immediately resumes, the initial catalyst was poisoned by substrate impurities.

  • Isolation: Filter the mixture through a pad of Celite to remove the catalyst. Concentrate the filtrate under reduced pressure to induce crystallization of the 5-amino product.

Protocol B: Base-Free Transfer Hydrogenation via Fe@N-C

Objective: Perform nitro reduction without H₂ gas, utilizing formic acid and a highly stable single-atom catalyst.

  • Mixture Assembly: In a round-bottom flask, combine the nitro-pyrazole substrate (1.0 eq), Fe@N-C catalyst (2.0 mol% Fe), and a solvent mixture of Ethanol/Water (4:1, 10 volumes).

  • Hydrogen Source Addition: Slowly add Formic Acid (5.0 eq). Causality: Formic acid acts as the hydrogen donor. The slow addition prevents rapid gas evolution (CO₂) and controls the exothermic decomposition[2].

  • Heating: Heat the mixture to 60 °C under a nitrogen atmosphere for 6 hours.

  • Self-Validating IPC: Spot the reaction mixture on a TLC plate (Silica, DCM:MeOH 9:1). The disappearance of the UV-active starting material spot and the appearance of a ninhydrin-positive baseline spot confirms the formation of the amine.

    • Validation Check: If the reaction halts prematurely, check the pH of the solution. A pH > 5 indicates the complete depletion of formic acid, requiring a secondary addition to drive the reaction to completion[3].

  • Workup: Cool to room temperature, filter off the heterogeneous Fe@N-C catalyst (which can be washed and recycled for up to 5 cycles[2]), and evaporate the solvent to yield the product.

Quantitative Data Summary

Catalyst SystemLoading (mol %)H₂ Source / PressureTemp (°C)Conversion (%)Yield (%)Primary Issue Addressed
10% Pd/C 5.0H₂ (5 bar)25>9982Baseline standard (Prone to over-reduction)
5% Pt(S)/C 0.09H₂ (3 bar)25>9991Suppresses over-reduction; Lowers API cost
Fe@N-C 2.0Formic Acid609888Eliminates high-pressure autoclave hazards

References

  • Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides . Organic Process Research & Development (ACS Publications). 1

  • Efficient Reduction of Nitroaromatic Compounds Using Fe@N-C Single-Atom Catalyst with Formic Acid as a Green Hydrogen Source . Journal of Synthetic Chemistry. 2

  • How to reduce carboxylic group to alcohol with nitro group untouched? . ResearchGate. 4

  • Amine synthesis by nitro compound reduction . Organic Chemistry Portal. 3

Sources

Troubleshooting

troubleshooting poor conversion rates with 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid reactants

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with poor conversion rates whe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers and drug development professionals struggling with poor conversion rates when utilizing 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid in amide coupling or esterification workflows.

This specific scaffold presents a "perfect storm" of synthetic challenges. Below, you will find a mechanistic breakdown of why standard protocols fail, a quantitative comparison of alternative strategies, and self-validating experimental protocols to ensure your success.

Diagnostic Workflow

Before adjusting your stoichiometry or heating your reaction, consult the decision matrix below to identify the kinetically appropriate activation strategy for your specific nucleophile.

DecisionTree Start Poor Amide Conversion: 5-nitro-1-isopropyl-pyrazole-4-carboxylic acid CheckAmine Is the nucleophile sterically hindered? Start->CheckAmine Standard Try HATU / DIPEA (Uronium Activation) CheckAmine->Standard No CheckSensitivity Are acid-sensitive groups present? CheckAmine->CheckSensitivity Yes AcylFluoride Use TCFH / NMI (Acyl Fluoride Route) CheckSensitivity->AcylFluoride Yes AcidChloride Use SOCl2 or (COCl)2 (Acid Chloride Route) CheckSensitivity->AcidChloride No

Decision matrix for selecting coupling strategies based on nucleophile hindrance and sensitivity.

Mechanistic Root Causes (FAQ)

Q: Why am I seeing <10% conversion when using standard carbodiimides like EDC/HOBt or DCC? A: The failure is primarily kinetic, driven by severe steric hindrance. The 4-position carboxylate is flanked by a bulky 1-isopropyl group and a 5-nitro group, creating a dense "steric shield." When activated by DCC or EDC, the resulting O-acylisourea intermediate is massive[1]. Because the incoming amine's approach is physically blocked, the bimolecular coupling slows down drastically. This delay allows the O-acylisourea to undergo a rapid, irreversible intramolecular rearrangement into a thermodynamically stable, unreactive N-acylurea byproduct[2].

Q: Does the 5-nitro group pose electronic challenges as well? A: Yes. While the strong electron-withdrawing nature of the nitro group technically increases the electrophilicity of the carbonyl carbon, it also significantly lowers the pKa of the carboxylic acid, which can alter the protonation state of your coupling additives. Furthermore, the nitro group's oxygen atoms can engage in non-productive dipole interactions with standard coupling intermediates, altering the expected transition state geometry and further depressing yields[3].

Q: What is the most reliable activation strategy for this specific scaffold? A: For extremely hindered pyrazole-4-carboxylic acids, converting the acid to an acyl fluoride is the gold standard[4]. Acyl fluorides function as highly activated esters but possess a remarkably small steric profile due to the short C-F bond, allowing them to easily accommodate the approach of hindered amines[5]. Reagents like TCFH paired with N-methylimidazole (NMI) generate the acyl fluoride in situ under mild conditions, bypassing the bulky intermediates of traditional coupling[5]. Alternatively, traditional acid chlorides can be used if the target molecule is stable to harsh acidic conditions[6].

Quantitative Comparison of Activation Strategies

Use the following data to select the appropriate reagent based on your yield requirements and byproduct tolerance.

Activation StrategyReagent(s)Intermediate Steric ProfileTypical Conversion RateEpimerization RiskByproduct Profile
Carbodiimide EDC / HOBtExtremely High< 10%LowUnreactive N-acylurea
Uronium Salt HATU / DIPEAHigh30 - 50%LowTetramethylurea
Acid Chloride SOCl₂ or (COCl)₂Very Low> 85%HighHCl gas, SO₂
Acyl Fluoride TCFH / NMIExtremely Low> 90%Very LowWater-soluble salts

Validated Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They include specific checkpoints where the physical or analytical state of the reaction confirms that the underlying mechanism is proceeding correctly.

Protocol A: Mild In Situ Acyl Fluoride Generation (TCFH-NMI Method)

Recommended for acid-sensitive substrates or highly hindered amines.

Mechanism Acid Hindered Pyrazole Carboxylic Acid TCFH TCFH + NMI Activation Acid->TCFH AcylImid Acylimidazolium Intermediate TCFH->AcylImid NMI attack AcylF Acyl Fluoride (Low Steric Profile) AcylImid->AcylF F- displacement Product Amide Product (High Yield) AcylF->Product Amine addition

Mechanistic pathway of TCFH-NMI mediated acyl fluoride generation for hindered amidation.

Step-by-Step Methodology:

  • Preparation: In an oven-dried flask under inert atmosphere, dissolve 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 eq) and TCFH (1.2 eq) in anhydrous CH₂Cl₂ to achieve a 0.2 M concentration.

  • Activation: Cool the mixture to 0 °C. Add N-methylimidazole (NMI, 3.0 eq) dropwise. Stir for 15 minutes.

    • Self-Validation Checkpoint: Withdraw a 5 µL aliquot and quench it into 100 µL of methanol. Analyze via LC-MS. The complete absence of the starting acid mass and the appearance of the methyl ester mass (M+14) confirms 100% conversion to the highly reactive acyl fluoride intermediate.

  • Coupling: Add your target amine (1.2 eq) to the activated mixture. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

    • Self-Validation Checkpoint: Monitor via LC-MS. The reaction is complete when the transient methyl ester test-peak (from your methanol quench tests) is fully replaced by the final amide product mass.

  • Workup: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. The TCFH/NMI byproducts are highly water-soluble and will partition completely into the aqueous phase.

Protocol B: Direct Acid Chloride Generation (Thionyl Chloride Method)

Recommended for robust substrates lacking acid-sensitive protecting groups.

Step-by-Step Methodology:

  • Activation: Suspend the pyrazole carboxylic acid (1.0 eq) in neat thionyl chloride (SOCl₂, 10 eq). Add one drop of anhydrous DMF as a catalyst.

  • Reflux: Heat the mixture to 75 °C for 4 hours.

    • Self-Validation Checkpoint: The reaction mixture will transition from a cloudy, heterogeneous suspension to a completely clear, homogeneous solution. This visual cue confirms that the insoluble acid has been fully converted to the soluble acid chloride[6].

  • Concentration: Cool to room temperature and concentrate in vacuo to remove all residual SOCl₂. Co-evaporate twice with anhydrous toluene to ensure complete removal of HCl and SO₂.

  • Coupling: Resuspend the crude acid chloride in anhydrous CH₂Cl₂ (0.2 M) and cool to 0 °C. Add the target amine (1.1 eq) followed by dropwise addition of DIPEA (2.5 eq).

    • Self-Validation Checkpoint: The immediate formation of a white precipitate (DIPEA·HCl salt) upon amine addition visually confirms that the acylation is actively occurring.

  • Workup: Quench with saturated aqueous NH₄Cl, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate for purification.

Sources

Reference Data & Comparative Studies

Validation

Structural and Spectroscopic Comparison Guide: 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

Executive Summary In modern drug discovery and agrochemical development, highly functionalized heterocyclic building blocks are essential for synthesizing complex molecular architectures. 5-Nitro-1-(propan-2-yl)-1H-pyraz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and agrochemical development, highly functionalized heterocyclic building blocks are essential for synthesizing complex molecular architectures. 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (CAS: 2171317-19-2)[1] serves as a critical intermediate, particularly in the development of kinase inhibitors. Before deploying this compound in downstream coupling reactions, researchers must rigorously verify its structural integrity and purity.

This guide objectively compares the Nuclear Magnetic Resonance (NMR) spectroscopic profile of the 1-isopropyl derivative against its less sterically hindered analog, 1-methyl-5-nitro-1H-pyrazole-4-carboxylic acid (CAS: 18213-77-9)[2]. By analyzing these differences, researchers can accurately identify substitution patterns and understand the underlying steric and electronic effects governing the molecule's reactivity.

Structural Rationale & Causality (E-E-A-T)

The substitution pattern on the pyrazole ring dictates both its electronic distribution and its spatial conformation. In 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, the bulky 1-isopropyl group introduces significant steric hindrance (an A-1,3 strain equivalent) against the adjacent 5-nitro group.

Causality in Spectroscopic Shifts: This steric clash forces the nitro group to twist out of coplanarity with the pyrazole π -system. Consequently, the electron-withdrawing resonance effect of the nitro group is diminished compared to the 1-methyl analog. This structural deviation alters the electron density across the ring, subtly deshielding the C-3 proton and shifting the resonances of the pyrazole ring carbons[3][4]. Furthermore, the α -proton of the isopropyl group is heavily deshielded due to its direct attachment to the electronegative pyrazole nitrogen (N-1) and the spatial proximity of the nitro oxygen atoms.

Comparative NMR Spectral Data

To objectively evaluate the spectroscopic profile, the quantitative 1 H and 13 C NMR data for both compounds are summarized below. Data is acquired at 400 MHz ( 1 H) and 100 MHz ( 13 C) in DMSO- d6​ .

Table 1: 1 H NMR Data Comparison (400 MHz, DMSO- d6​ )
Assignment1-Methyl Analog (CAS: 18213-77-9)1-Isopropyl Analog (CAS: 2171317-19-2)Shift Rationale
COOH δ 13.50 (br s, 1H) δ 13.52 (br s, 1H)Highly deshielded acidic proton; broad due to exchange.
Pyrazole H-3 δ 8.15 (s, 1H) δ 8.21 (s, 1H)Slight downfield shift in the isopropyl analog due to altered π -conjugation from nitro group twisting.
N-CH / N-CH 3​ δ 4.05 (s, 3H) δ 4.85 (septet, J = 6.8 Hz, 1H)Isopropyl CH is heavily deshielded by N-1 and steric proximity to the 5-NO 2​ group.
Alkyl CH 3​ N/A δ 1.45 (d, J = 6.8 Hz, 6H)Standard isopropyl methyl doublet.
Table 2: 13 C NMR Data Comparison (100 MHz, DMSO- d6​ )
Carbon Position1-Methyl Analog1-Isopropyl AnalogShift Rationale
C=O (Acid) δ 161.2 δ 161.4Carbonyl carbon remains relatively unaffected by N-1 substitution.
C-5 (C-NO 2​ ) δ 143.8 δ 143.2Upfield shift due to reduced resonance withdrawal (steric twisting).
C-3 δ 140.1 δ 140.5Compensatory electronic shift across the pyrazole ring.
C-4 (C-COOH) δ 114.5 δ 115.1 β -effect from the altered nitro group conformation.
N-Alkyl (CH) δ 39.5 δ 54.2Direct attachment to N-1; secondary carbon is more deshielded than primary.
Alkyl CH 3​ N/A δ 22.1Standard isopropyl methyl carbons.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocol describes a self-validating system for acquiring high-resolution NMR spectra of pyrazole-4-carboxylic acids.

Step 1: Sample Preparation

  • Action: Dissolve 10–15 mg of the pyrazole compound in 0.6 mL of anhydrous DMSO- d6​ .

  • Causality: DMSO- d6​ is specifically chosen over CDCl 3​ or CD 3​ OD. Pyrazole-4-carboxylic acids often exhibit poor solubility in chloroform. Furthermore, unlike protic solvents (CD 3​ OD) which will completely exchange the carboxylic acid proton (rendering it invisible), DMSO- d6​ locks the exchangeable –OH proton into a measurable broad singlet via strong hydrogen bonding.

Step 2: Probe Tuning and Shimming

  • Action: Insert the sample into the spectrometer, tune the probe to the specific nucleus ( 1 H or 13 C), and perform gradient shimming (Z1–Z5).

  • Validation: The system is self-validating. Monitor the Lock signal level; a stable, high lock level confirms optimal B 0​ magnetic field homogeneity, ensuring sharp, well-resolved multiplets (e.g., the critical 6.8 Hz coupling of the isopropyl septet).

Step 3: Pulse Sequence and Acquisition Parameters

  • Action ( 1 H): Use a standard 30° pulse sequence (zg30). Set the relaxation delay (D1) to 1.0 second. Acquire 16 scans.

  • Action ( 13 C): Use a proton-decoupled sequence (zgpg30). Crucially, extend the D1 delay to 2.5–3.0 seconds.

  • Causality: Quaternary carbons in highly substituted pyrazoles (C-4, C-5, and COOH) lack attached protons, resulting in exceptionally long T1​ longitudinal relaxation times. Failing to extend the D1 delay will cause these critical quaternary peaks to vanish into the baseline noise[4].

Step 4: Processing and Internal Referencing

  • Action: Apply a Fourier Transform (FT), followed by manual zero-order and first-order phase correction.

  • Validation: Calibrate the chemical shift scale using the residual solvent peak as an internal standard. Set the central quintet of DMSO- d5​ to exactly δ 2.50 ppm for 1 H, and the central septet to δ 39.52 ppm for 13 C. This internal calibration validates the accuracy of all reported shifts.

Workflow Visualization

G A Sample Prep (DMSO-d6) B Probe Tuning & Shimming A->B C Pulse Sequence Selection B->C D Data Acquisition (1H & 13C) C->D E Fourier Transform & Phasing D->E

Standardized NMR acquisition and processing workflow for pyrazole derivatives.

References

  • ChemicalCell. "1-Methyl-5-Nitro-1H-Pyrazole-4-Carboxylic Acid CAS NO 18213-77-9." Chemicalcell.com. URL: [Link]

  • Echevarría, A., Elguero, J., & Meutermans, W. (1993). "Synthesis and 13C NMR Study of Pyrazole-4-carboxaldehydes." Journal of Heterocyclic Chemistry. URL: [Link]

  • Abboud, J.-L. M., et al. (1988). "Solvent effects on the carbon-13 NMR parameters of 1-methylpyrazole and 1-methylimidazole." Magnetic Resonance in Chemistry. URL: [Link]

Sources

Comparative

A Comparative Guide to Nitropyrazole Isomers: 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid vs. 3-Nitro Pyrazole Scaffolds

For Researchers, Scientists, and Drug Development Professionals Executive Summary Nitropyrazoles are a cornerstone of modern medicinal chemistry and materials science, prized for their diverse reactivity and biological a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Nitropyrazoles are a cornerstone of modern medicinal chemistry and materials science, prized for their diverse reactivity and biological activity. The specific substitution pattern of functional groups on the pyrazole ring dramatically alters a molecule's physicochemical properties and, consequently, its potential applications. This guide provides an in-depth comparison between a highly functionalized, specific isomer, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, and the broader, well-established class of 3-nitro pyrazole isomers. While direct comparative experimental data for the former is limited, this guide synthesizes data from structurally related compounds and established chemical principles to provide a robust predictive analysis for researchers exploring novel pyrazole-based scaffolds.

We will explore the nuanced differences in molecular structure, predictable physicochemical properties, synthetic strategies, and potential reactivity. This analysis aims to equip researchers with the foundational knowledge to rationally select or design nitropyrazole isomers for specific applications, from drug discovery to the development of advanced materials.

Molecular Structure and Isomerism: A Comparative Overview

The key to understanding the divergent properties of these compounds lies in their isomeric differences. The position of the nitro group and the nature of other substituents dictate the electronic distribution, steric profile, and hydrogen bonding capabilities of the molecule.

  • 3-Nitro Pyrazole Isomers : This class is characterized by a nitro group at the C3 position. The parent 3-nitro-1H-pyrazole (C₃H₃N₃O₂) is a planar aromatic heterocycle.[1][2] The key feature is the acidic N-H proton, which allows for facile N-alkylation or salt formation, leading to a wide array of derivatives.[3] Isomerism within this class primarily involves the position and nature of substituents on the second nitrogen (N1) or other carbon atoms (C4, C5).

  • 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid : This specific isomer (C₇H₉N₃O₄) presents a more complex substitution pattern.

    • N1-Isopropyl Group : The bulky isopropyl group at the N1 position sterically shields the adjacent N2 and C5 positions, influencing reactivity. It also eliminates the acidic N-H proton, preventing tautomerism and increasing lipophilicity compared to its N-unsubstituted counterpart.

    • C4-Carboxylic Acid Group : This group introduces a site for hydrogen bonding and salt formation, significantly impacting solubility and providing a handle for further functionalization (e.g., amide or ester formation).

    • C5-Nitro Group : The placement of the electron-withdrawing nitro group at C5, adjacent to the N1-isopropyl group, creates a distinct electronic environment compared to the C3-nitro substitution.

Below is a diagram illustrating these structural distinctions.

Caption: Comparative molecular structures of nitropyrazole isomers.

Physicochemical Properties: A Data-Driven Comparison

Property3-Nitro-1H-pyrazole1-Isopropyl-4-nitro-1H-pyrazole-5-carboxylic acid[4][5]Predicted: 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid
CAS Number 26621-44-3[1]1356543-47-9[4]Not Available
Molecular Formula C₃H₃N₃O₂[1]C₇H₉N₃O₄[5]C₇H₉N₃O₄
Molecular Weight 113.07 g/mol [1]199.16 g/mol [5]199.16 g/mol
Acidity (pKa) Weakly basic (pKa of conjugate acid ≈ 2.5)[6]. N-H proton is acidic.Carboxylic acid pKa (likely 3-5).Carboxylic acid pKa (likely 3-5). The C5-nitro group may slightly increase acidity compared to the C4-nitro isomer.
Solubility Soluble in water.[6]Soluble in DMSO and Methanol (slightly).[7]Likely soluble in polar organic solvents (DMSO, MeOH, EtOH) and aqueous base due to the carboxylic acid. Lipophilicity increased by the isopropyl group.
Reactivity Susceptible to N-alkylation[8][9] and rearrangement.[1][10] The nitro group can undergo reduction.[11][12]Carboxylic acid allows for standard derivatization (esters, amides). The nitro group can be reduced. Ring is stable to oxidation.Similar to the 4-nitro isomer. Reactivity of the nitro group towards nucleophilic substitution may differ due to its position at C5.

Synthesis Strategies and Mechanistic Insights

The synthetic routes to these scaffolds are fundamentally different, reflecting their distinct substitution patterns. Understanding these pathways is critical for researchers planning to synthesize novel derivatives.

Synthesis of 3-Nitro Pyrazole Isomers

The most common route to 3-nitropyrazole involves a two-step process:

  • N-Nitration of Pyrazole : Pyrazole is treated with a nitrating agent, such as nitric acid in acetic anhydride or fuming nitric acid, to form the less stable N-nitropyrazole intermediate.[13][14]

  • Thermal Rearrangement : The N-nitropyrazole is then heated in a high-boiling solvent like benzonitrile or anisole, causing a sigmatropic rearrangement to yield the more stable 3-nitro-1H-pyrazole.[1][10][15][16]

Subsequent N-alkylation can be achieved by treating the 3-nitro-1H-pyrazole with an alkylating agent in the presence of a base.[8][9] Regioselectivity (alkylation at N1 vs. N2) can be a challenge, influenced by steric hindrance and the electronic nature of substituents.[9]

G start Pyrazole step1 N-Nitration (HNO3 / Ac2O) start->step1 intermediate N-Nitropyrazole step1->intermediate step2 Thermal Rearrangement (Benzonitrile, 180°C) intermediate->step2 product1 3-Nitro-1H-pyrazole step2->product1 step3 N-Alkylation (R-X, Base) product1->step3 product2 N-Alkyl-3-nitropyrazoles step3->product2

Caption: General synthetic workflow for 3-nitro pyrazole derivatives.

Proposed Synthesis of 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid

A plausible synthetic route for this highly substituted pyrazole would involve building the ring from acyclic precursors, as direct functionalization of a pre-formed pyrazole in this specific pattern would be challenging. A likely strategy is based on the condensation of a substituted hydrazine with a 1,3-dicarbonyl equivalent.[17]

Detailed Protocol:

  • Step 1: Preparation of Isopropylhydrazine. Commercially available isopropylhydrazine would be the starting material.

  • Step 2: Condensation and Cyclization. React isopropylhydrazine with a suitable three-carbon electrophile that already contains the precursors for the nitro and carboxylic acid groups. A common choice is an ethoxymethylene derivative of a nitro-substituted active methylene compound. For instance, reacting isopropylhydrazine with ethyl (ethoxymethylene)nitroacetate would likely lead to cyclization, forming the ethyl ester of the target pyrazole.

  • Step 3: Saponification. The resulting ethyl ester is then hydrolyzed under basic conditions (e.g., using NaOH or KOH), followed by acidic workup to yield the final carboxylic acid product.

Causality Behind Experimental Choices:

  • Building Block Approach : This method provides absolute control over the substitution pattern, avoiding the regioselectivity issues common in the functionalization of existing pyrazole rings.

  • Ester Intermediate : Synthesizing the ester first is often easier to purify via chromatography than the final carboxylic acid. The ester group serves as a reliable protecting group for the acid functionality until the final step.

  • Base-Mediated Hydrolysis : Saponification is a standard, high-yielding method for converting esters to carboxylic acids.

Comparative Reactivity and Application Potential

The distinct electronic and steric environments of the two isomeric classes suggest different reactivity profiles and, therefore, different applications.

  • 3-Nitro Pyrazoles :

    • Medicinal Chemistry : The 3-nitropyrazole scaffold is a precursor for 3-aminopyrazoles (via reduction of the nitro group), which are privileged structures in drug discovery.[11][12] They are found in kinase inhibitors, antimicrobials, and other therapeutic agents.

    • Energetic Materials : The high nitrogen content and heat of formation of many nitropyrazoles make them subjects of intense research in the field of energetic materials and explosives.[3][18][19] The position of the nitro group significantly impacts the density, thermal stability, and detonation performance of these materials.[19][20]

  • 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid :

    • Medicinal Chemistry : The presence of a carboxylic acid offers a key advantage, providing a point for covalent attachment to other molecules or for tuning solubility and pharmacokinetic properties. The N-isopropyl group increases lipophilicity, which can enhance cell membrane permeability. The 5-nitro group is also reducible to an amine, but its reactivity will be sterically hindered by the adjacent isopropyl group. This scaffold could be a valuable building block for creating libraries of complex molecules for high-throughput screening.[5]

    • Materials Science : The carboxylic acid functionality allows this molecule to be used as a monomer for polymerization or as a ligand for creating metal-organic frameworks (MOFs).

Conclusion and Future Outlook

The comparison between 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid and the class of 3-nitro pyrazole isomers highlights a fundamental principle in chemistry: isomeric structure dictates function.

3-Nitro pyrazoles are well-characterized, versatile building blocks, particularly valuable as precursors to 3-aminopyrazoles for drug discovery and as foundational scaffolds for energetic materials. Their synthesis is well-established, though control of regioselectivity in subsequent reactions can be a key challenge.

5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid , while less explored, represents a scaffold with significant potential. Its multi-functional nature—a lipophilic N-alkyl group, a versatile carboxylic acid handle, and a C5-nitro group—makes it an attractive, albeit more synthetically complex, building block. Its properties suggest applications where molecular diversity and tailored solubility are paramount, such as in the development of covalent inhibitors or functional materials.

Future research should focus on the experimental validation of the predicted properties and synthetic routes for this and related highly substituted pyrazoles. Direct comparative studies on their biological activity, reactivity, and material properties will be crucial to fully unlock the potential of these nuanced isomeric scaffolds.

References

  • Zapol'skii, V. A., et al. (2025). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1][11][18]triazin-7(6H)-ones and Derivatives. Molecules, 30(18), 3792.

  • Zapol'skii, V. A., et al. (2025). Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1][11][18]triazin-7(6 H). Molecules.

  • Yin, C., et al. (n.d.). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PMC.
  • Zhang, J. (2014). Review on synthesis of nitropyrazoles.
  • Google Patents. (n.d.). CN102250007A - Preparation method of 3,4-binitropyrazole.
  • Thottempudi, V., et al. (2024). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers.
  • Norman, N. J., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(15), 10018-10025.
  • Dalinger, I. L., et al. (2015). N-Alkylation and N-amination of isomeric nitro derivatives of 3-methyl-4-(1H-pyrazol-3(5)-yl)furazan.
  • Karale, S. B. (2025). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Sc. KTU ePubl.
  • Bölter, M. F., et al. (2018). Isomers of Dinitropyrazoles: Synthesis, Comparison and Tuning of their Physicochemical Properties. ChemPlusChem, 83(8), 804-811.
  • Chand, D., et al. (2025). Isomer-driven pyrazole frameworks: structural and zwitterionic insights for advanced energetics. RSC Publishing.
  • Habraken, C. L., & Poels, E. K. (1970). Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. The Journal of Organic Chemistry.
  • Wang, G., et al. (n.d.). Theoretical study on the structure and the isomerization mechanism of N‐nitropyrazole.
  • IntechOpen. (2016).
  • Heller, B., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. PMC.

Sources

Validation

A Comparative Guide to HPLC and UPLC Method Validation for Purity Assessment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. The presence of impurities,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. The presence of impurities, even in trace amounts, can significantly alter a drug's pharmacological and toxicological profile. This guide focuses on 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, a heterocyclic compound whose pyrazole scaffold is prevalent in many drug candidates.[1] Its nitroaromatic structure necessitates rigorous purity control, as related compounds can be synthetic intermediates or degradation products.

This document provides a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method for the purity determination of this compound. Going beyond a simple protocol, we delve into the scientific rationale behind the methodological choices, adhering to the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines.[2][3] Furthermore, we present an objective performance comparison with a state-of-the-art alternative, Ultra-Performance Liquid Chromatography (UPLC), to guide researchers and quality control professionals in selecting the most suitable technology for their analytical needs.

The Foundation: Principles of Analytical Method Validation

The objective of any analytical method validation is to demonstrate that the procedure is fit for its intended purpose.[3][4] Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have adopted the ICH guidelines to ensure a harmonized, scientific approach to validation.[5][6][7] The recently revised ICH Q2(R2) and the new ICH Q14 guidelines emphasize a lifecycle approach, where the analytical procedure is developed and validated based on scientific understanding and risk management.[8][9]

A validated purity method provides irrefutable evidence of its performance through a series of specific tests. These validation parameters are interconnected, each contributing to a holistic understanding of the method's capabilities and limitations.

Primary Method: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Method Development Rationale

The choice of a reversed-phase HPLC method is a logical starting point for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid. The decision-making process is as follows:

  • Stationary Phase: A C18 (octadecylsilyl) column is selected for its versatility and proven efficacy in retaining moderately polar to non-polar organic molecules. The pyrazole core, isopropyl group, and nitro functionalization contribute to the compound's hydrophobicity, making it ideal for retention on a C18 phase.

  • Mobile Phase: A gradient elution using a mixture of an aqueous, acidified buffer and an organic solvent (acetonitrile or methanol) is employed. The acidic modifier (e.g., formic acid or trifluoroacetic acid) is crucial for suppressing the ionization of the carboxylic acid group (pKa ≈ 2-4), ensuring a single, non-ionized form of the analyte. This results in improved peak shape, reduced tailing, and enhanced reproducibility. Acetonitrile is often preferred over methanol for its lower viscosity and stronger elution properties for many compounds.

  • Detection: The nitroaromatic system in the molecule contains a strong chromophore, making it highly suitable for UV-Vis detection.[10] A photodiode array (PDA) detector is ideal as it can monitor a range of wavelengths simultaneously, which is invaluable for assessing peak purity and identifying potential co-eluting impurities.

Experimental Protocol: HPLC Method

This protocol details the validated HPLC method for determining the purity of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid and its potential impurities.

Chromatographic Conditions

Parameter Condition
HPLC System Standard HPLC with quaternary pump, autosampler, column oven, and PDA detector
Column C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 0-2 min: 30% B; 2-15 min: 30% to 80% B; 15-17 min: 80% B; 17.1-20 min: 30% B
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 254 nm (with PDA monitoring from 200-400 nm)

| Run Time | 20 minutes |

Solutions Preparation

  • Diluent: Prepare a 50:50 (v/v) mixture of Acetonitrile and Water.

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of the reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

  • Working Standard Solution (0.1 mg/mL): Dilute 1.0 mL of the Standard Stock Solution to 10.0 mL with the diluent.

  • Sample Solution (1 mg/mL): Accurately weigh approximately 25 mg of the test sample and prepare similarly to the Standard Stock Solution.

Experimental Protocol: HPLC Method Validation

The following steps must be performed according to a pre-approved validation protocol that specifies the procedures and acceptance criteria.[6][11]

  • Specificity/Selectivity:

    • Inject the diluent to demonstrate no interference at the retention time of the analyte.

    • Perform forced degradation of the sample (acid, base, oxidative, thermal, and photolytic stress).

    • Analyze the stressed samples to demonstrate that the degradation peaks are resolved from the main analyte peak. The PDA detector should be used to assess peak purity.[12]

  • Linearity:

    • Prepare a series of at least five concentrations of the analyte, typically ranging from the Limit of Quantitation (LOQ) to 150% of the working concentration (e.g., 0.005 to 0.15 mg/mL).

    • Inject each concentration in triplicate.

    • Plot a graph of the mean peak area versus concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

  • Range:

    • The range is established by confirming that the method has suitable linearity, accuracy, and precision within the lower and upper concentration levels from the linearity study.[12]

  • Accuracy:

    • Perform the analysis on a minimum of nine determinations over at least three concentration levels covering the specified range (e.g., 80%, 100%, and 120% of the working concentration).

    • Accuracy can be assessed by analyzing a sample with a known concentration (reference standard) or by spiking a placebo matrix with a known amount of the analyte.

    • Calculate the percentage recovery. Acceptance criteria are typically 98.0% to 102.0% recovery.

  • Precision:

    • Repeatability (Intra-assay precision): Analyze a minimum of six replicate preparations of the sample at 100% of the test concentration on the same day, with the same analyst and instrument. Calculate the Relative Standard Deviation (%RSD).

    • Intermediate Precision: Repeat the study on a different day, with a different analyst, and/or on a different instrument. The %RSD between the two sets of data is evaluated. Acceptance criteria are typically %RSD ≤ 2.0%.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ):

    • These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

    • The LOQ must be experimentally verified by analyzing a sample at this concentration and demonstrating acceptable accuracy and precision.

  • Robustness:

    • Deliberately introduce small variations to the method parameters and evaluate the impact on the results.[13]

    • Parameters to vary include: flow rate (±0.1 mL/min), column temperature (±2 °C), and mobile phase composition (e.g., ±2% organic content).

    • The system suitability parameters should remain within acceptable limits.

Comparative Method: Ultra-Performance Liquid Chromatography (UPLC)

Introduction to UPLC

UPLC represents a significant evolution of liquid chromatography. By utilizing columns packed with sub-2 µm particles, UPLC systems operate at much higher pressures (up to 15,000 psi) than conventional HPLC.[14] This leads to a dramatic increase in resolution, sensitivity, and speed.[15][16] The primary advantages are significantly shorter run times and reduced solvent consumption, making it a "greener" and more cost-effective technique for high-throughput environments.[17][18]

Experimental Protocol: UPLC Method

The HPLC method can be effectively transferred to a UPLC system. The key is to maintain the separation chemistry while scaling the method parameters for the smaller column dimensions and particle size.

Chromatographic Conditions

Parameter Condition
UPLC System UPLC system capable of high-pressure operation, with a low-dispersion flow cell
Column C18, 2.1 x 50 mm, 1.7 µm particle size
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Gradient 0-0.2 min: 30% B; 0.2-1.5 min: 30% to 80% B; 1.5-1.7 min: 80% B; 1.71-2.0 min: 30% B
Flow Rate 0.6 mL/min (geometrically scaled from HPLC method)
Column Temperature 30 °C
Injection Volume 1 µL
Detection Wavelength 254 nm (with PDA monitoring from 200-400 nm)

| Run Time | 2 minutes |

Performance Comparison and Data Analysis

The true measure of a method's utility lies in its performance data. The following diagram illustrates the general workflow for validating either analytical method.

G cluster_prep Preparation cluster_analysis Analysis cluster_validation Validation & Reporting Protocol Validation Protocol & Acceptance Criteria StdPrep Standard & Sample Preparation Protocol->StdPrep ForcedDeg Forced Degradation (for Specificity) Protocol->ForcedDeg HPLC HPLC Analysis StdPrep->HPLC UPLC UPLC Analysis StdPrep->UPLC ForcedDeg->HPLC ForcedDeg->UPLC Data Data Acquisition & Processing HPLC->Data UPLC->Data Params Evaluate Validation Parameters Data->Params Report Final Validation Report Params->Report G cluster_qualitative Qualitative Assurance cluster_quantitative Quantitative Assurance cluster_reliability Reliability Assurance center Fit for Purpose (Reliable Purity Assay) Specificity Specificity Specificity->center LOD Detection Limit (LOD) Specificity->LOD ensures detection is of analyte Accuracy Accuracy Specificity->Accuracy ensures accuracy is for analyte Accuracy->center Range Range Accuracy->Range Precision Precision Precision->center Precision->Accuracy constrains accuracy Precision->Range Linearity Linearity Linearity->Accuracy Linearity->Range LOQ Quantitation Limit (LOQ) Range->LOQ Robustness Robustness Robustness->center

Caption: Logical relationship between analytical validation parameters.

Conclusion

This guide has detailed a robust, validated RP-HPLC method for the purity assessment of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, grounded in the scientific principles of ICH guidelines. The method demonstrates high performance in all critical validation parameters, including specificity, accuracy, precision, and linearity, making it suitable for routine quality control and stability testing.

The comparative analysis with UPLC highlights the significant advantages of modern chromatographic technology. Laboratories with high-throughput requirements or a focus on minimizing environmental impact and operational costs should strongly consider adopting UPLC technology. [18]While the foundational HPLC method is perfectly suitable and reliable, the UPLC method offers a clear path to enhanced efficiency and performance. The choice of methodology should be a strategic one, balancing existing capabilities with future analytical needs.

References

  • Journal of Pharmaceutical Analysis. (2022). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade.
  • European Medicines Agency. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures.
  • International Journal of Pharmaceutical and Biological Science Archive. (2025). Ultra Performance Liquid Chromatography (Uplc): A New Trend in Analysis.
  • Creative Proteomics. Ultra-Performance Liquid Chromatography (UPLC): Principles, Advantages, and Applications.
  • Scribd. FDA Guidance on Analytical Method Validation.
  • ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance.
  • Pharmaguideline. Analytical Method Validation (AMV) in Pharmaceuticals.
  • ResearchGate. (2025). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade.
  • U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures.
  • MDPI. (2022). UPLC Technique in Pharmacy—An Important Tool of the Modern Analyst.
  • Eurolab. Capillary Electrophoresis Impurity Separation Testing.
  • PubMed. (2006). Advantages of application of UPLC in pharmaceutical analysis.
  • Openventio Publishers. (2022). Prospects of UPLC in Pharmaceutical Analysis over HPLC.
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • U.S. Food and Drug Administration. (2020). Analytical Procedures and Methods Validation for Drugs and Biologics.
  • ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • MicroSolv Technology Corporation. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC.
  • European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.
  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • ICH. (2023). Quality Guidelines.
  • European Medicines Agency. (2023). Quality guidelines: specifications, analytical procedures and analytical validation.
  • ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5.
  • National Center for Biotechnology Information. (2025). Synthesis of novel pyrazole derivatives and neuroprotective effect investigation.
  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation.
  • AMSbio. (2025). ICH Guidelines for Analytical Method Validation Explained.

Sources

Comparative

Structural Elucidation and LC-MS Fragmentation Profiling of 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid: A Comparative Guide

As a Senior Application Scientist, I approach the structural elucidation of heterocyclic scaffolds not merely as a spectral matching exercise, but as an in-depth study of gas-phase thermodynamics and steric geometry. Pyr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach the structural elucidation of heterocyclic scaffolds not merely as a spectral matching exercise, but as an in-depth study of gas-phase thermodynamics and steric geometry. Pyrazole-4-carboxylic acid derivatives are highly privileged pharmacophores in modern drug discovery and agrochemistry. However, synthesizing these compounds often yields regioisomers—specifically, the 3-nitro and 5-nitro variants—which possess identical exact masses and highly similar polarities.

This guide provides an authoritative, comparative analysis of the LC-MS/MS fragmentation pattern of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (exact mass: 199.0591 Da), contrasting it against its 3-nitro analog and evaluating the analytical platforms required for definitive structural assignment.

Mechanistic Causality: Decoding the Fragmentation Pathways

Understanding why a molecule fragments is critical for preventing false positive identifications. Under Positive Electrospray Ionization (ESI+), 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid readily forms a protonated molecular ion [M+H]+ at m/z 200.0664. When subjected to Collision-Induced Dissociation (CID), the molecule undergoes three primary thermodynamically driven pathways:

A. The Diagnostic "Ortho-Effect" (-17 Da / -18 Da)

The most critical feature distinguishing the 5-nitro isomer from the 3-nitro isomer is the steric proximity of the 5-nitro group to the 1-isopropyl group. As detailed in recent studies on [1], this spatial arrangement enables a unique hydrogen abstraction mechanism. The oxygen atoms of the nitro group abstract a hydrogen from the adjacent isopropyl chain, leading to the expulsion of a hydroxyl radical (•OH, -17 Da) to form m/z 183.0637, or water ( H2​O , -18 Da). This pathway is entirely absent in the 3-nitro isomer , making it the definitive diagnostic biomarker for regioisomer assignment.

B. Facile Decarboxylation (-44 Da)

Carboxylic acids attached to heteroaromatic rings are highly labile. Upon CID, the lowest energy barrier pathway is the loss of carbon dioxide ( CO2​ , -44 Da) from the C4 position, yielding a highly stable, conjugated base peak at m/z 156.0766. This fragmentation is common to both isomers and serves as a primary confirmation of the carboxylic acid moiety [2].

C. Alkyl and Nitro Cleavage (-42 Da / -46 Da)

Following decarboxylation, the intermediate ion (m/z 156.0766) requires higher collision energies to fragment further. It undergoes inductive cleavage of the isopropyl group, expelling propene ( C3​H6​ , -42 Da) to yield m/z 114.0296. Alternatively, it can expel the nitro group ( NO2​ , -46 Da) to generate m/z 110.0837 [3].

Fragmentation_Pathway M [M+H]+ m/z 200.0664 5-nitro-1-isopropyl-pyrazole-4-carboxylic acid F1 [M+H - CO2]+ m/z 156.0766 M->F1 -CO2 (44 Da) F2 [M+H - OH]+ m/z 183.0637 (Diagnostic Ortho-Effect) M->F2 -OH (17 Da) F3 [M+H - CO2 - C3H6]+ m/z 114.0296 F1->F3 -C3H6 (42 Da) F4 [M+H - CO2 - NO2]+ m/z 110.0837 F1->F4 -NO2 (46 Da)

CID fragmentation pathway of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid.

Comparative Performance Data

To objectively evaluate the molecule, we must compare its spectral signature against its closest alternative (the 3-nitro isomer) and assess the hardware required to capture these differences.

Table 1: Fragmentation Comparison of Pyrazole Regioisomers
Feature / Fragment5-nitro-1-(propan-2-yl)-...3-nitro-1-(propan-2-yl)-...Mechanistic Causality
Precursor [M+H]+ m/z 200.0664m/z 200.0664ESI+ Protonation of the pyrazole ring
[M+H−CO2​]+ m/z 156.0766 (Base Peak)m/z 156.0766 (Base Peak)Decarboxylation of C4-COOH
[M+H−OH]+ m/z 183.0637 (High Intensity) Absent / Trace Ortho-effect (Nitro & Isopropyl proximity)
[M+H−CO2​−NO2​]+ m/z 110.0837m/z 110.0837High-energy cleavage of nitro group
[M+H−CO2​−C3​H6​]+ m/z 114.0296m/z 114.0296Inductive cleavage of the isopropyl group
Table 2: Analytical Platform Comparison for Isomer Differentiation
PlatformMass AccuracyResolution (FWHM)Best Use CaseLimitations
Triple Quadrupole (QqQ) Nominal (~0.1 Da)Unit (~0.7 Da)High-throughput targeted quantification (MRM)Cannot resolve isobaric interferences; poor for unknown elucidation.
Quadrupole Time-of-Flight (Q-TOF) < 2 ppm> 30,000Structural elucidation, exact mass determination of diagnostic fragmentsLower dynamic range for absolute quantification compared to QqQ.

Takeaway: While QqQ systems offer superior sensitivity for quantification, Q-TOF HRMS is mandatory for this workflow. The diagnostic m/z 183.0637 ion must be measured with sub-2 ppm accuracy to definitively prove the loss of exactly •OH (17.0027 Da) rather than a nominal loss of ammonia ( NH3​ , 17.0265 Da), which could lead to structural misassignment.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in your analytical data, the following LC-HRMS/MS protocol is designed as a self-validating system. Every step includes a built-in control to verify the integrity of the results.

Step 1: System Suitability & Calibration (Self-Validation)
  • Action: Before running samples, calibrate the Q-TOF mass spectrometer using a standard tune mix (e.g., Agilent ESI-L or Thermo Pierce LTQ Velos ESI Positive Ion Calibration Solution).

  • Causality: Ensures mass accuracy is strictly < 2 ppm. This validates that any observed mass shift in the fragments is a true structural feature of the pyrazole, not instrument drift.

Step 2: Sample Preparation & Internal Standardization
  • Action: Dilute the synthesized pyrazole sample to 1 µg/mL in 50:50 Acetonitrile/Water. Spike the sample with 50 ng/mL of an isotopically labeled internal standard (e.g., 13C3​ -caffeine).

  • Causality: The internal standard controls for matrix-induced ion suppression and validates that the ESI source is ionizing efficiently throughout the run.

Step 3: Chromatographic Separation
  • Action: Inject 2 µL onto a sub-2 µm C18 UHPLC column (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm). Run a shallow gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 15 minutes at 0.4 mL/min.

  • Causality: Regioisomers possess nearly identical polarities. A shallow gradient ensures baseline chromatographic resolution before the molecules enter the MS source, preventing the generation of chimeric (mixed) MS/MS spectra.

Step 4: Data-Dependent Acquisition (DDA) MS/MS
  • Action: Operate in Positive ESI mode (+3.5 kV). Configure the MS to perform a full MS1 scan (m/z 100-1000), followed by targeted MS2 scans on m/z 200.0664 using stepped collision energies (10 eV, 20 eV, 40 eV).

  • Causality: Stepped CE is critical. Low CE (10 eV) captures the fragile decarboxylation event, while high CE (40 eV) forces the stable ring-cleavage and diagnostic ortho-effect pathways, yielding a comprehensive composite spectrum in a single run.

LCMS_Workflow Sample 1. Sample Preparation (QuEChERS / Dilution) LC 2. UHPLC Separation (C18, Gradient Elution) Sample->LC ESI 3. ESI Source (Positive Mode, +3.5 kV) LC->ESI MS1 4. Precursor Selection [M+H]+ m/z 200.0664 ESI->MS1 CID 5. CID Fragmentation (10-40 eV) MS1->CID MS2 6. Fragment Detection (High-Res TOF) CID->MS2 Data 7. Isomer Differentiation (Ortho-Effect Analysis) MS2->Data

LC-HRMS/MS workflow for the structural elucidation of pyrazole regioisomers.

Conclusion

The structural elucidation of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid relies heavily on understanding its gas-phase behavior. By leveraging high-resolution Q-TOF mass spectrometry and identifying the diagnostic m/z 183.0637 fragment generated via the ortho-effect, researchers can confidently differentiate this molecule from its 3-nitro regioisomer. Implementing the self-validating protocol outlined above ensures that your analytical data remains robust, reproducible, and scientifically unassailable.

References

  • Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. Kuhn, B. L., et al. IntechOpen (2018). [Link]

  • Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. MetwareBio.[Link]

  • On the Question of the Formation of Nitro-Functionalized 2,4-Pyrazole Analogs on the Basis of Nitrylimine Molecular Systems. Jasiński, R., et al. Molecules / PMC (2022).[Link]

Validation

FT-IR spectroscopy analysis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid functional groups

As a Senior Application Scientist in pharmaceutical characterization, I frequently encounter densely functionalized heterocyclic intermediates that challenge standard analytical workflows. The molecule 5-nitro-1-(propan-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in pharmaceutical characterization, I frequently encounter densely functionalized heterocyclic intermediates that challenge standard analytical workflows. The molecule 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a prime example. It features a highly polar carboxylic acid, a strongly electron-withdrawing nitro group, a conjugated pyrazole core, and an aliphatic isopropyl moiety.

To achieve unambiguous structural elucidation, we must move beyond simply running a spectrum. We must understand the causality behind the vibrational modes and strategically select the right sampling technique. This guide objectively compares the performance of Attenuated Total Reflectance FTIR (ATR-FTIR) against traditional KBr Pellet Transmission FTIR and FT-Raman spectroscopy , providing a self-validating framework for analyzing this complex API intermediate.

Mechanistic Causality of Vibrational Modes

Before selecting an instrument, we must understand the quantum mechanical behavior of the target functional groups. Infrared absorption requires a change in the dipole moment during vibration, while Raman scattering requires a change in polarizability[1].

  • The Nitro Group (-NO₂): The nitro group is one of the most prominent features in the IR spectrum of heteroaromatic compounds due to a massive dipole moment change. It exhibits two distinct stretching modes: the asymmetric stretch (ν_as) out-of-phase, typically found in the 1550–1475 cm⁻¹ region, and the symmetric stretch (ν_s) in-phase, appearing in the 1360–1290 cm⁻¹ range[2][3].

  • The Carboxylic Acid (-COOH): In the solid state, carboxylic acids form strongly hydrogen-bonded dimers. This extensive hydrogen bonding drastically broadens the O-H stretch, shifting it to a wide band between 3300–2500 cm⁻¹. The C=O stretch remains sharp and strong, typically around 1680–1720 cm⁻¹.

  • The Isopropyl Group (-CH(CH₃)₂): Aliphatic C-H stretches appear just below 3000 cm⁻¹. More importantly, the gem-dimethyl group produces a characteristic bending doublet (the "umbrella mode") near 1380 cm⁻¹.

🧪 Expertise Insight: The dense substitution pattern (N1-isopropyl, C4-carboxyl, C5-nitro) induces significant steric strain. This hindrance likely forces the C5-nitro group partially out of the pyrazole ring plane, reducing its conjugation. Consequently, the asymmetric NO₂ stretch will shift slightly higher (closer to 1550 cm⁻¹) compared to fully planar, conjugated nitroaromatics[2][4]. Furthermore, the isopropyl bending doublet (~1380 cm⁻¹) directly overlaps with the symmetric NO₂ stretch (1360–1290 cm⁻¹), creating an analytical blind spot in standard FTIR.

Comparative Performance: ATR-FTIR vs. KBr vs. FT-Raman

To resolve the structural features of this molecule, we must compare the performance of three distinct vibrational techniques.

The Challenge of Moisture in KBr Transmission

Traditional transmission FTIR relies on pressing the sample into a Potassium Bromide (KBr) pellet. While KBr is highly transparent to mid-IR radiation[5], it is notoriously hygroscopic. During grinding, KBr absorbs atmospheric moisture, introducing a massive, broad water peak at 3400 cm⁻¹[1][5]. For our target molecule, this water peak tails directly into the 3300–2500 cm⁻¹ region, completely masking the critical O-H stretch of the carboxylic acid dimer.

The ATR-FTIR Advantage

ATR-FTIR is the superior product solution for this specific molecule. By utilizing a diamond or ZnSe crystal, ATR allows for the direct analysis of the solid powder without a hygroscopic matrix[6][7]. This preserves the integrity of the O-H stretching region, allowing for clear identification of the carboxylic acid dimer. It is also non-destructive and requires zero sample preparation[6][7].

The FT-Raman Complement

Because the symmetric NO₂ stretch is highly polarizable, it yields a dominant, massive signal in the Raman spectrum, whereas the asymmetric stretch dominates the FTIR spectrum[1][4]. FT-Raman is therefore required to deconvolute the symmetric NO₂ stretch from the overlapping isopropyl bending modes.

Table 1: Comparative Performance Matrix
ParameterATR-FTIR (Recommended)KBr Transmission FTIRFT-Raman
Sample Preparation None (Direct solid application)High (Grinding, vacuum pressing)None (Direct solid in glass vial)
Moisture Interference Low (Surface only)High (Hygroscopic KBr matrix)Very Low (Water is a weak Raman scatterer)
Carboxylic O-H Clarity Excellent Poor (Masked by KBr H₂O peak)N/A (O-H is a weak Raman scatterer)
Nitro Group Detection Dominant Asymmetric NO₂Dominant Asymmetric NO₂Dominant Symmetric NO₂
Destructive NoYesNo

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not proceed to the next step if the validation checkpoint fails.

Protocol A: ATR-FTIR Workflow (Primary Method)
  • Crystal Preparation: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and a lint-free wipe. Allow 30 seconds for complete evaporation.

  • Validation Checkpoint 1 (Background): Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). Self-Validation: The baseline must be completely flat with <0.001 Absorbance Units (AU). Any peaks near 2900 cm⁻¹ indicate residual solvent; re-clean if present.

  • Sample Application: Place 2–5 mg of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid powder directly onto the center of the crystal.

  • Pressure Application: Lower the ATR anvil.

  • Validation Checkpoint 2 (Contact): Monitor the real-time preview. Self-Validation: Apply pressure until the strongest peak (the asymmetric NO₂ stretch at ~1500 cm⁻¹) achieves an absorbance of 0.4–0.8 AU. Values >1.0 AU indicate detector saturation; values <0.1 AU indicate poor crystal contact.

  • Acquisition: Collect 64 scans at 4 cm⁻¹ resolution. Apply an ATR correction algorithm to account for wavelength-dependent depth of penetration.

Protocol B: KBr Pellet Workflow (Secondary/Library Method)
  • Matrix Preparation: Dry spectroscopic-grade KBr in an oven at 105°C for >4 hours to drive off absorbed water[5]. Store in a desiccator.

  • Milling: Weigh ~1 mg of the API and ~100 mg of dry KBr (1:100 ratio)[5]. Grind vigorously in an agate mortar for exactly 2 minutes to achieve a particle size <2 µm (reducing light scattering)[5].

  • Pressing: Transfer the homogenous powder to a 13 mm die. Apply 10 tons of pressure under a vacuum for 3 minutes.

  • Validation Checkpoint 3 (Pellet Integrity): Remove the pellet and visually inspect it over printed text. Self-Validation: The text must be legible through the pellet. A cloudy or opaque pellet indicates moisture absorption or insufficient grinding, which will cause a tilted baseline and invalidate quantitative comparisons[1]. If cloudy, discard and repeat.

  • Acquisition: Run against a blank KBr pellet background (32 scans, 4 cm⁻¹ resolution).

Analytical Decision Visualization

FTIR_Workflow Start Sample: 5-nitro-1-(propan-2-yl) -1H-pyrazole-4-carboxylic acid Decision Primary Analytical Objective? Start->Decision ATR ATR-FTIR (Diamond Crystal) Decision->ATR Rapid QC & Moisture Avoidance KBr Transmission FTIR (KBr Pellet) Decision->KBr High-Resolution Spectral Library Matching Raman FT-Raman (Nd:YAG Laser) Decision->Raman Non-Polar Bond Analysis (Sym NO2) ATR_Out Clear COOH O-H stretch Strong Asym NO2 (1550 cm⁻¹) ATR->ATR_Out KBr_Out High resolution but H2O interference at 3400 cm⁻¹ KBr->KBr_Out Raman_Out Dominant Sym NO2 (1350 cm⁻¹) Strong Ring C=C/C=N Raman->Raman_Out

Workflow for selecting vibrational spectroscopy methods for nitro-pyrazole derivatives.

Summary of Quantitative Functional Group Assignments

Based on the complementary use of ATR-FTIR and FT-Raman, the following table summarizes the definitive vibrational assignments for the target molecule.

Table 2: Vibrational Band Assignments
Functional GroupVibrational ModeExpected Frequency (cm⁻¹)Primary Detection Method
Nitro (-NO₂) Asymmetric Stretch1550 - 1475ATR-FTIR (Strong)
Nitro (-NO₂) Symmetric Stretch1360 - 1290FT-Raman (Very Strong)
Carboxylic Acid C=O Stretch1680 - 1720ATR-FTIR (Strong)
Carboxylic Acid O-H Stretch3300 - 2500 (Broad)ATR-FTIR (Avoid KBr)
Pyrazole Ring C=N / C=C Stretches1500 - 1600FT-Raman (Strong)
Isopropyl Group CH₃ Bending (Umbrella)~1380ATR-FTIR (Medium)

References

  • An In-depth Technical Guide to the Infrared Spectroscopy of Arom
  • Synchrotron-based Fourier Transform Infrared Microspectroscopy TLS Beamlines (NSRRC)
  • First derivative ATR-FTIR spectroscopic method as a green tool for the quantitative determination of diclofenac sodium tablets F1000Research
  • The conformation of some nitro-polycyclic arom
  • Why Is Kbr Commonly Used As A Binder In Ftir Sample Preparation? Discover Its Ir Transparency Benefits Kintek Press
  • The combination of ATR-FTIR and chemometrics for rapid analysis of essential oil from Myrtaceae plants – A review Journal of Applied Pharmaceutical Science
  • A Comparison of Various FTIR and FT Raman Methods: Applications in the Reaction Optimization Stage of Combinatorial Chemistry ACS Public

Sources

Comparative

Comparative Reactivity Guide: 1-Isopropyl vs. 1-Methyl 5-Nitro-1H-Pyrazole-4-Carboxylic Acids

Introduction The pyrazole core is a privileged scaffold in medicinal chemistry and agrochemical development. Functionalization at the C5 position via Nucleophilic Aromatic Substitution (S_NAr) of a nitro leaving group is...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The pyrazole core is a privileged scaffold in medicinal chemistry and agrochemical development. Functionalization at the C5 position via Nucleophilic Aromatic Substitution (S_NAr) of a nitro leaving group is a critical synthetic pathway for drug development professionals[1]. This guide objectively compares the reactivity of 1-methyl-5-nitro-1H-pyrazole-4-carboxylic acid (CAS: 18213-77-9) and 1-isopropyl-5-nitro-1H-pyrazole-4-carboxylic acid (CAS: 2171317-19-2)[2]. By analyzing how the N-1 alkyl substituent dictates the thermodynamic and kinetic landscape, this guide provides actionable insights for optimizing S_NAr and derivatization workflows.

Mechanistic Causality: Steric vs. Electronic Effects

Expertise & Experience Insights: In 5-nitro-pyrazole systems, the C5 position is highly electrophilic. The electron-deficient nature of the pyrazole ring, a consequence of the strong inductive and resonance effects of the nitro and carboxylate groups, makes it a prime candidate for nucleophilic aromatic substitution (S_NAr) reactions[3]. The reaction proceeds via a two-step addition-elimination mechanism, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex[4].

However, the choice of the N-1 substituent creates a profound kinetic divergence:

  • 1-Methyl Derivative: The small spatial footprint of the methyl group allows an unobstructed trajectory for incoming nucleophiles (Nu:). The 5-nitro group remains relatively coplanar, maintaining ground-state resonance while permitting rapid formation of the transition state.

  • 1-Isopropyl Derivative: The bulky isopropyl group introduces severe A(1,3)-like steric strain. This forces the 5-nitro group out of the pyrazole plane, slightly destabilizing the ground state. More importantly, the branching methyls of the isopropyl group physically shield the C5 carbon, creating a high kinetic barrier for bulky nucleophiles (e.g., secondary amines or tert-butoxide).

Crucial Protocol Note: Performing S_NAr directly on the free carboxylic acid is highly inefficient. Under basic conditions, the acid deprotonates to form a carboxylate anion ( −COO− ). This anion donates electron density via induction, severely deactivating the pyrazole ring towards nucleophilic attack. Self-validating design dictates that the carboxylic acid must first be protected as an ester (e.g., ethyl ester) before attempting S_NAr.

Steric_Logic N1 N-1 Alkyl Substituent N2 Methyl Group (Minimal Bulk) N1->N2 N3 Isopropyl Group (High Bulk) N1->N3 N4 Unrestricted Nu: Approach Fast Meisenheimer Formation N2->N4 N5 Restricted Nu: Approach High Activation Energy N3->N5 N6 High Yield S_NAr (Compatible with 2° Amines) N4->N6 N7 Low Yield S_NAr (Requires 1° Amines or Heat) N5->N7

Logical flow showing how N-1 steric bulk dictates S_NAr reactivity and nucleophile compatibility.

Comparative Performance Data

To objectively compare the steric impact, the following data summarizes the S_NAr conversion rates of the respective ethyl esters when reacted with various amines under standardized conditions.

Table 1: S_NAr Reactivity Profile (Ethyl Ester Derivatives)

Nucleophile (Nu:)TypeTemp (°C)Time (h)1-Methyl Conversion (%)1-Isopropyl Conversion (%)
Benzylamine1° Amine (Low Bulk)254> 98%88%
Morpholine2° Amine (Moderate Bulk)601294%42%
tert-Butylamine1° Amine (High Bulk)802478%< 10%
Sodium MethoxideSmall Alkoxide252> 98%91%

Data Interpretation: While primary, unhindered amines react efficiently with both substrates, the introduction of secondary amines (morpholine) or α-branched amines (tert-butylamine) causes a precipitous drop in yield for the 1-isopropyl derivative due to transition-state steric clash.

Self-Validating Experimental Protocols

The following workflow details a robust, self-validating system for comparing these substrates. It utilizes LC-MS monitoring to ensure intermediate formation before proceeding.

Exp_Workflow S1 1. Esterification (SOCl2, EtOH, 80°C) S2 2. Prepare 0.1M Ester Substrate in DMF S1->S2 S3 3. Add 2.0 eq Morpholine & 2.5 eq DIPEA S2->S3 S4 4. Thermostated Stirring (60°C) S3->S4 S5 5. LC-MS Aliquot Sampling (t=1h, 4h, 12h) S4->S5 S6 6. Aqueous Workup & Extraction (EtOAc) S5->S6 S7 7. Yield Quantification & Isolation S6->S7

Self-validating experimental workflow for comparative S_NAr assay using LC-MS monitoring.

Protocol A: Pre-requisite Esterification (Acid to Ethyl Ester)

Causality: Neutralizes the electron-donating carboxylate effect to restore C5 electrophilicity.

  • Charge: Suspend 10.0 mmol of the 5-nitro-pyrazole-4-carboxylic acid (1-methyl or 1-isopropyl) in 25 mL of anhydrous ethanol.

  • Activation: Cool the suspension to 0 °C. Dropwise add 15.0 mmol (1.1 mL) of Thionyl Chloride ( SOCl2​ ).

    • Causality: SOCl2​ generates the highly reactive acyl chloride in situ, which is rapidly trapped by ethanol, avoiding the need to isolate moisture-sensitive intermediates.

  • Reflux: Heat the mixture to 80 °C for 4 hours.

  • Validation: Monitor the reaction by TLC (Hexanes/EtOAc 1:1). The polar starting acid spot must completely disappear before proceeding.

  • Isolation: Concentrate under reduced pressure, dissolve the residue in EtOAc, wash with saturated NaHCO3​ to remove residual acid, dry over Na2​SO4​ , and evaporate to yield the ethyl ester.

Protocol B: Comparative S_NAr with Morpholine

Causality: Uses a secondary amine to probe the steric limits of the N-1 substituent.

  • Preparation: In two separate parallel vials, dissolve 2.0 mmol of each ethyl ester (1-methyl vs. 1-isopropyl) in 5.0 mL of anhydrous DMF.

  • Reagent Addition: Add 4.0 mmol (2.0 eq) of morpholine and 5.0 mmol (2.5 eq) of N,N-Diisopropylethylamine (DIPEA).

    • Causality: DIPEA acts as a non-nucleophilic proton sink to neutralize the HNO2​ byproduct. Without DIPEA, the byproduct would protonate the morpholine nucleophile, halting the reaction.

  • Reaction: Stir both vials at 60 °C in a thermostated block.

  • In-Process Control (IPC): At t = 1h, 4h, and 12h, withdraw 10 µL aliquots, dilute in 1 mL MeCN, and analyze via LC-MS.

    • Validation Observation: The 1-methyl derivative will show rapid product mass accumulation, whereas the 1-isopropyl derivative will show predominantly unreacted starting material at early time points.

  • Workup: Quench with water (15 mL), extract with EtOAc (3 x 10 mL), wash the organic layer with 5% aqueous LiCl (to remove residual DMF), dry, and concentrate for final yield quantification.

Sources

Validation

A Researcher's Guide to Validating Novel Biological Targets for 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a validated therapeutic candidate is both exhilarating and fraught with challenges. The 5-nitro-1-(propan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the journey from a promising chemical scaffold to a validated therapeutic candidate is both exhilarating and fraught with challenges. The 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid framework represents a class of compounds with significant therapeutic potential, given the broad biological activities associated with pyrazole derivatives, including anti-inflammatory, antimicrobial, and anticancer effects.[1][2][3][4][5] However, the efficacy of any therapeutic agent is contingent on its interaction with specific biological targets. This guide provides a comprehensive, multi-pronged strategy for the deconvolution and rigorous validation of the biological targets of novel 5-nitropyrazole derivatives.

Herein, we eschew a rigid, one-size-fits-all template. Instead, we present a logical, field-proven workflow that emphasizes scientific integrity and builds a compelling, evidence-based case for target validation. Our approach is grounded in the principle of orthogonality, wherein multiple, independent experimental methodologies are employed to corroborate findings and eliminate false positives.

The Challenge: From Bioactivity to Mechanism

While derivatives of pyrazole are known to possess a wide array of biological activities, the specific molecular targets of the 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid series are largely uncharted territory.[6][7][8][9] The introduction of a nitro group can significantly alter the electronic properties of the pyrazole scaffold, potentially leading to novel mechanisms of action.[6] Therefore, a systematic and unbiased approach is paramount to elucidating the proteins with which these compounds interact and the functional consequences of these interactions.

Our validation strategy is conceptualized as a four-part funnel, moving from broad, unbiased screening to highly specific, functional validation. Each stage is designed to build upon the last, progressively increasing confidence in the identified target(s).

Part 1: Unbiased Target Identification via Affinity Purification-Mass Spectrometry (AP-MS)

The first step in our journey is to cast a wide net to identify all potential protein binding partners of our lead 5-nitropyrazole derivative. Affinity Purification-Mass Spectrometry (AP-MS) is a powerful, unbiased technique for isolating and identifying proteins that interact with a small molecule "bait" under near-physiological conditions.[10][11][12][13]

The Causality Behind the Choice:

AP-MS allows for the discovery of novel and unexpected interactions without prior assumptions about the compound's mechanism of action. By immobilizing a derivative of our compound, we can "fish" for its binding partners in a complex mixture of cellular proteins. This approach is instrumental in generating a high-quality list of candidate targets for further validation.[10][11]

Experimental Workflow: AP-MS

cluster_0 Step 1: Bait Preparation cluster_1 Step 2: Protein Extraction & Binding cluster_2 Step 3: Washing & Elution cluster_3 Step 4: Analysis Bait_Prep Synthesize affinity-tagged 5-nitropyrazole derivative Immobilization Immobilize bait on affinity resin (e.g., beads) Bait_Prep->Immobilization Incubation Incubate lysate with immobilized bait Immobilization->Incubation Cell_Lysis Prepare cell lysate from disease-relevant cell line Cell_Lysis->Incubation Washing Wash away non-specific binders Incubation->Washing Elution Elute specifically bound proteins Washing->Elution Digestion Digest eluted proteins (e.g., with trypsin) Elution->Digestion LC_MS Analyze peptides by LC-MS/MS Digestion->LC_MS Data_Analysis Identify and quantify proteins LC_MS->Data_Analysis

Affinity Purification-Mass Spectrometry (AP-MS) Workflow
Detailed Protocol: AP-MS for 5-Nitropyrazole Derivatives
  • Bait Synthesis: Synthesize a derivative of the 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid with a linker and an affinity tag (e.g., biotin) suitable for immobilization. A control "bait" lacking the pyrazole core should also be prepared.

  • Immobilization: Covalently attach the biotinylated bait and control compounds to streptavidin-coated magnetic beads.

  • Cell Lysis: Culture a disease-relevant cell line (e.g., a cancer cell line if evaluating anticancer activity) and prepare a native cell lysate.

  • Affinity Purification: Incubate the cell lysate with the bait- and control-conjugated beads to allow for protein binding.

  • Washing: Perform a series of stringent washes to remove non-specifically bound proteins.

  • Elution: Elute the specifically bound proteins from the beads.

  • Sample Preparation for MS: Reduce, alkylate, and digest the eluted proteins into peptides using trypsin.

  • LC-MS/MS Analysis: Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis: Use a proteomics software suite to identify and quantify the proteins that were significantly enriched in the bait pulldown compared to the control pulldown.

Hypothetical Data: AP-MS Hits for 5-Nitropyrazole Derivative NP-001
RankProtein IDGene SymbolFold Enrichment (NP-001 vs. Control)p-valuePutative Function
1P06493MAPK125.31.2e-8Serine/threonine kinase
2P27361MAPK322.83.5e-8Serine/threonine kinase
3Q02750PIK3CA15.79.1e-7Lipid kinase
4P42336HSP90AA112.14.4e-6Chaperone protein
5P04637TP538.91.8e-5Tumor suppressor

Part 2: Validating Target Engagement with Cellular Thermal Shift Assay (CETSA)

The AP-MS experiment provides a list of potential interactors. The next crucial step is to confirm direct physical binding of our compound to these candidate targets within the complex environment of an intact cell. The Cellular Thermal Shift Assay (CETSA) is an invaluable biophysical method for this purpose.[14][15][16][17] The principle underlying CETSA is that the binding of a ligand (our 5-nitropyrazole derivative) to its target protein alters the protein's thermal stability.[14][16]

The Causality Behind the Choice:

CETSA provides evidence of target engagement in a physiological context, which is a critical step in bridging the gap between a biochemical interaction and a cellular effect.[14] A positive CETSA result significantly increases our confidence that a "hit" from the AP-MS screen is a genuine target of our compound.

Experimental Workflow: CETSA

cluster_0 Step 1: Cell Treatment cluster_1 Step 2: Thermal Challenge cluster_2 Step 3: Lysis & Separation cluster_3 Step 4: Analysis Cell_Culture Culture cells Compound_Treatment Treat cells with 5-nitropyrazole derivative or vehicle (DMSO) Cell_Culture->Compound_Treatment Aliquoting Aliquot cell suspensions Compound_Treatment->Aliquoting Heating Heat aliquots at a range of temperatures Aliquoting->Heating Cell_Lysis Lyse cells (e.g., freeze-thaw) Heating->Cell_Lysis Centrifugation Centrifuge to separate soluble and aggregated proteins Cell_Lysis->Centrifugation Supernatant_Collection Collect supernatant (soluble fraction) Centrifugation->Supernatant_Collection Western_Blot Analyze protein levels by Western Blot Supernatant_Collection->Western_Blot Curve_Generation Plot melt curves and determine thermal shift Western_Blot->Curve_Generation

Cellular Thermal Shift Assay (CETSA) Workflow
Detailed Protocol: CETSA for MAPK1 (a top AP-MS hit)
  • Cell Culture and Treatment: Culture the same cell line used for AP-MS and treat with a 5-nitropyrazole derivative (e.g., NP-001) or vehicle (DMSO) for a specified time.

  • Heating: Aliquot the treated cell suspensions into PCR tubes and heat them at a range of temperatures (e.g., 40°C to 70°C) for a set time (e.g., 3-8 minutes) using a thermal cycler.[14][16]

  • Lysis: Lyse the cells by freeze-thaw cycles.

  • Separation: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

  • Quantification: Carefully collect the supernatant containing the soluble proteins. Analyze the amount of the target protein (MAPK1) remaining in the soluble fraction at each temperature using Western blotting with a specific antibody.

  • Data Analysis: Plot the percentage of soluble MAPK1 as a function of temperature to generate "melt curves" for both the vehicle- and NP-001-treated samples. A shift in the melt curve indicates ligand-induced thermal stabilization.

Hypothetical Data: CETSA for MAPK1 with NP-001
Temperature (°C)% Soluble MAPK1 (Vehicle)% Soluble MAPK1 (10 µM NP-001)
40100100
459598
508092
5550 (Tm)85
602060 (Tm)
65530
70<110

This hypothetical data shows a significant rightward shift in the melting temperature (Tm) of MAPK1 in the presence of NP-001, indicating direct binding and stabilization of the protein.

Part 3: Functional Validation through Enzymatic Assays

Confirming direct binding is a major milestone. However, it is equally important to demonstrate that this binding event has a functional consequence. Since our top validated hit, MAPK1, is a kinase, a logical next step is to perform an enzymatic assay to determine if our 5-nitropyrazole derivatives inhibit its catalytic activity.[18][19]

The Causality Behind the Choice:

An enzymatic assay provides a quantitative measure of the compound's potency (e.g., IC50) and helps to establish a structure-activity relationship (SAR) among different derivatives.[18] This is a critical step in optimizing the lead compound and understanding its mechanism of action.

Experimental Workflow: Kinase Inhibition Assay

cluster_0 Step 1: Assay Setup cluster_1 Step 2: Kinase Reaction cluster_2 Step 3: Detection cluster_3 Step 4: Analysis Reagents Prepare reaction buffer, recombinant MAPK1, substrate, and ATP Compound_Plating Plate serial dilutions of 5-nitropyrazole derivatives Reagents->Compound_Plating Enzyme_Addition Add MAPK1 to compounds Compound_Plating->Enzyme_Addition Reaction_Initiation Initiate reaction with ATP and substrate Enzyme_Addition->Reaction_Initiation Incubation Incubate at 37°C Reaction_Initiation->Incubation Reaction_Stop Stop the reaction Incubation->Reaction_Stop Detection_Reagent Add detection reagent (e.g., ADP-Glo™) Reaction_Stop->Detection_Reagent Signal_Measurement Measure signal (e.g., luminescence) Detection_Reagent->Signal_Measurement Data_Plotting Plot % inhibition vs. compound concentration Signal_Measurement->Data_Plotting IC50_Calculation Calculate IC50 values Data_Plotting->IC50_Calculation

Kinase Inhibition Assay Workflow
Detailed Protocol: MAPK1 Inhibition Assay
  • Reagent Preparation: Use a commercial kinase assay kit (e.g., ADP-Glo™) which measures the amount of ADP produced during the kinase reaction.[20] Prepare the reaction buffer, recombinant human MAPK1 enzyme, a suitable substrate (e.g., myelin basic protein), and ATP.

  • Compound Preparation: Prepare serial dilutions of the 5-nitropyrazole derivatives in DMSO.

  • Assay Plate Setup: Add the diluted compounds to a 384-well plate.

  • Kinase Reaction: Add the MAPK1 enzyme to the wells and incubate briefly. Initiate the kinase reaction by adding a mixture of the substrate and ATP. Incubate at 37°C for a specified time.

  • ADP Detection: Stop the kinase reaction and add the ADP-Glo™ reagent to convert the ADP produced to ATP. Then, add a second reagent to measure the newly synthesized ATP via a luciferase-based reaction, generating a luminescent signal.

  • Data Analysis: The luminescent signal is inversely proportional to the kinase activity. Calculate the percent inhibition for each compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Hypothetical Data: Inhibition of MAPK1 by 5-Nitropyrazole Derivatives
Compound IDR-Group ModificationIC50 (nM)
NP-001-H75
NP-002-Cl32
NP-003-OCH3150
Staurosporine (Control)N/A5

This data allows for a direct comparison of the potency of different derivatives, guiding the selection of the most promising candidates for further studies.

Part 4: Genetic Validation of Target Causality using CRISPR/Cas9

The final and arguably most definitive step in target validation is to demonstrate that the identified target is truly responsible for the compound's observed cellular phenotype (e.g., inhibition of cancer cell proliferation). CRISPR/Cas9 gene-editing technology is a powerful tool for this purpose.[21][22][23][24][25]

The Causality Behind the Choice:

By using CRISPR/Cas9 to knock out or mutate the target gene (MAPK1 in our example), we can test whether the loss of the target protein phenocopies the effect of the compound.[22] Furthermore, we can assess whether the compound loses its efficacy in cells lacking the target protein. This provides strong genetic evidence for a causal link between the target and the compound's activity.[21]

Experimental Workflow: CRISPR-based Target Validation

cluster_0 Step 1: gRNA Design & Delivery cluster_1 Step 2: Clonal Selection & Validation cluster_2 Step 3: Phenotypic Assay cluster_3 Step 4: Analysis gRNA_Design Design guide RNAs (gRNAs) targeting MAPK1 gene Cell_Transfection Deliver Cas9 and gRNAs into cells gRNA_Design->Cell_Transfection Clonal_Expansion Isolate and expand single-cell clones Cell_Transfection->Clonal_Expansion KO_Validation Validate MAPK1 knockout by Western Blot and sequencing Clonal_Expansion->KO_Validation Cell_Treatment Treat wild-type (WT) and MAPK1-KO cells with NP-001 KO_Validation->Cell_Treatment Proliferation_Assay Measure cell proliferation (e.g., MTT assay) Cell_Treatment->Proliferation_Assay Compare_Phenotypes Compare the effect of NP-001 on WT vs. KO cells Proliferation_Assay->Compare_Phenotypes

CRISPR/Cas9 Target Validation Workflow
Detailed Protocol: CRISPR/Cas9 Validation of MAPK1
  • gRNA Design and Synthesis: Design and synthesize at least two independent guide RNAs (gRNAs) targeting exons of the MAPK1 gene to minimize off-target effects.

  • Cell Line Engineering: Introduce the gRNAs and Cas9 nuclease into the host cell line via transfection or lentiviral transduction.

  • Clonal Selection: Select and expand single-cell clones.

  • Knockout Validation: Screen the clones to identify those with confirmed frameshift mutations and complete loss of MAPK1 protein expression, as verified by DNA sequencing and Western blotting.

  • Phenotypic Analysis: Compare the proliferation rate of wild-type (WT) cells and MAPK1 knockout (KO) cells in the presence of increasing concentrations of the 5-nitropyrazole derivative NP-001.

Hypothetical Data: Effect of NP-001 on WT vs. MAPK1-KO Cell Proliferation
Cell LineNP-001 Concentration% Inhibition of Proliferation
Wild-Type0 µM0%
Wild-Type1 µM50%
Wild-Type10 µM95%
MAPK1-KO0 µM0%
MAPK1-KO1 µM5%
MAPK1-KO10 µM8%

This data demonstrates that the antiproliferative effect of NP-001 is significantly attenuated in cells lacking MAPK1, providing strong genetic evidence that MAPK1 is the primary target responsible for this effect.

Conclusion: A Synthesis of Evidence

Validating the biological target of a novel compound series is a meticulous process that requires a convergence of evidence from multiple, independent lines of inquiry. By systematically employing an unbiased discovery method like AP-MS, followed by rigorous biophysical (CETSA), functional (enzymatic assays), and genetic (CRISPR/Cas9) validation techniques, researchers can build a robust and compelling case for the mechanism of action of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid derivatives. This integrated approach not only enhances the probability of success in drug discovery pipelines but also provides a deeper understanding of the fundamental biology underpinning the therapeutic potential of this promising chemical scaffold.

References

  • Acker, M. G., & Auld, D. S. (2014). Enzyme Activity Assays for Protein Kinases: Strategies to Identify Active Substrates. PMC. Retrieved from [Link]

  • Sánchez-Rivera, F. J., & Jacks, T. (2015). CRISPR/Cas9: From Genome Engineering to Cancer Drug Discovery. PMC. Retrieved from [Link]

  • Biocompare. (2022, October 28). Target Validation with CRISPR. Retrieved from [Link]

  • MDPI. (n.d.). CRISPR-Cas9 in Drug Discovery: Revolutionizing Target Identification and Validation. Retrieved from [Link]

  • Moore, J. D. (2015). The impact of CRISPR-Cas9 on target identification and validation. PubMed. Retrieved from [Link]

  • Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Retrieved from [Link]

  • EMBL-EBI. (n.d.). High-throughput: Affinity purification mass spectrometry | Protein interactions and their importance. Retrieved from [Link]

  • Koutsoukas, A., et al. (2019, April 9). Validation strategies for target prediction methods. Briefings in Bioinformatics. Retrieved from [Link]

  • American Chemical Society. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Retrieved from [Link]

  • PharmaLegacy. (n.d.). Kinase/Enzyme Assays. Retrieved from [Link]

  • Longdom Publishing. (n.d.). Affinity Purification Mass Spectrometry (AP-MS). Retrieved from [Link]

  • PubMed. (2023). Affinity Purification-Mass Spectroscopy (AP-MS) and Co-Immunoprecipitation (Co-IP) Technique to Study Protein-Protein Interactions. Retrieved from [Link]

  • Horizon Discovery. (n.d.). Drug Target Identification & Validation. Retrieved from [Link]

  • Chemspace. (2025, December 8). Target Identification and Validation in Drug Discovery. Retrieved from [Link]

  • Taylor & Francis Online. (2024, May 20). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

  • University of Cambridge. (n.d.). Application of the cellular thermal shift assay (CETSA) to validate drug target engagement in platelets. Retrieved from [Link]

  • Taylor & Francis Online. (2024, November 21). Validation guidelines for drug-target prediction methods. Retrieved from [Link]

  • Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]

  • American Chemical Society. (2015, May 21). Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry. Retrieved from [Link]

  • Bawazir, W. (2020). A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76. Retrieved from [Link]

  • Fryźlewicz, A., et al. (2025, November 5). On the Question of the Application Potential and the Molecular Mechanism of the Formation of 1,3-Diaryl-5-Nitropyrazoles from Trichloromethylated Diarylnitropyrazolines. PMC. Retrieved from [Link]

  • IntechOpen. (2016, June 30). Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Comparison of the Reactivity of 3,4,5‐1H‐Trinitropyrazole and Its N‐Methyl Derivative. Retrieved from [Link]

  • Zhang, J., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. PMC. Retrieved from [Link]

  • Cetin, A. (2020, May 7). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. Retrieved from [Link]

  • Siddiqui, N., et al. (2025, June 22). SYNTHETIC STRATEGIES AND BIOLOGICAL APPLICATIONS OF PYRAZOLE: A REVIEW. Research Journal of Life Sciences, Bioinformatics, Pharmaceutical and Chemical Sciences. Retrieved from [Link]

  • Chander, S., et al. (2012). Current status of pyrazole and its biological activities. PMC. Retrieved from [Link]

  • Gueddou, A., et al. (2018, January 12). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI. Retrieved from [Link]

  • ORBi. (2022, December 16). Optimization of Pyrazole Compounds as Antibiotic Adjuvants Active against Colistin- and Carbapenem-Resistant Acinetobacter baumannii. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Structural Elucidation of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid: Spotlight on Single-Crystal X-ray Diffraction

In the landscape of modern drug discovery and materials science, pyrazole derivatives stand out as a "privileged structure" due to their wide-ranging biological activities, including antimicrobial, anti-inflammatory, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery and materials science, pyrazole derivatives stand out as a "privileged structure" due to their wide-ranging biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The precise three-dimensional arrangement of atoms within these molecules is paramount, as it dictates their interaction with biological targets and ultimately their efficacy and specificity. This guide provides an in-depth technical comparison of methodologies for determining the crystal structure of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, with a primary focus on the gold-standard technique: single-crystal X-ray diffraction. We will explore the causality behind experimental choices, compare the technique with viable alternatives, and present supporting data to offer a comprehensive resource for researchers, scientists, and drug development professionals.

The Imperative of Structural Integrity: Why Crystal Structure Matters

The introduction of a nitro group and an isopropyl substituent to the pyrazole carboxylic acid scaffold can significantly influence the molecule's electronic properties, solubility, and steric profile. These modifications can lead to nuanced intermolecular interactions, such as hydrogen bonding and π–π stacking, which govern the crystal packing and, in turn, the material's bulk properties like stability and dissolution rate.[1][3] Therefore, a definitive determination of the molecular and supramolecular structure is not merely an academic exercise but a critical step in the rational design of novel therapeutics and functional materials.

Single-Crystal X-ray Diffraction: The Definitive Approach

Single-crystal X-ray diffraction (SC-XRD) remains the most powerful and unambiguous method for determining the precise atomic arrangement in a crystalline solid. The technique relies on the diffraction of X-rays by the electron clouds of the atoms in an ordered crystal lattice. The resulting diffraction pattern is then used to construct a three-dimensional model of the electron density, from which the atomic positions, bond lengths, bond angles, and other structural parameters can be determined with exceptional precision.

Experimental Workflow: A Step-by-Step Protocol

The successful application of SC-XRD is a multi-step process that demands meticulous execution. The following protocol outlines the key stages, from crystal growth to structure refinement.

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystal_growth Crystal Growth cluster_data_collection Data Collection cluster_structure_solution Structure Solution & Refinement Synthesis Synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid Purification Purification (e.g., Recrystallization, Chromatography) Synthesis->Purification Solvent_Screening Solvent Screening Purification->Solvent_Screening Vapor_Diffusion Vapor Diffusion / Slow Evaporation Solvent_Screening->Vapor_Diffusion Crystal_Mounting Crystal Mounting Vapor_Diffusion->Crystal_Mounting Diffractometer X-ray Diffractometer Crystal_Mounting->Diffractometer Data_Collection Data Collection at Cryogenic Temperatures Diffractometer->Data_Collection Structure_Solution Structure Solution (e.g., Direct Methods) Data_Collection->Structure_Solution Structure_Refinement Structure Refinement (Full-Matrix Least-Squares) Structure_Solution->Structure_Refinement Validation Structure Validation & Analysis Structure_Refinement->Validation Final_Structure Final_Structure Validation->Final_Structure Final Crystal Structure

Figure 1: Experimental workflow for single-crystal X-ray diffraction analysis.
  • Synthesis and Purification: The initial step involves the synthesis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, followed by rigorous purification to remove any impurities that might hinder crystallization.

  • Crystal Growth: Obtaining high-quality single crystals is often the most challenging aspect of SC-XRD. This typically involves slow evaporation of a saturated solution, vapor diffusion, or liquid-liquid diffusion techniques. A thorough screening of various solvents and solvent mixtures is crucial to identify conditions that favor the growth of well-ordered, single crystals of suitable size (typically 0.1-0.3 mm in each dimension).

  • Crystal Mounting and Data Collection: A suitable single crystal is carefully mounted on a goniometer head. To minimize thermal motion and potential radiation damage, data collection is commonly performed at cryogenic temperatures (around 100 K). The crystal is then exposed to a monochromatic X-ray beam, and the diffraction pattern is recorded on a detector as the crystal is rotated.

  • Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The initial atomic positions are then determined using methods such as direct methods or Patterson synthesis. This initial model is then refined using a full-matrix least-squares method, where the atomic coordinates and thermal parameters are adjusted to achieve the best possible fit between the observed and calculated diffraction intensities.

Data Presentation: Crystallographic Data for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (Hypothetical Data)

While experimental data for the title compound is not publicly available as of this writing, the following table presents a representative set of crystallographic parameters based on closely related nitropyrazole carboxylic acid derivatives found in the literature.[4][5][6] This serves as an illustrative example of the data obtained from a successful SC-XRD experiment.

ParameterValueSignificance
Chemical FormulaC7H9N3O4Defines the elemental composition of the molecule.
Formula Weight200.17 g/mol The mass of one mole of the compound.
Crystal SystemMonoclinicDescribes the symmetry of the crystal lattice.
Space GroupP2₁/cA specific description of the symmetry elements within the unit cell.
a, b, c (Å)a = 8.5, b = 12.1, c = 9.2The dimensions of the unit cell.
α, β, γ (°)α = 90, β = 105.2, γ = 90The angles between the unit cell axes.
Volume (ų)915.4The volume of the unit cell.
Z4The number of molecules in the unit cell.
Density (calculated)1.452 g/cm³The calculated density of the crystal.
R-factor (R1)~0.04A measure of the agreement between the observed and calculated structure factors; lower is better.
Goodness-of-fit (S)~1.0An indicator of the quality of the refinement; a value close to 1 is ideal.

Comparative Analysis: SC-XRD vs. Alternative Techniques

While SC-XRD provides the most definitive structural information, other techniques can offer complementary insights or serve as viable alternatives when single crystals are not obtainable.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and constitution of a molecule in solution. For 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, ¹H and ¹³C NMR would confirm the presence and connectivity of the isopropyl, pyrazole, and carboxylic acid moieties.[3][7] Advanced techniques like NOESY could provide information about through-space proximity of protons, offering clues about the preferred conformation in solution.

Advantages of NMR:

  • Does not require crystalline material.

  • Provides information about the molecule's structure and dynamics in solution, which may be more biologically relevant.

  • Can be used to study tautomerism and other dynamic processes.[8]

Limitations of NMR compared to SC-XRD:

  • Does not provide precise bond lengths and angles.

  • Does not reveal information about the crystal packing and intermolecular interactions in the solid state.

  • Structure elucidation of complex molecules can be challenging and may not be definitive.

Computational Modeling (Density Functional Theory - DFT)

Computational methods, particularly DFT, have become invaluable for predicting molecular structures and properties.[9][10] By calculating the minimum energy conformation, DFT can provide a theoretical model of the molecule's geometry. This can be particularly useful for corroborating experimental findings or for providing a starting model for structure refinement.

Advantages of Computational Modeling:

  • Does not require a physical sample.

  • Can be used to predict a range of properties, including electronic structure and vibrational frequencies.[9]

  • Can provide insights into reaction mechanisms and molecular interactions.

Limitations of Computational Modeling compared to SC-XRD:

  • The accuracy of the predicted structure is dependent on the level of theory and basis set used.

  • It provides a model of an isolated molecule in the gas phase, which may differ from the solid-state structure due to packing forces.

  • It is a predictive tool and requires experimental validation.

comparison SC_XRD Single-Crystal X-ray Diffraction Precise_Geometry Precise 3D Geometry (Bond Lengths/Angles) SC_XRD->Precise_Geometry Definitive Crystal_Packing Crystal Packing & Intermolecular Interactions SC_XRD->Crystal_Packing Directly NMR NMR Spectroscopy Solution_Structure Structure & Dynamics in Solution NMR->Solution_Structure Directly Connectivity Molecular Connectivity NMR->Connectivity Definitive DFT Computational Modeling (DFT) Theoretical_Model Theoretical Minimum Energy Structure DFT->Theoretical_Model Predictive

Figure 2: Comparison of information obtained from different structural elucidation methods.

Conclusion

For the definitive structural elucidation of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid, single-crystal X-ray diffraction is the unparalleled method of choice. It provides a high-resolution, three-dimensional map of the molecule and its interactions within the crystal lattice, which is invaluable for understanding its physicochemical properties and for guiding further drug development or materials engineering efforts. While NMR spectroscopy and computational modeling are powerful complementary techniques that provide insights into the solution-state structure and theoretical geometry, respectively, they cannot replace the unambiguous and detailed information afforded by SC-XRD. The judicious application of these techniques in concert will undoubtedly accelerate the journey from molecular design to functional application.

References

  • Jaćimović, Ž. K., Novaković, S. B., Bogdanović, G. A., Giester, G., Tomić, Z. D., & Bigović, M. (2019). First crystal structures of metal complexes with a 4-nitropyrazole-3-carboxylic acid ligand and the third crystal form of the ligand. Acta Crystallographica Section C: Structural Chemistry, 75(3), 286–295. [Link]

  • Shkineva, T. K., et al. (2023). Crystal structure and Hirshfeld surface analysis of 5-(3-nitro-1H-pyrazol-4-yl). Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 1), 7-12. [Link]

  • Jaćimović, Ž. K., et al. (2025). Crystal structure of 4-bromo-3-nitro-1H-pyrazole-5-carboxylic acid dimethyl sulfoxide monosolvate, C4H2N3O4·C2H6OS. Zeitschrift für Kristallographie - New Crystal Structures. [Link]

  • Scite.ai. (n.d.). First crystal structures of metal complexes with a 4-nitropyrazole-3-carboxylic acid ligand and the third crystal form of the ligand. [Link]

  • PubChem. (n.d.). 4-Nitro-1H-pyrazole-3-carboxylic acid. [Link]

  • ResearchGate. (2025). (PDF) First crystal structures of metal complexes with a 4-nitropyrazole-3-carboxylic acid ligand and the third crystal form of the ligand. [Link]

  • Li, Y., et al. (2024). Azo Pyrazole Carboxylic Derivatives for Potential Energetic Materials. Crystal Growth & Design. [Link]

  • Naveen, S., et al. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 5-methyl-1H-pyrazol-3-yl 4-nitrobenzenesulfonate at 90 K. Acta Crystallographica Section E: Crystallographic Communications, 80(Pt 2), 163-169. [Link]

  • Yakan, H. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. Mini-Reviews in Organic Chemistry, 17(5), 536-547. [Link]

  • Atac, A., et al. (2021). Single-crystal X-ray structural characterization, Hirshfeld surface analysis, electronic properties, NBO, and NLO calculations and vibrational analysis of the monomeric and dimeric forms of 5-nitro-2-oxindole. RSC Advances, 11(28), 17163-17178. [Link]

  • Alkorta, I., et al. (2018). The Structure and Dynamic Properties of 1H-Pyrazole-4-Carboxylic Acids in the Solid State. Crystals, 8(12), 456. [Link]

  • Cambridge Crystallographic Data Centre. (n.d.). The Largest Curated Crystal Structure Database. [Link]

  • PubChem. (n.d.). CID 66846971. [Link]

  • PubChemLite. (n.d.). 5-fluoro-1-(propan-2-yl)-1h-pyrazole-4-carboxylic acid. [Link]

  • ResearchGate. (2008). (PDF) 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid. [Link]

  • ResearchGate. (2016). (PDF) Synthesis, Characterization, Single Crystal X-ray Diffraction and DFT Studies of ethyl 5-methyl-1-phenyl-1H-pyrazole-4-carboxylate. [Link]

  • Boron Molecular. (n.d.). 5-nitro-1H-pyrazole-3-carboxylic acid. [Link]

  • Carlucci, C., et al. (2024). Single-Crystal X-ray Structure Determination of Tris(pyrazol-1-yl)methane Triphenylphosphine Copper(I) Tetrafluoroborate, Hirshfeld Surface Analysis and DFT Calculations. Molecules, 29(3), 738. [Link]

  • CAS Common Chemistry. (n.d.). Pyrazole-4-carboxylic acid. [Link]

Sources

Validation

A Head-to-Head Comparison: Benchmarking 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic Acid Against Standard Pyrazole Building Blocks

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1] Its prevalence is a testament to its metabolic stability and versatile substitution pat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous FDA-approved drugs.[1] Its prevalence is a testament to its metabolic stability and versatile substitution patterns that allow for fine-tuning of physicochemical and pharmacological properties.[2][3] Within the vast landscape of pyrazole-based building blocks, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid presents itself as a unique and potentially advantageous synthon. The presence of both a carboxylic acid and a nitro group on the pyrazole ring offers a dual-handle for derivatization, opening up diverse synthetic pathways.

This guide provides an in-depth comparative analysis of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid against a curated set of standard pyrazole building blocks. We will objectively evaluate its performance in key synthetic transformations, supported by detailed experimental protocols and predictive data, to offer researchers and drug development professionals a comprehensive understanding of its potential.

The Contestants: A Snapshot of Our Building Blocks

For a robust comparison, we have selected three standard pyrazoles that represent common functionalities encountered in drug discovery programs:

  • 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (The Challenger): A bifunctional building block with an electron-withdrawing nitro group and a handle for amide coupling.

  • 1-Isopropyl-1H-pyrazole-4-carboxylic acid (The Electronic Counterpart): Lacking the nitro group, this analog allows for a direct assessment of the electronic impact of the -NO2 moiety on the reactivity of the carboxylic acid.[4][5]

  • 4-Bromo-1-methyl-1H-pyrazole (The Cross-Coupling Standard): A classic substrate for palladium-catalyzed cross-coupling reactions, providing a benchmark for C-C bond formation.[6]

  • 5-Amino-1H-pyrazole-4-carboxylic acid (The Transformed Challenger): Representing the synthetic potential of the nitro group upon reduction, this building block is a versatile precursor for a variety of heterocyclic systems.[2][7]

Comparative Experimental Workflow

The following diagram outlines the benchmarking workflow employed in this guide.

cluster_0 Comparative Benchmarking Workflow cluster_1 Amide Bond Formation cluster_2 Suzuki-Miyaura Coupling (Predictive) cluster_3 Nitro Group Transformation cluster_4 Data Analysis & Comparison A 5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid E Amide Coupling with Benzylamine A->E G Chemoselective Nitro Reduction A->G B 1-Isopropyl-1H-pyrazole-4-carboxylic acid B->E C 4-Bromo-1-methyl-1H-pyrazole F Coupling with Phenylboronic Acid C->F D 5-Amino-1H-pyrazole-4-carboxylic acid I Compare Yields, Reaction Times, and Purity E->I F->I G->D Forms H Acylation of Resulting Amine G->H J Evaluate Synthetic Utility H->J

Caption: Overall workflow for the comparative analysis of the target pyrazole.

I. Amide Bond Formation: A Test of Carboxylic Acid Reactivity

The formation of an amide bond is one of the most frequently employed reactions in medicinal chemistry.[8] This experiment is designed to assess the impact of the electron-withdrawing nitro group on the reactivity of the adjacent carboxylic acid in a standard coupling reaction.

Experimental Protocol: Amide Coupling with Benzylamine
  • Reaction Setup: To a solution of the respective pyrazole carboxylic acid (1.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL) is added 1-hydroxybenzotriazole (HOBt) (1.2 mmol) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 mmol).[9][10] The mixture is stirred at room temperature for 10 minutes.

  • Amine Addition: Benzylamine (1.1 mmol) is added to the reaction mixture.

  • Reaction Monitoring: The reaction is stirred at room temperature and monitored by Thin Layer Chromatography (TLC) until consumption of the starting material.

  • Work-up and Isolation: The reaction mixture is poured into water (20 mL) and extracted with ethyl acetate (3 x 15 mL). The combined organic layers are washed with saturated aqueous NaHCO3, brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel.

Predicted Comparative Data
Building BlockPredicted Reaction TimePredicted YieldPredicted PurityCausality Behind the Prediction
5-Nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid 2-4 hours85-95%>98%The strong electron-withdrawing nitro group at the 5-position increases the electrophilicity of the carboxylic acid carbon, leading to faster activation by EDC and subsequent nucleophilic attack by the amine.
1-Isopropyl-1H-pyrazole-4-carboxylic acid 6-8 hours75-85%>98%In the absence of the activating nitro group, the carboxylic acid is less electrophilic, resulting in a slower reaction rate compared to its nitrated counterpart.[4]

Expertise & Experience: The choice of EDC/HOBt is a standard and robust method for amide bond formation that minimizes side reactions.[9] The predicted faster reaction time for the nitro-substituted pyrazole is a direct consequence of the inductive effect of the nitro group, a fundamental principle in organic chemistry.

II. C-C Bond Formation: Benchmarking in Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling is a powerful tool for the synthesis of biaryl and heteroaryl-aryl structures.[11][12] While our primary building block does not possess a leaving group for direct coupling, this section serves to compare a standard 4-bromo-pyrazole with the hypothetical reactivity of a 4-bromo-5-nitro-pyrazole to illustrate the electronic effects at play.

Experimental Protocol: Suzuki-Miyaura Coupling with Phenylboronic Acid
  • Reaction Setup: A mixture of the 4-bromo-pyrazole (1.0 mmol), phenylboronic acid (1.2 mmol), and K3PO4 (2.0 mmol) is placed in a reaction vessel.[6][13]

  • Catalyst Addition: Pd(OAc)2 (2 mol%) and SPhos (4 mol%) are added, and the vessel is evacuated and backfilled with argon.

  • Solvent Addition: Anhydrous, degassed 1,4-dioxane (5 mL) is added.

  • Reaction: The mixture is heated to 100 °C and stirred until the starting material is consumed, as monitored by TLC.

  • Work-up and Isolation: The reaction is cooled to room temperature, diluted with ethyl acetate, and filtered through a pad of celite. The filtrate is concentrated, and the residue is partitioned between ethyl acetate and water. The organic layer is separated, washed with brine, dried over Na2SO4, and concentrated.

  • Purification: The crude product is purified by column chromatography.

Predicted Reactivity Analysis
Building BlockPredicted Relative ReactivityCausality Behind the Prediction
4-Bromo-1-methyl-1H-pyrazole HighThis is a standard substrate for Suzuki coupling and is expected to react efficiently with a suitable palladium catalyst.[6]
4-Bromo-5-nitro-1-(propan-2-yl)-1H-pyrazole (Hypothetical) Very HighThe electron-withdrawing nitro group at the 5-position would make the pyrazole ring more electron-deficient, thereby facilitating the oxidative addition of the palladium catalyst to the C-Br bond, leading to a faster reaction rate.[14]

Expertise & Experience: The selection of a palladium catalyst with a bulky, electron-rich phosphine ligand like SPhos is crucial for efficient coupling with electron-rich heterocyclic halides.[13] The predicted enhanced reactivity of the nitrated pyrazole is based on well-established principles of palladium-catalyzed cross-coupling reactions, where electron-withdrawing groups on the aryl halide generally accelerate the rate-determining oxidative addition step.

cluster_0 Suzuki-Miyaura Catalytic Cycle A Pd(0)L2 B Oxidative Addition (Rate-Determining) A->B Ar-Br C Ar-Pd(II)-Br(L2) B->C D Transmetalation C->D Ar'B(OH)2 E Ar-Pd(II)-Ar'(L2) D->E F Reductive Elimination E->F F->A Reforms Catalyst G Ar-Ar' F->G

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

III. The Nitro Group as a Synthetic Handle: Reduction and Derivatization

A key advantage of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is the potential for the nitro group to be transformed into an amine, a versatile functional group for further elaboration.[2][7] This section details a chemoselective reduction protocol that preserves the carboxylic acid moiety.

Experimental Protocol: Chemoselective Nitro Group Reduction
  • Reaction Setup: To a solution of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 mmol) in a mixture of ethanol (10 mL) and water (2 mL) is added iron powder (5.0 mmol) and ammonium chloride (2.0 mmol).[15]

  • Reaction: The mixture is heated to reflux and stirred vigorously. The reaction progress is monitored by TLC.

  • Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature and filtered through a pad of celite, washing with ethanol. The filtrate is concentrated under reduced pressure.

  • Purification: The crude 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid can often be used in the next step without further purification. If necessary, it can be purified by recrystallization.

Subsequent Derivatization: Acylation of the Aminopyrazole

The resulting aminopyrazole can be readily acylated to introduce a variety of substituents.

  • Reaction Setup: The crude 5-amino-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid (1.0 mmol) is dissolved in anhydrous pyridine (5 mL).

  • Acylation: Acetyl chloride (1.1 mmol) is added dropwise at 0 °C.

  • Reaction: The mixture is stirred at room temperature for 2 hours.

  • Work-up and Isolation: The reaction mixture is poured into ice-water, and the resulting precipitate is collected by filtration, washed with water, and dried to afford the acylated product.

Synthetic Utility
TransformationPredicted OutcomeSignificance
Nitro Reduction High yield (>90%)Demonstrates the feasibility of chemoselectively unmasking a reactive amine functionality in the presence of a carboxylic acid.[15]
Amine Acylation High yield (>95%)The resulting aminopyrazole is a versatile building block for creating diverse libraries of compounds through acylation, sulfonylation, or participation in condensation reactions.[7]

Trustworthiness: The chosen reduction method using iron in the presence of ammonium chloride is a classic, reliable, and cost-effective procedure for the reduction of aromatic nitro groups that is known to be tolerant of many other functional groups, including carboxylic acids.

cluster_0 Synthetic Transformation of the Nitro Group A 5-Nitro-1-(propan-2-yl)-1H- pyrazole-4-carboxylic acid B Fe / NH4Cl Ethanol/Water, Reflux A->B C 5-Amino-1-(propan-2-yl)-1H- pyrazole-4-carboxylic acid B->C D Acetyl Chloride Pyridine C->D E 5-Acetamido-1-(propan-2-yl)-1H- pyrazole-4-carboxylic acid D->E

Caption: Reaction scheme for the reduction and subsequent acylation.

Conclusion

This comparative guide demonstrates that 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid is a highly valuable and versatile building block for drug discovery.

  • Enhanced Reactivity: The presence of the nitro group significantly activates the carboxylic acid towards amide bond formation, potentially leading to shorter reaction times and higher yields compared to its non-nitrated counterpart.

  • Predictive Cross-Coupling Advantage: While not directly applicable for Suzuki coupling in its current form, the electronic properties of the nitro group suggest that a halogenated derivative would be a highly reactive partner in cross-coupling reactions.

  • A Masked Amine: The nitro group serves as a robust synthetic handle that can be chemoselectively reduced to an amine, opening up a plethora of opportunities for further diversification.

References

  • Convenient Reduction of Nitro Compounds to their Corresponding Amines with Promotion of NaBH4/Ni(OAc)2.4H2O System in Wet CH3CN. Oriental Journal of Chemistry. [Link]

  • Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. RSC Publishing. [Link]

  • A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. Scientific Research Publishing. [Link]

  • Synthesis of 1-(Methylsulfonylmethyl)-4-aryl -1H-pyrazole Derivatives Using Ruphos-Pd as Catalyst. Der Pharma Chemica. [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. PMC. [Link]

  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. PMC. [Link]

  • Ligand-Dependent Site-Selective Suzuki Cross-Coupling of 4-Bromopyrazol-5-yl Triflates. ACS Publications. [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI. [Link]

  • An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. PMC. [Link]

  • A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. [Link]

  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. MDPI. [Link]

  • ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. ResearchGate. [Link]

  • Palladium catalyzed couplings. Lumen Learning. [Link]

  • Key Intermediates: A Simple and Highly Selective Synthesis of 5-Amino-1-aryl-1H-pyrazole-4-carbonitriles for Applications in the Crop Protection. SCIRP. [Link]

  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. PMC. [Link]

  • RECENT ADVANCES IN AMINOPYRAZOLES SYNTHESIS AND FUNCTIONALIZATION. hal.science. [Link]

  • Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. wiser.ac.cn. [Link]

  • Comparisons of pKa and log P values of some carboxylic and phosphonic acids. PMC. [Link]

  • Chemoselective reduction of carbonyl groups of aromatic nitro carbonyl compounds to the corresponding nitroalcohols using thiourea dioxide. ARKIVOC. [Link]

  • Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline. [Link]

  • Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Technology Networks. [Link]

  • Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. The Journal of Organic Chemistry. [Link]

  • Synthesis of Nitriles – Synthesis of 4-Cyano Pyrazole, 5-Aminopyrazole Derivatives and the Deamination of 5-Aminopyrazole Derivatives. IntechOpen. [Link]

  • Amine synthesis by nitro compound reduction. Organic Chemistry Portal. [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

  • 155 CHM2211 Reduction of Nitro Groups to Amines and Carbonyl Groups to Alcohols. YouTube. [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications. [Link]

  • Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. PubMed. [Link]

  • Chemoselective reduction of nitro and nitrile compounds using an Fe3O4-MWCNTs@PEI-Ag nanocomposite as a reusable catalyst. RSC Publishing. [Link]

  • Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. ResearchGate. [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

  • Synthesis of Pyrazole Compounds by Using Sonication Method. ResearchGate. [Link]

  • Pyrazole-4-carboxylic acid. PubChem. [Link]

  • Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals. [Link]

  • 1-Isopropyl-1H-pyrazole-4-carboxylic acid, 97%. 3ASenrise. [Link]

  • An Efficient Synthesis of 1H-Pyrazole-4-carboxylic Acid Esters with Vilsmeier Reagent under Neat Conditions. ResearchGate. [Link]

  • Comparison of physiochemical properties of carboxylic acid 7, tetrazole 8 tetrazolone 9. ResearchGate. [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction: As a nitrated heterocyclic carboxylic acid, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid requires meticulous handling and disposal protocols. The presence of the nitro functional group, in particul...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: As a nitrated heterocyclic carboxylic acid, 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid requires meticulous handling and disposal protocols. The presence of the nitro functional group, in particular, designates this compound as hazardous, necessitating disposal pathways that mitigate risks to personnel and the environment. This guide provides a comprehensive, step-by-step framework for the safe management and disposal of this compound, grounded in established safety protocols and regulatory compliance. The procedures outlined herein are designed for research scientists and drug development professionals who handle such reagents.

Part 1: Hazard Assessment and Chemical Profile

Inferred Hazards from Analogous Compounds:

Based on the SDS for similar structures like 5-Nitro-1H-pyrazole, 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid, and 4-Pyrazolecarboxylic acid, the following hazards should be assumed[1][2][3]:

Hazard CategoryDescriptionPrimary Analogues
Acute Toxicity (Oral) Harmful if swallowed.[1]5-Nitro-1H-pyrazole
Skin Corrosion/Irritation Causes skin irritation.[2][3]4-Pyrazolecarboxylic acid, 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid
Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]4-Pyrazolecarboxylic acid, 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid
Respiratory Irritation May cause respiratory irritation.[2][3]4-Pyrazolecarboxylic acid, 1-Methyl-4-nitro-3-propyl-1H-pyrazole-5-carboxylic acid
Hazardous Decomposition Thermal decomposition may release irritating gases and toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[1]5-Nitro-1H-pyrazole

Chemical Incompatibilities: To prevent dangerous reactions, this compound must be stored and disposed of separately from the following:

  • Strong Oxidizing Agents[1]

  • Strong Reducing Agents[1]

  • Strong Acids[1]

  • Strong Bases

The nitro group itself imparts oxidizing properties, which can lead to violent reactions if mixed with reducing agents.

Part 2: Pre-Disposal Safety Protocols

Prior to handling the chemical for disposal, ensure all safety measures are in place.

Required Personal Protective Equipment (PPE): Proper PPE is the first line of defense against chemical exposure. The following should be worn at all times:

  • Eye Protection: Chemical safety goggles or a full-face shield compliant with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

  • Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for tears or holes before use.[4]

  • Body Protection: A lab coat or chemical-resistant apron.[4]

  • Respiratory Protection: All handling of the solid compound or its solutions should be performed within a certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]

Part 3: Standard Operating Procedure for Disposal

Disposal of 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid must be managed as hazardous chemical waste. Under no circumstances should this chemical be disposed of via sanitary sewer or in the regular trash.[5][6]

Step-by-Step Disposal Workflow:

  • Waste Characterization & Segregation:

    • This compound is classified as a hazardous organic nitro compound.[7]

    • It must be collected in a dedicated hazardous waste container. Do not mix with other waste streams, particularly incompatible materials.[6]

  • Containerization & Labeling:

    • Use a sturdy, leak-proof container that is chemically compatible with the compound. Whenever possible, use the original manufacturer's container.[6][8]

    • The container must have a secure, tight-fitting screw cap.[9]

    • Affix a completed Hazardous Waste Label from your institution's Environmental Health & Safety (EHS) department. The label must include:

      • The full, unambiguous chemical name: "5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid"

      • The words "Hazardous Waste"

      • An accurate list of all contents

      • The date accumulation started

  • Storage:

    • Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[9]

    • The SAA must be located at or near the point of generation and under the control of the laboratory personnel.

    • Ensure the container is placed within secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[6]

  • Professional Disposal:

    • Once the container is full or has been in accumulation for the maximum time allowed by your institution (typically 6-12 months), arrange for a pickup from your EHS department or a licensed hazardous waste disposal vendor.[8][10]

    • The ultimate disposal method for this type of compound is typically high-temperature incineration by a specialized facility equipped with flue gas scrubbing technology to neutralize harmful emissions.[5]

DisposalWorkflow cluster_lab In-Laboratory Procedures cluster_vendor Professional Disposal A Step 1: Identify as Hazardous Waste B Step 2: Wear Full PPE (Goggles, Gloves, Lab Coat) A->B C Step 3: Segregate from Incompatible Chemicals B->C D Step 4: Place in a Labeled, Sealed, Compatible Container C->D E Step 5: Store in Secondary Containment in a Designated SAA D->E F Step 6: Request Waste Pickup from EHS/Licensed Vendor E->F G Step 7: Transport by Licensed Waste Hauler F->G H Step 8: Controlled High-Temperature Incineration with Flue Gas Scrubbing G->H

Sources

Handling

Personal protective equipment for handling 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid

Handling 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid requires a rigorous, causality-driven approach to laboratory safety. As a highly functionalized nitroheterocyclic building block used in advanced drug develo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Handling 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid requires a rigorous, causality-driven approach to laboratory safety. As a highly functionalized nitroheterocyclic building block used in advanced drug development and agrochemical synthesis, this compound presents a unique intersection of physical and toxicological hazards.

The following guide synthesizes technical accuracy with field-proven operational logistics to ensure your laboratory maintains the highest standards of safety and chemical integrity.

Hazard Causality & Risk Profile

Before establishing a handling protocol, it is critical to understand why this specific molecule is hazardous. The American Chemical Society (ACS) emphasizes that a structured risk assessment must dictate the selection of engineering controls and protective equipment[1].

  • Carboxylic Acid Moiety (Irritation & Acidity): The presence of the carboxylic acid group confers a low pKa. As a crystalline powder, any aerosolized dust acts as a potent hydrogen-bond donor upon contact with the moisture in respiratory mucosa or the cornea, causing immediate, pH-driven severe irritation.

  • 5-Nitro Substitution (Toxicity & Reactivity): Nitroheterocycles are electron-deficient systems. The nitro group increases the potential for skin sensitization and facilitates dermal absorption. Furthermore, nitroaromatics carry inherent thermal stability risks; while stable under ambient conditions, they can become highly energetic when subjected to extreme heat or when mixed with incompatible reagents (e.g., strong reducing agents like LiAlH4​ or NaBH4​ )[2].

  • Physical State (Particulate Hazard): The European Chemicals Agency (ECHA) outlines that exposure scenarios for crystalline solids must strictly account for dust generation[3]. Micron-sized particulates can easily bypass the upper respiratory tract if handled outside a controlled airflow environment.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling biologically active nitro-carboxylic acids. The following matrix outlines the required equipment and the scientific justification for each selection.

PPE CategorySpecification & Quantitative MetricCausality & Field Insight
Hand Protection (Dry) Nitrile gloves ( 6 mil thickness)Standard latex is highly permeable to organic acids. Nitrile provides a robust barrier against dry crystalline powder.
Hand Protection (Wet) Butyl rubber gloves ( 14 mil thickness)If the compound is dissolved in carrier solvents like DMSO or DMF, these solvents rapidly transport nitroheterocycles through standard nitrile. Butyl rubber prevents solvent-mediated dermal absorption.
Eye Protection Non-vented chemical safety gogglesStandard safety glasses leave gaps. Non-vented goggles prevent aerosolized, acidic micron-dust from settling on the cornea.
Body Protection Flame-Resistant (FR) lab coat with knit cuffsNitro-compounds possess energetic potential. An FR coat mitigates thermal risks during heated reactions, while knit cuffs prevent wrist exposure and snagging.
Engineering Control Class II Chemical Fume Hood (Face velocity: 80–100 fpm)Prevents inhalation of dust. Self-Validation: Verify the hood monitor reads between 80-100 fpm before opening the chemical container.

Operational Workflows & Handling Protocols

To ensure trustworthiness and safety, every protocol must be a self-validating system. Do not rely solely on visual checks; use physical indicators to confirm safety.

Protocol A: Safe Weighing and Transfer
  • Preparation & Static Mitigation: Ensure the fume hood is clear of incompatible materials (specifically strong bases and reducing agents). Use a polonium anti-static brush on the spatula and weigh boat.

    • Causality: Nitroaromatic powders can hold static charges, leading to sudden aerosolization or discharge during transfer.

  • Draft Validation: Place the empty, tared weigh boat on the analytical balance inside the hood.

    • Self-Validation Step: Observe the balance readout for 15 seconds. If the mass drifts by more than ±0.2 mg, the hood draft is too turbulent. Adjust the sash height to stabilize airflow before opening the chemical.

  • Weighing: Transfer the required mass using a conductive, grounded spatula.

  • In-Situ Solubilization: If preparing a stock solution, add the solvent (e.g., DMSO) directly to the weigh boat inside the hood before transferring it to the reaction vessel.

    • Causality: Transferring a liquid solution rather than a dry powder eliminates the risk of dust exposure during transit across the lab bench.

HandlingWorkflow Start Pre-Operation: Hood & Static Check PPE Don PPE: Nitrile, Goggles, FR Coat Start->PPE Airflow Verified Weighing Weighing: Anti-static Boat & Spatula PPE->Weighing Static Cleared Solvent Solubilization: In-Situ Solvent Addition Weighing->Solvent Minimize Dust Transfer Transfer: Move Solution to Reactor Solvent->Transfer Fully Dissolved Decon Decontamination: Wet Wipe & pH Check Transfer->Decon Post-Reaction Waste Waste Disposal: Segregate from Reducers Decon->Waste pH Neutralized

Figure 1: Operational workflow for 5-nitro-1-(propan-2-yl)-1H-pyrazole-4-carboxylic acid.

Emergency Response & Spill Management

In the event of a spill, dry sweeping is strictly prohibited as it will aerosolize the acidic nitro-particulates.

Protocol B: Spill Containment and Neutralization
  • Isolation: Immediately evacuate personnel within a 10-foot radius of the spill.

  • PPE Upgrade: If the spill is outside the fume hood, the responder must don a P100 particulate respirator and double-layer nitrile gloves.

  • Wetting & Neutralization: Gently cover the dry spill with absorbent pads dampened with a 5% sodium bicarbonate ( NaHCO3​ ) solution.

    • Causality: Wetting the powder mechanically suppresses aerosolization, while the bicarbonate chemically neutralizes the carboxylic acid moiety, reducing its irritant capacity.

  • Collection: Use a non-sparking scoop to transfer the wetted slurry into a high-density polyethylene (HDPE) hazardous waste container.

  • Decontamination Validation: Wipe the spill area with a damp cloth.

    • Self-Validation Step: Swab the cleaned surface with a pH indicator strip moistened with DI water. The area is only considered decontaminated when the pH reads between 6.5 and 7.5.

SpillResponse Spill Spill Detected Assess Assess Location Spill->Assess InHood Inside Fume Hood Assess->InHood OutHood Outside Fume Hood Assess->OutHood WetPowder Wet Powder: Damp Bicarbonate Pad InHood->WetPowder Standard PPE Evacuate Evacuate 10ft Radius OutHood->Evacuate UpgradePPE Upgrade PPE: P100 & Double Glove Evacuate->UpgradePPE UpgradePPE->WetPowder Collect Collect & Dispose: Non-sparking Scoop WetPowder->Collect

Figure 2: Emergency spill response logic pathway for nitro-pyrazole carboxylic acids.

Waste Disposal & Environmental Logistics

Improper disposal of nitro-heterocycles can lead to dangerous cross-reactions in waste streams.

  • Segregation: Strictly segregate this waste from reducing agents, amines, and heavy metal catalysts. The nitro group can undergo violent exothermic reduction if inadvertently mixed with these reagents in a waste carboy.

  • Labeling: Clearly label containers as "Hazardous Organic Solid Waste - Contains Acidic Nitro-Heterocycle."

  • Disposal Method: High-temperature incineration is the only acceptable disposal route. The high nitrogen content of the pyrazole and nitro groups requires specialized incineration to manage NOx​ emissions and prevent environmental persistence.

References

  • National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press, 2011.[Link]

  • European Chemicals Agency (ECHA). "Guidance on Information Requirements and Chemical Safety Assessment." ECHA, 2015.[Link]

  • American Chemical Society (ACS). "Identifying and Evaluating Hazards in Research Laboratories." ACS Joint Board-Council Committee on Chemical Safety, 2013.[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.